tert-Butyl N-(6-isothiocyanatohexyl)carbamate

• CAS: 347890-44-2

Core Science & Biosynthesis

Chemical properties of tert-Butyl N-(6-isothiocyanatohexyl)carbamate

An In-depth Technical Guide: Chemical Properties and Applications of tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Abstract

tert-Butyl N-(6-isothiocyanatohexyl)carbamate is a heterobifunctional crosslinking reagent of significant utility in chemical biology, drug development, and materials science. Its unique architecture, featuring an acid-labile tert-butoxycarbonyl (Boc) protected amine and a highly reactive isothiocyanate group separated by a flexible hexyl spacer, enables a controlled, sequential approach to molecular conjugation. This guide provides a comprehensive overview of the compound's physicochemical properties, reactivity, and core applications. We will delve into the mechanistic principles governing its reactions, provide field-proven experimental protocols, and discuss the strategic considerations for its successful implementation in complex synthetic schemes.

Introduction: The Architecture of a Versatile Linker

At its core, tert-Butyl N-(6-isothiocyanatohexyl)carbamate is an advanced molecular tool designed for creating stable linkages between two different entities. Its power lies in its orthogonality : the two reactive ends of the molecule can be addressed under distinct chemical conditions.

• The Isothiocyanate (-N=C=S) Moiety: This functional group is a potent electrophile that reacts readily and specifically with primary amines under mild, often aqueous, conditions to form a highly stable thiourea bond. This makes it ideal for labeling proteins, antibodies, and other biomolecules at their lysine residues or N-terminus.

• The Boc-Protected Amine (-NHBoc): The tert-butoxycarbonyl group is a robust protecting group, stable to the basic or neutral conditions required for the isothiocyanate reaction.[1] However, it can be cleanly and efficiently removed under acidic conditions (e.g., with trifluoroacetic acid), revealing a primary amine.[2] This newly exposed amine is then available for a second, distinct conjugation reaction.

• The Hexyl Spacer: The six-carbon aliphatic chain provides spatial separation between the conjugated molecules, which can be critical for preserving the biological activity or desired physical properties of the final construct.

This dual-reactivity, governed by a "protect-conjugate-deprotect-conjugate" strategy, makes the compound an invaluable asset for researchers building complex molecular architectures.

Physicochemical Properties

The fundamental properties of tert-Butyl N-(6-isothiocyanatohexyl)carbamate are summarized below. These characteristics are essential for planning experiments, including solvent selection and purification strategies.

Property	Value	Source/Comment
Molecular Formula	C₁₂H₂₂N₂O₂S	Calculated
Molecular Weight	258.38 g/mol	Calculated
Appearance	Colorless to light yellow oil or low-melting solid	Inferred from precursors like tert-butyl N-(6-hydroxyhexyl)carbamate.[3][4]
Solubility	Soluble in most organic solvents (DCM, Chloroform, DMF, DMSO, Alcohols).[5]	Insoluble in water.
Stability	Stable under recommended storage conditions; sensitive to moisture and strong acids.[6]	The isothiocyanate group can hydrolyze over time in the presence of water. The Boc group is labile in acid.[7]

Synthesis and Purification

The synthesis of tert-Butyl N-(6-isothiocyanatohexyl)carbamate typically originates from a precursor bearing the Boc-protected aminohexyl chain. A common and efficient strategy involves the conversion of a primary amine to the isothiocyanate.

A generalized synthetic pathway begins with N-Boc-1,6-diaminohexane. The free primary amine is converted to a dithiocarbamate salt by reaction with carbon disulfide (CS₂) in the presence of a base like triethylamine (Et₃N).[8][9] This intermediate is then desulfurized using a reagent like di-tert-butyl dicarbonate (Boc₂O) with a catalytic amount of DMAP to yield the final isothiocyanate product.[8][9] This method is advantageous as the byproducts are often volatile, simplifying purification which typically involves simple evaporation or filtration through a plug of silica.[8]

General synthetic workflow for isothiocyanate formation.

Chemical Reactivity and Mechanistic Insights

The Isothiocyanate Moiety: The Conjugation Workhorse

The key reaction of the isothiocyanate group is its addition reaction with primary amines. The carbon atom of the -N=C=S group is highly electrophilic and susceptible to nucleophilic attack.

Mechanism:

• Nucleophilic Attack: A non-protonated primary amine (R-NH₂) from a biomolecule (e.g., the ε-amine of a lysine residue) attacks the central carbon of the isothiocyanate.

• Proton Transfer: The resulting zwitterionic intermediate undergoes rapid proton transfer to form a stable N,N'-disubstituted thiourea linkage.

This reaction is typically performed in a slightly basic buffer (pH 8.0-9.0). The basic condition ensures that a significant population of the primary amines on the target molecule are deprotonated and thus nucleophilic. However, excessively high pH (>9.5) should be avoided as it can accelerate the competing hydrolysis of the isothiocyanate group to a non-reactive amine.

Reaction of isothiocyanate with a primary amine.

The Boc-Protecting Group: A Gatekeeper for Orthogonal Chemistry

The stability of the Boc group is the cornerstone of the linker's utility. It is resistant to bases, nucleophiles, and mild reducing/oxidizing agents, allowing the isothiocyanate chemistry to proceed without interference.[1][]

Deprotection Mechanism: The removal of the Boc group is an acid-catalyzed elimination reaction.

• Protonation: A strong acid, typically trifluoroacetic acid (TFA), protonates the carbonyl oxygen of the carbamate.

• Cleavage: The C-O bond cleaves to release the highly stable tert-butyl cation and a carbamic acid intermediate.

• Decarboxylation: The carbamic acid is unstable and spontaneously decomposes, releasing carbon dioxide and the free primary amine.[2]

To prevent the reactive tert-butyl cation from causing unwanted side reactions (alkylation of other nucleophiles), a "scavenger" such as anisole or triethylsilane is often included in the deprotection mixture.[2]

Applications in Research and Development

The unique properties of this linker enable its use in a variety of sophisticated applications.

Stepwise Bioconjugation

This is the most common application. A researcher can first conjugate a sensitive biomolecule (e.g., an antibody) via its lysine residues to the linker's isothiocyanate group. After purification, the Boc group is removed, and the now-active amine on the linker can be used to attach a second molecule, such as a small-molecule drug, a fluorescent dye, or a chelating agent.[11]

Workflow for two-step antibody-drug conjugation.

Surface Functionalization

The linker can be used to immobilize biomolecules onto surfaces for applications like biosensors or affinity chromatography. The linker can first be attached to an amine-reactive surface. Following Boc deprotection, a protein or other biomolecule can be coupled to the newly generated amine on the surface-bound linker.

Synthesis of Complex Molecules

In drug discovery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs), such linkers are essential for connecting a target-binding ligand to an E3 ligase-binding ligand. The controlled, stepwise nature of the conjugation is critical for synthesizing these complex and precisely defined molecules.

Experimental Protocols

The following protocols are provided as a starting point and should be optimized for specific applications.

Protocol: Conjugation to a Protein via Lysine Residues

This protocol describes the labeling of a protein with the linker.

• Protein Preparation: Dissolve the protein in a suitable buffer, such as 100 mM sodium bicarbonate or phosphate-buffered saline (PBS), adjusted to pH 8.5. The protein concentration should typically be in the range of 1-10 mg/mL.

• Linker Preparation: Immediately before use, dissolve a 10-20 fold molar excess of tert-Butyl N-(6-isothiocyanatohexyl)carbamate in anhydrous DMSO or DMF to make a concentrated stock solution (e.g., 10-50 mM).

  • Causality Insight: A molar excess of the linker drives the reaction to completion. Using a water-miscible organic solvent like DMSO ensures the water-insoluble linker can be added to the aqueous protein solution without precipitation.

• Reaction: Add the linker stock solution dropwise to the stirring protein solution. Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C.

• Purification: Remove the unreacted linker and byproducts by size-exclusion chromatography (e.g., a desalting column) or dialysis against a suitable buffer (e.g., PBS pH 7.4).

• Validation: Confirm conjugation using techniques such as MALDI-TOF mass spectrometry (to observe an increase in mass corresponding to the number of linkers added) or by quantifying the remaining free amines using a TNBSA or ninhydrin assay. This step is crucial for a self-validating protocol.

Protocol: Boc Group Deprotection of a Conjugate

This protocol describes the removal of the Boc group from the purified conjugate.

• Lyophilization: If the purified conjugate is in an aqueous buffer, lyophilize it to dryness to remove water, which can interfere with the deprotection reaction.

• Deprotection Cocktail: Prepare a deprotection solution of 20-50% Trifluoroacetic Acid (TFA) in anhydrous Dichloromethane (DCM).[12][13]

  • Causality Insight: TFA is a strong acid that efficiently cleaves the Boc group.[2] DCM is an excellent solvent for most protein-linker conjugates and is inert to the reaction conditions.

• Reaction: Dissolve the lyophilized conjugate in the deprotection cocktail and allow the reaction to proceed at room temperature for 30-60 minutes. Monitor the reaction by mass spectrometry if possible.

• Removal of Acid: Remove the TFA and DCM under a stream of nitrogen or by rotary evaporation. To ensure all traces of TFA are removed (as it can denature proteins), co-evaporate the residue multiple times with a solvent like toluene or DCM.[12]

• Reconstitution: Reconstitute the deprotected conjugate in the desired buffer for the next application. Confirm deprotection by mass spectrometry (observing a mass loss of 100.12 Da per Boc group).

Handling, Storage, and Safety

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (gloves, safety glasses).[14]

• Storage: Store in a tightly sealed container in a cool, dry place, typically at -20°C for long-term stability. The compound is sensitive to moisture and acid, so it should be stored under an inert atmosphere (e.g., argon or nitrogen) if possible.[15]

• Safety: Isothiocyanates can be respiratory and skin sensitizers. Strong acids like TFA are highly corrosive. Consult the Safety Data Sheet (SDS) for the specific compound before use.

Conclusion

tert-Butyl N-(6-isothiocyanatohexyl)carbamate is a powerful and versatile heterobifunctional crosslinker. Its value is derived from the predictable and distinct reactivities of its isothiocyanate and Boc-protected amine functionalities. By enabling a robust, stepwise conjugation strategy, it provides researchers with precise control over the construction of complex bioconjugates, functionalized surfaces, and novel therapeutic agents. Understanding the chemical principles behind its reactivity is paramount to leveraging its full potential in the laboratory.

References

• Pittelkow, M., et al. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Elsevier Ltd.8

• Organic Chemistry Portal. (2005). Carbamate synthesis by amination (carboxylation) or rearrangement. 16

• ResearchGate. (n.d.). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. 9

• Tokyo Chemical Industry. (2025). SAFETY DATA SHEET for tert-Butyl N-(2-Hydroxypropyl)carbamate. 14

• Fisher Scientific. (2023). SAFETY DATA SHEET for tert-Butyl carbamate. 6

• Fisher Scientific. (n.d.). tert-Butyl carbamate, 98+%. 5

• PubChem. (n.d.). tert-butyl N-(6-iodohexyl)carbamate. National Center for Biotechnology Information. 17

• ChemicalBook. (n.d.). TERT-BUTYL N-(6-HYDROXYHEXYL)CARBAMATE CAS#: 75937-12-1. 3

• Chem-Impex. (n.d.). tert-Butyl carbamate. 15

• The Royal Society of Chemistry. (n.d.). SUPPORTNG INFORMATION. 12

• BenchChem. (2025). An In-depth Technical Guide to the Solubility and Stability of tert-Butyl (3-aminopropyl)carbamate. 7

• Fisher Scientific. (2025). SAFETY DATA SHEET for tert-Butyl carbamate. 18

• PubChem. (n.d.). tert-Butyl N-(6-hydroxyhexyl)carbamate. National Center for Biotechnology Information. 19

• ResearchGate. (2002). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Tetrahedron. 1

• BenchChem. (2025). Application Notes and Protocols for Bioconjugation Using tert-Butyl (3-aminopropyl)carbamate as a Linker. 13

• ChemicalBook. (2026). TERT-BUTYL N-(6-HYDROXYHEXYL)CARBAMATE. 4

• Sigma-Aldrich. (n.d.). tert-butyl N-(6-iodohexyl)carbamate.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. 20

• BOC Sciences. (n.d.). BOC-Amino Acids. 21

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. 2

• PMC. (n.d.). Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer. National Center for Biotechnology Information. 11

• BroadPharm. (n.d.). tert-Butyl (6-iodohexyl)carbamate. 22

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Solubility of tert-Butyl N-(6-isothiocyanatohexyl)carbamate in organic solvents

An In-Depth Technical Guide to the Solubility and Handling of tert-Butyl N-(6-isothiocyanatohexyl)carbamate in Organic Solvents

Executive Summary

tert-Butyl N-(6-isothiocyanatohexyl)carbamate (often referred to as N-Boc-1,6-hexanediamine isothiocyanate) is a highly versatile heterobifunctional crosslinker. Featuring a primary amine protected by a tert-butyloxycarbonyl (Boc) group on one terminus and a highly reactive isothiocyanate (-NCS) group on the other, it is a critical building block in combinatorial chemistry, bioconjugation, and the synthesis of complex biologically active compounds[1].

Because the efficacy of this reagent relies entirely on the preservation of its electrophilic isothiocyanate group and the selective deprotection of its Boc group, understanding its thermodynamic solubility and chemical stability in various organic solvents is paramount. This whitepaper provides an authoritative analysis of the solubility profile, solvent-dependent degradation pathways, and self-validating experimental protocols for handling this compound.

Thermodynamic Basis of Solubility

The solubility of tert-Butyl N-(6-isothiocyanatohexyl)carbamate is dictated by the interplay of its three distinct structural domains:

• The tert-Butyl Group: A bulky, highly hydrophobic moiety that disrupts hydrogen-bonding networks, driving solubility in non-polar to moderately polar environments[2].

• The Hexyl Spacer: A 6-carbon aliphatic chain that contributes significant lipophilicity, heavily favoring solvation via London dispersion forces.

• The Isothiocyanate and Carbamate Groups: These polar moieties introduce dipole moments that require solvation by solvents with adequate dielectric constants[3].

Causality in Solvent Compatibility: Due to the overwhelming hydrophobic surface area of the hexyl chain and Boc group, the compound is fundamentally insoluble in water[2]. However, it exhibits exceptional solubility in polar aprotic solvents. Solvents like Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) are ideal because they provide strong dipole-dipole interactions to solvate the polar heads without offering hydrogen-bond donors that could aggressively compete with or degrade the functional groups[3].

Quantitative Solubility Profile

The following table synthesizes the expected solubility of tert-Butyl N-(6-isothiocyanatohexyl)carbamate across standard organic solvents, grounded in the physicochemical behavior of structurally analogous Boc-protected aliphatic isothiocyanates[2][3][4].

Solvent	Classification	Dielectric Constant (ε)	Estimated Solubility	Solvation Rationale & Stability
Dichloromethane (DCM)	Polar Aprotic	9.1	High (>100 mg/mL)	Optimal balance of dipole-dipole and dispersion forces. Highly stable.
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	High (>100 mg/mL)	Excellent solvation of polar groups. Standard for stock solutions.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	High (>100 mg/mL)	Strong dipole interactions. Must be strictly anhydrous to prevent hydrolysis.
Tetrahydrofuran (THF)	Polar Aprotic	7.5	High (>100 mg/mL)	Ether oxygen coordinates with the carbamate NH. Highly stable.
Ethyl Acetate (EtOAc)	Polar Aprotic	6.0	High (>50 mg/mL)	Good general organic solvent; excellent for extraction and chromatography.
Methanol (MeOH)	Polar Protic	32.7	Moderate (10-50 mg/mL)	Warning: Nucleophilic oxygen can slowly attack the -NCS group, forming thiocarbamates.
Hexane	Non-polar	1.9	Low (<5 mg/mL)	Solvates the hexyl chain, but fails to stabilize the polar carbamate/isothiocyanate dipoles.
Water	Polar Protic	80.1	Insoluble (<0.1 mg/mL)	High hydrophobic surface area prevents aqueous solvation[2].

Mechanistic Insights: Solvent Selection and Degradation Pathways

When selecting a solvent for tert-Butyl N-(6-isothiocyanatohexyl)carbamate, solubility is only half the equation; chemical stability is the other.

The Protic Solvent Pitfall: While the compound is moderately soluble in primary alcohols (like methanol or ethanol), these solvents must be strictly avoided for long-term storage or elevated-temperature reactions. The central carbon of the isothiocyanate group is highly electrophilic. In protic solvents, the solvent acts as a nucleophile, slowly attacking the -NCS group to form a stable, unreactive thiocarbamate byproduct.

The Anhydrous Imperative: Even in ideal polar aprotic solvents (DMF, DMSO), the presence of adventitious water will lead to the hydrolysis of the isothiocyanate into a primary amine, accompanied by the release of carbonyl sulfide (COS) or carbon dioxide and hydrogen sulfide. Therefore, all organic solvents must be dried over molecular sieves (3Å or 4Å) prior to use.

Caption: Mechanism of Thiourea Formation in Polar Aprotic Solvents

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a built-in verification mechanism to confirm success before proceeding.

Protocol A: Saturation Shake-Flask Method for Precise Solubility Determination

This protocol determines the exact thermodynamic solubility of the compound in a specific organic solvent batch.

• Preparation: Add 500 mg of tert-Butyl N-(6-isothiocyanatohexyl)carbamate to a 5 mL glass vial.

• Solvent Addition: Add 1.0 mL of the target anhydrous organic solvent (e.g., DCM). Seal the vial tightly with a PTFE-lined cap to prevent solvent evaporation.

• Isothermal Agitation: Place the vial in an orbital shaker set to 25°C and 200 RPM.

• Self-Validation (Equilibrium Check): After 24 hours, extract a 50 µL aliquot of the supernatant, filter through a 0.22 µm PTFE syringe filter, and analyze via HPLC-UV (detecting at ~254 nm). Return the vial to the shaker. At 48 hours, repeat the extraction and analysis. Causality: If the peak area at 48h matches the 24h peak area (±2%), thermodynamic equilibrium is confirmed.

• Quantification: Dilute the final 48h supernatant into a known volume of mobile phase and quantify against a pre-established calibration curve to calculate solubility in mg/mL.

Caption: Workflow for the Saturation Shake-Flask Method

Protocol B: Bioconjugation (Thiourea Formation) in Organic Media

This workflow details the coupling of the isothiocyanate linker to a target primary amine, leveraging its high solubility in DCM.

• Reagent Solubilization: Dissolve 1.0 equivalent of the target primary amine in anhydrous DCM (0.1 M concentration).

• Base Addition: Add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Causality: DIPEA is a non-nucleophilic base that ensures the target amine remains unprotonated and highly nucleophilic, without reacting with the isothiocyanate itself.

• Linker Addition: Slowly add 1.1 equivalents of tert-Butyl N-(6-isothiocyanatohexyl)carbamate (pre-dissolved in a minimal volume of DCM) dropwise at 0°C.

• Reaction Monitoring (Self-Validation): Allow the reaction to warm to room temperature. Monitor via Thin Layer Chromatography (TLC) using a Ninhydrin stain. Validation: The disappearance of the primary amine spot (which stains purple/pink) confirms the completion of the nucleophilic attack.

• Workup: Wash the organic layer with 0.1 M HCl (to remove excess DIPEA), followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting Boc-protected thiourea conjugate is now ready for downstream Boc-deprotection (typically using 20-50% Trifluoroacetic acid in DCM)[2][5].

Conclusion

The successful utilization of tert-Butyl N-(6-isothiocyanatohexyl)carbamate heavily depends on respecting its distinct solubility profile. By leveraging polar aprotic solvents like DCM or DMF, researchers can maximize the solvation of its lipophilic hexyl/Boc regions while protecting the sensitive isothiocyanate group from premature solvolysis. Strict adherence to anhydrous conditions and self-validating analytical checks ensures high-fidelity bioconjugation and combinatorial synthesis.

References

• Justia Patents. Combinatorial organic synthesis of unique biologically active compounds. Retrieved from:[Link]

• Wikipedia. Allyl isothiocyanate. Retrieved from:[Link]

• Google Patents. EP2070899A1 - Deprotection of N-BOC compounds.

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Stability of Boc-protected isothiocyanate linkers at room temperature

An In-depth Technical Guide to the Stability of Boc-Protected Isothiocyanate Linkers at Room Temperature

Authored by: Gemini, Senior Application Scientist

Introduction: The Critical Role of Bifunctional Linkers in Modern Drug Development

In the landscape of advanced therapeutics, particularly in the development of Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs), the linker molecule is not merely a spacer but a critical component that dictates the efficacy, stability, and safety of the final construct.[1][] Boc-protected isothiocyanate linkers have emerged as invaluable tools in this domain. These bifunctional molecules feature a highly reactive isothiocyanate (-N=C=S) group, which forms stable thiourea bonds with primary amines on proteins or payloads, and a tert-Butyloxycarbonyl (Boc) protected amine, which allows for orthogonal synthesis strategies.[3][4]

The success of any conjugation strategy hinges on the chemical integrity of the linker prior to the reaction. The isothiocyanate moiety, while essential for its reactivity, is also susceptible to degradation, particularly at ambient temperatures. This guide provides an in-depth analysis of the chemical principles governing the stability of Boc-protected isothiocyanate linkers, offering field-proven best practices for their storage and handling, and presenting validated protocols for assessing their stability over time.

I. The Chemistry of Stability: A Tale of Two Functional Groups

The stability of a Boc-protected isothiocyanate linker is best understood by examining the distinct chemical properties of its two key functional groups: the electrophilic isothiocyanate and the acid-labile Boc-carbamate.

The Isothiocyanate (NCS) Moiety: The Primary Point of Instability

The isothiocyanate group is a potent electrophile, making it an excellent partner for reaction with nucleophilic primary amines on biomolecules. However, this same reactivity makes it susceptible to degradation by common nucleophiles, most notably water.

The primary degradation pathway for isothiocyanates is hydrolysis. The reaction proceeds through the formation of an unstable dithiocarbamic acid intermediate, which then decomposes to yield a primary amine and carbonyl sulfide (COS). This process is effectively irreversible and results in a loss of the linker's ability to conjugate with its intended target.

Several environmental factors can accelerate this degradation:

• pH: Isothiocyanates are most stable at a neutral pH (around 7.0).[5] Both acidic and, more significantly, basic conditions can catalyze hydrolysis and other degradation reactions.[5][6] For instance, reactions involving the ε-amine group of lysine are often conducted at a pH above 10 to ensure the amine is deprotonated and nucleophilic, but this concurrently increases the rate of isothiocyanate hydrolysis.[7]

• Temperature: As with most chemical reactions, the rate of isothiocyanate degradation increases with temperature.[8][9] Storage at elevated temperatures, even room temperature for extended periods, can lead to a significant loss of active linker.

• Aqueous Environments: The presence of water is the most critical factor.[6] Even atmospheric moisture can be sufficient to initiate hydrolysis on the surface of the solid-state reagent.

The Boc (tert-Butyloxycarbonyl) Protecting Group: A Bastion of Stability

In contrast to the sensitive isothiocyanate group, the Boc protecting group is exceptionally stable under a wide range of conditions. It is robust against bases, nucleophiles, and mild acids, making it an ideal orthogonal protecting group in complex syntheses.[10][11]

The cleavage of the Boc group requires strong acidic conditions, typically using trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM).[12] At room temperature and in the absence of strong acids, the Boc group remains firmly intact. Therefore, for the purposes of storage and handling prior to conjugation, the degradation of the Boc group is not a primary concern.

Visualizing the Degradation Pathway

The following diagram illustrates the primary hydrolytic degradation pathway of the isothiocyanate functional group, which is the main cause for concern regarding the stability of these linkers at room temperature.

Caption: Primary hydrolytic degradation pathway for isothiocyanate linkers.

II. Field-Proven Best Practices for Storage and Handling

To ensure the highest reactivity and reproducibility in conjugation experiments, strict adherence to proper storage and handling protocols is mandatory. The primary goal is to minimize the linker's exposure to moisture and elevated temperatures.

Recommended Storage Conditions

• Temperature: Long-term storage should be at -20°C or lower .[13] This significantly reduces the rate of any potential degradation reactions.

• Atmosphere: Store the linker under an inert atmosphere , such as argon or nitrogen. This displaces moisture and oxygen, further protecting the compound.

• Container: Use a tightly sealed, light-blocking container to prevent photo-degradation and moisture ingress.

Handling Protocol

• Equilibration: Before opening, allow the container to warm to room temperature completely. This is a critical step to prevent condensation of atmospheric moisture onto the cold solid, which would immediately initiate hydrolysis.

• Solvent Choice: Always use anhydrous (dry) solvents for preparing stock solutions. Solvents should be freshly opened or properly stored over molecular sieves.

• Solution Preparation: Prepare solutions immediately before use whenever possible. If a stock solution must be prepared, dissolve the linker in a suitable anhydrous solvent (e.g., DMF, DMSO, DCM), blanket the headspace with inert gas, seal tightly, and store at -20°C.

• Minimize Exposure: Work efficiently to minimize the time the solid reagent or its solutions are exposed to the atmosphere.

III. Quantitative Stability Assessment

Verifying the stability of a batch of linker under specific experimental conditions is crucial for troubleshooting and ensuring the reliability of downstream applications. A straightforward stability study can be conducted using standard analytical instrumentation.

Experimental Protocol: HPLC-Based Stability Assay

This protocol outlines a method to quantify the percentage of intact Boc-protected isothiocyanate linker over time at room temperature.

• Stock Solution Preparation:

  • In a controlled environment (e.g., a glove box or under a stream of inert gas), accurately weigh a sample of the linker.

  • Dissolve the linker in a suitable anhydrous solvent (e.g., acetonitrile) to a known concentration (e.g., 1 mg/mL).

• Incubation:

  • Aliquot the stock solution into several small, tightly sealed HPLC vials.

  • Store these vials at room temperature (e.g., 25°C), protected from light.

• Time-Point Analysis:

  • At designated time points (e.g., t=0, 4, 8, 24, 48, and 72 hours), retrieve one vial for analysis.

  • The t=0 sample should be analyzed immediately after preparation.

• HPLC Analysis:

  • Inject the sample onto a reversed-phase HPLC system (e.g., using a C18 column).

  • Use a suitable mobile phase gradient (e.g., water/acetonitrile with 0.1% TFA) to separate the intact linker from any degradation products.

  • Monitor the elution profile using a UV detector at an appropriate wavelength. The loss of isothiocyanates during analysis can be minimized by heating the column to 60°C.[14]

• Data Analysis:

  • Integrate the peak area of the intact linker at each time point.

  • Calculate the percentage of remaining linker at each time point relative to the peak area at t=0.

  • Plot the percentage of intact linker versus time to visualize the degradation kinetics.

Workflow for a Typical Stability Study

The following diagram illustrates the logical workflow for conducting the stability assessment described above.

Caption: Experimental workflow for assessing linker stability via HPLC.

Summary of Stability Under Various Conditions

The stability of isothiocyanates is highly dependent on their environment. The following table summarizes expected stability outcomes based on available literature.

Condition	Influencing Factors	Expected Stability Outcome	Rationale / Notes	References
Solid State	-20°C, under inert gas, dark	High Stability	Low thermal energy and exclusion of moisture minimize degradation pathways. Ideal for long-term storage.	[13][15]
Solid State	Room Temp, exposed to air	Low to Moderate Stability	Susceptible to hydrolysis from atmospheric moisture over time.
Anhydrous Organic Solvent	Room Temp (e.g., DCM, THF, Acetone)	Relatively Stable	Exclusion of water prevents the primary hydrolysis pathway. Suitable for short-term storage of stock solutions.	[6]
Aqueous Solution	Neutral pH (≈7.0), 37°C	Unstable	Gradual degradation via hydrolysis. Studies show significant decline over 24 hours.	[16][17]
Aqueous Solution	Basic pH (>8.0), Room Temp	Very Unstable	Base catalysis significantly accelerates the rate of hydrolysis.	[5][6]
Aqueous Solution	Acidic pH (<6.0), Room Temp	Unstable	Acid can also promote degradation, though often less rapidly than strong base. May favor nitrile formation.	[5]

IV. Conclusion

While Boc-protected isothiocyanate linkers are powerful reagents for bioconjugation, their utility is directly tied to their chemical integrity. The primary vulnerability of these molecules at room temperature is the isothiocyanate functional group, which readily undergoes hydrolysis in the presence of moisture. The Boc protecting group, by contrast, is highly stable under these conditions.

For researchers, scientists, and drug development professionals, the key takeaway is the imperative of rigorous environmental control. By implementing best practices—namely, storing the reagent cold, dry, and under an inert atmosphere, and using anhydrous solvents for all manipulations—one can ensure the linker's reactivity is preserved. This diligence is fundamental to achieving reproducible, high-yield conjugations and ultimately, to the success of developing next-generation therapeutics.

References

• Munch, H., Hansen, J. S., Pittelkow, M., Boas, U., & Nielsen, J. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Tetrahedron Letters, 49(19), 3117-3120. [Link]

• Luang-In, V., & Rossiter, J. T. (2015). Stability studies of isothiocyanates and nitriles in aqueous media. Songklanakarin Journal of Science and Technology. [Link]

• Verma, D., et al. (2019). Boc3Arg-linked ligands induce degradation by localizing target proteins to the 20S proteasome. bioRxiv. [Link]

• D'Souza, A. A., & D'Souza, M. J. (2011). Preparation of bifunctional isocyanate hydroxamate linkers: Synthesis of carbamate and urea tethered polyhydroxamic acid chelators. Molecules, 16(5), 4117-4131. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Exploring the Synthesis and Applications of Boc-Protected Amino PEG Linkers. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Unknown. (2025). Stability of Allyl Isothiocyanate in an Aqueous Solution. International Conference on Bio-and Food-Technology. [Link]

• Dubowchik, G. M., et al. (2021). Tandem-Cleavage Linkers Improve the In Vivo Stability and Tolerability of Antibody–Drug Conjugates. Bioconjugate Chemistry, 32(4), 638-645. [Link]

• Kumar, A., & Kumar, N. (2022). Isothiocyanates – A Review of their Health Benefits and Potential Food Applications. Journal of Food and Nutritional Disorders. [Link]

• Wu, H., et al. (2010). Stability and antimicrobial activity of allyl isothiocyanate during long-term storage in an oil-in-water emulsion. Journal of Food Science, 75(5), C445-C451. [Link]

• Luang-In, V., & Rossiter, J. T. (2015). Stability studies of isothiocyanates and nitriles in aqueous media. ResearchGate. [Link]

• Ina, K., Nobukuni, M., Sano, A., & Kishima, I. (1981). Stability of Allyl Isothiocyanate. Nippon Shokuhin Kogyo Gakkaishi, 28(12), 627-632. [Link]

• Kyriakou, S., et al. (2022). Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources. Antioxidants, 11(4), 642. [Link]

• Jaisupa, N., et al. (2023). Cooking Methods for Preserving Isothiocyanates and Reducing Goitrin in Brassica Vegetables. Foods, 12(19), 3656. [Link]

• Lee, J., et al. (2022). Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. [Link]

• Unknown. (n.d.). Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates. ResearchGate. [Link]

• Dains, F. B., Brewster, R. Q., & Olander, C. P. (1921). Phenyl isothiocyanate. Organic Syntheses, 1, 447. [Link]

• Liu, Y., et al. (2024). Identification of Boc2Lys-Linked Ethacrynic Acid and Its Analogues As Efficient Glutathione S-Transferase Degraders. Molecules, 29(22), 4959. [Link]

• Jones, K. M., et al. (2018). Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer. Bioconjugate Chemistry, 29(4), 1184-1196. [Link]

• Munch, H., et al. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Tetrahedron Letters. [Link]

• Bourdon, E., et al. (2012). Improvement in determination of isothiocyanates using high-temperature reversed-phase HPLC. Journal of Separation Science, 35(16), 2059-2067. [Link]

• Munch, H., et al. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. DTU Research Database. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Kumar, A., et al. (2021). Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates. Bioconjugate Chemistry, 32(6), 1049-1058. [Link]

• Unknown. (2025). Boc3Arg-Linked Ligands Induce Degradation by Localizing Target Proteins to the 20S Proteasome. ResearchGate. [Link]

• MDPI. (2026). Stabilization of Allyl Isothiocyanate by β-Cyclodextrin: Thermal Robustness and Potent Antimicrobial Activity. MDPI. [Link]

• J&K Scientific LLC. (2021). BOC Protection and Deprotection. J&K Scientific LLC. [Link]

• Deadman, J. J., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 28(5), 1234-1242. [Link]

• Shimbo, K., et al. (2013). Isothiocyanates as derivatization reagents for amines in liquid chromatography/electrospray ionization-tandem mass spectrometry (LC/ESI-MS/MS). Mass Spectrometry Reviews, 32(4), 269-282. [Link]

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• Spring, D. (2019). Cleavable linkers in antibody–drug conjugates. Chemical Society Reviews, 48(16), 4347-4375. [Link]

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• Unknown. (n.d.). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. ResearchGate. [Link]

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A Senior Application Scientist's Guide to C6 Alkyl Spacer Linkers in Chemical Biology

Foreword: Beyond the Backbone – The Strategic Role of the C6 Spacer

In the intricate world of chemical biology, where we seek to probe, visualize, and manipulate biological systems with molecular tools, the components we often overlook are the ones that provide silent, structural support. The C6 alkyl spacer is a prime example. It is not the warhead of an antibody-drug conjugate, nor the fluorescent reporter that illuminates a cellular process. Instead, it is the humble, six-carbon chain that critically defines the spatial relationship and physical properties of the entire construct.

As a senior application scientist, I have seen countless experiments succeed or fail based on the thoughtful—or neglectful—selection of a linker. This guide is born from that experience. It is not merely a catalog of applications but an in-depth exploration of the causality behind choosing a C6 alkyl spacer. We will delve into why its inherent hydrophobicity can be an asset or a liability, how its flexibility impacts molecular interactions, and how its presence is fundamental to the design of next-generation therapeutics, diagnostics, and research tools. This is the technical narrative of a simple yet powerful tool: the C6 alkyl spacer linker.

The Physicochemical Landscape of the C6 Alkyl Spacer

At its core, the C6 spacer is a six-carbon, saturated hydrocarbon chain.[1] This simple structure imparts a set of distinct and influential characteristics to any molecule it is incorporated into. Understanding these properties is the first step in leveraging the C6 spacer effectively.

1.1. Inherent Hydrophobicity and Its Implications Unlike hydrophilic polyethylene glycol (PEG) spacers, the C6 alkyl chain is hydrophobic.[1][2] This property is a critical design consideration:

• For Drug Delivery: Increased hydrophobicity can enhance a molecule's ability to traverse cellular membranes, a desirable trait for intracellular drug delivery or in the design of Proteolysis-Targeting Chimeras (PROTACs).[] However, this comes at the cost of reduced aqueous solubility. An overemphasis on hydrophobicity can lead to aggregation and poor bioavailability.[4][5]

• For Surface Chemistry: When used to immobilize biomolecules on a surface, the hydrophobic nature of the C6 spacer can influence the local environment, which may affect protein folding or non-specific binding.

1.2. Spatial Separation and Steric Hindrance The primary function of any spacer is to introduce distance between two molecular entities.[1][6] The C6 linker provides a flexible span of approximately 7.5-9 Å, which is crucial for:

• Preventing Quenching: It physically separates a fluorescent dye from an oligonucleotide, particularly G-rich sequences, which are known to quench fluorescence.[2]

• Improving Accessibility: In microarrays and biosensors, it extends a probe away from the substrate surface, reducing steric hindrance and making it more accessible to its binding partner in solution.[7][8][9]

• Enabling Bioconjugation: It provides space for large biomolecules, like enzymes or antibodies, to be conjugated without compromising the function of either the biomolecule or the substrate it's attached to.[10]

Table 1: Comparative Properties of Common Spacer Types

Spacer Type	Typical Length (Carbons/Units)	Key Physicochemical Property	Optimal Use Case
C3 Alkyl	3	Short, Hydrophobic	Mimicking sugar-phosphate spacing; when minimal distance is required.[2][7]
C6 Alkyl	6	Moderate, Hydrophobic	Balancing spacing with manageable hydrophobicity; general-purpose applications.[9]
C12 Alkyl	12	Long, Very Hydrophobic	Affinity chromatography; when significant distance from a surface is needed.[7][9]
PEG (TEG/HEG)	9-18 atoms	Long, Hydrophilic	Improving aqueous solubility; reducing non-specific interactions.[1][6]

Core Application I: Oligonucleotide Modification and Functionalization

The most common application of C6 spacers is in the synthesis of modified oligonucleotides for diagnostics and research. Here, the C6 spacer serves as an attachment point for a vast array of functional molecules. These linkers can be incorporated at the 5'-end, 3'-end, or internally within the sequence.[11][12]

2.1. Key Functional Variants of C6 Spacers

• C6 Amino-Linker: This is the workhorse of oligo modification. It introduces a primary amine at the terminus of the six-carbon chain.[12][13] This amine is a versatile nucleophile, readily reacting with N-hydroxysuccinimide (NHS) esters of dyes, biotin, or other labels to form a stable amide bond.[10] It can also be coupled to carboxylated surfaces using carbodiimide chemistry (EDC).[10]

• C6 Thiol-Linker: This linker terminates in a sulfhydryl group. It is the chemistry of choice for conjugation to maleimide-activated proteins or for direct attachment to gold surfaces in biosensor applications.[12][14] Oligos with thiol modifiers are typically shipped in their oxidized disulfide form and require reduction with reagents like DTT or TCEP prior to use to expose the reactive free thiol.[12][14]

• C6 Aldehyde-Modifier: This provides an electrophilic aldehyde group that can react with nucleophiles like hydrazides or primary amines.[7][9] Reaction with an amine forms a Schiff base, which must be reduced (e.g., with sodium cyanoborohydride) to form a stable secondary amine linkage.[7][9]

2.2. Experimental Protocol: Conjugating a Fluorescent Dye to a 5'-Amino-C6 Modified Oligonucleotide

This protocol describes a self-validating system for labeling an amino-modified oligonucleotide with an NHS-ester activated fluorescent dye. The causality is clear: the nucleophilic primary amine on the C6 linker attacks the electrophilic carbonyl carbon of the NHS ester, forming a stable amide bond and releasing the NHS leaving group.

Materials:

• 5'-Amino-Modifier C6 Oligonucleotide (100 µM in 0.1 M Sodium Bicarbonate buffer, pH 8.5)

• Fluorescent Dye NHS Ester (e.g., Cy5-NHS), 10 mM in anhydrous DMSO

• 0.1 M Sodium Bicarbonate buffer, pH 8.5

• 3 M Sodium Acetate, pH 5.2

• Nuclease-free water

• Ethanol (100% and 70%), chilled to -20°C

• Size-exclusion chromatography column (e.g., NAP-10)

Methodology:

• Reaction Setup: In a microcentrifuge tube, combine 50 µL of the 100 µM oligonucleotide solution (5 nmol) with 5 µL of the 10 mM dye-NHS ester solution (50 nmol). This represents a 10-fold molar excess of the dye to drive the reaction to completion.

• Incubation: Vortex the mixture gently and incubate in the dark at room temperature for 2-4 hours, or overnight at 4°C. The darkness prevents photobleaching of the dye.

• Quenching (Optional): The reaction can be quenched by adding a primary amine like Tris buffer, but purification is generally sufficient.

• Purification - Ethanol Precipitation:

  • Add 0.1 volumes (5.5 µL) of 3 M Sodium Acetate to the reaction mixture.

  • Add 3 volumes (180 µL) of ice-cold 100% ethanol.

  • Vortex and incubate at -20°C for at least 1 hour to precipitate the labeled oligonucleotide.

  • Centrifuge at >12,000 x g for 30 minutes at 4°C.

  • Carefully aspirate the supernatant, which contains the unreacted dye.

  • Wash the pellet with 500 µL of ice-cold 70% ethanol and centrifuge for 10 minutes.

  • Aspirate the supernatant and air-dry the pellet for 5-10 minutes to remove residual ethanol.

• Purification - Size Exclusion Chromatography (Recommended for higher purity):

  • Equilibrate a NAP-10 column with nuclease-free water according to the manufacturer's instructions.

  • Load the reaction mixture onto the column.

  • Elute with nuclease-free water. The high molecular weight oligo-dye conjugate will elute first, while the small molecule unreacted dye is retained and elutes later.

• Resuspension & Quantification: Resuspend the dried pellet in a suitable buffer (e.g., TE buffer). Quantify the concentration and labeling efficiency using UV-Vis spectrophotometry, measuring the absorbance of the oligonucleotide (260 nm) and the dye (at its specific λmax).

Core Application II: Advanced Therapeutics (ADCs & PROTACs)

The C6 alkyl spacer is a key structural motif in two of the most exciting areas of modern drug development: Antibody-Drug Conjugates (ADCs) and PROTACs.

3.1. Antibody-Drug Conjugates (ADCs) In an ADC, a linker tethers a potent cytotoxic payload to a monoclonal antibody, which directs the payload to a specific target cell.[][16][17] The linker's role is to be stable in systemic circulation but allow for payload release upon internalization into the target cell.[16][18]

C6 alkyl chains are frequently used as components within larger, more complex linker systems. They can be part of either:

• Non-Cleavable Linkers: Here, the entire construct is stable, and the payload is released only after the antibody is degraded within the lysosome.[][17] The C6 component adds spacing and hydrophobicity, contributing to overall stability.[17]

• Cleavable Linkers: These linkers are designed to break under specific intracellular conditions (e.g., enzymatic cleavage, acidic pH, or a reducing environment).[19][20] The C6 spacer can connect the antibody conjugation site to the cleavable trigger.

The choice between these strategies is a critical decision in ADC design, balancing targeted cell killing with potential off-target toxicity.[21]

Caption: Mechanism of action for a PROTAC utilizing a C6 alkyl linker.

Core Application III: Chemical Proteomics & Surface Immobilization

4.1. Probing the Proteome In chemical proteomics, small molecule probes are used to identify and characterize protein interactions in complex biological systems. [22][23]A typical probe contains a reactive group to covalently bind a target, a reporter tag (like biotin) for enrichment, and a linker. The C6 spacer is ideal for connecting the reactive group to the reporter, providing sufficient distance to ensure that the bulky biotin tag does not interfere with protein binding. Often, these linkers are also designed to be cleavable, allowing the captured proteins to be released from streptavidin beads under mild conditions, which is crucial for reducing background noise in mass spectrometry analysis. [24][25][26]

Caption: Workflow for Activity-Based Protein Profiling (ABPP).

4.2. Experimental Protocol: Immobilizing a Thiol-C6 Oligonucleotide on a Gold Surface

This protocol is foundational for creating DNA-based biosensors or microarrays. The self-validating principle relies on the strong, spontaneous covalent bond formation between the sulfur atom of the thiol group and the gold surface.

Materials:

• Gold-coated substrate (e.g., glass slide, sensor chip)

• 3'-Thiol-Modifier C6 Oligonucleotide (lyophilized)

• Tris(2-carboxyethyl)phosphine (TCEP) solution, 100 mM

• Phosphate-Buffered Saline (PBS), pH 7.4

• Nuclease-free water

• Mercaptohexanol (MCH) solution, 1 mM in PBS (for backfilling)

Methodology:

• Substrate Cleaning: Thoroughly clean the gold surface to ensure optimal immobilization. This can be done by UV/Ozone treatment for 15 minutes or by rinsing with ethanol and water and drying under a stream of nitrogen.

• Oligonucleotide Reduction:

  • Resuspend the lyophilized thiol-C6 oligo in nuclease-free water to a concentration of 1 mM.

  • To 100 µL of the oligo solution, add 10 µL of 100 mM TCEP solution (final TCEP concentration ~9 mM).

  • Incubate at room temperature for 1 hour to reduce the disulfide bonds and activate the thiol group. This step is critical for successful surface attachment. [14]3. Immobilization:

  • Dilute the reduced oligonucleotide solution to a final concentration of 1 µM in PBS.

  • Apply the diluted oligo solution to the gold surface, ensuring it is fully covered.

  • Incubate in a humidified chamber for 1-2 hours at room temperature (or overnight at 4°C) to allow the self-assembled monolayer to form.

• Washing: Gently wash the surface with PBS buffer to remove any non-covalently bound oligonucleotides.

• Backfilling/Passivation:

  • To prevent non-specific adsorption on the remaining bare gold surface and to orient the immobilized oligos, incubate the surface with a 1 mM MCH solution for 1 hour at room temperature.

  • The shorter MCH molecules will fill the gaps between the longer oligonucleotides.

• Final Wash: Wash the surface thoroughly with PBS and then with nuclease-free water. The surface is now ready for hybridization or other downstream applications.

References

• C6 Spacer Oligonucleotide Modification. (n.d.). Bio-Synthesis. Retrieved from [Link]

• Cleavable and Non-cleavable linkers. (n.d.). ResearchGate. Retrieved from [Link]

• Spacer. (n.d.). ELLA Biotech. Retrieved from [Link]

• Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. (2021, June 23). PMC. Retrieved from [Link]

• C6 spacer. (n.d.). metabion. Retrieved from [Link]

• Oligo Modified Linker Attachment Chemistry. (n.d.). Bio-Synthesis. Retrieved from [Link]

• Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. (n.d.). PMC. Retrieved from [Link]

• Strategic engineering of alkyl spacer length for a pH-tolerant lysosome marker and dual organelle localization. (n.d.). PMC. Retrieved from [Link]

• Effect of Alkyl Chain Length on Adsorption and Release of Hydrophobic Drug to/from Hydrophobically-modified Gelatin Hydrogel. (n.d.). ResearchGate. Retrieved from [Link]

• Cleavable Linkers in Chemical Proteomics Applications. (n.d.). Springer Nature Experiments. Retrieved from [Link]

• Synthesis of New Spherical Polylysine Oligosaccharide Dendrimers with C6 Methylene Spacer. (2025, August 6). ResearchGate. Retrieved from [Link]

• Effect of Alkyl Chain Length on Adsorption and Release of Hydrophobic Drug to/from Hydrophobically-modified Gelatin Hydrogel. (n.d.). MATEC Web of Conferences. Retrieved from [Link]

• Antibody–drug conjugates: Recent advances in linker chemistry. (2021, April 6). PMC. Retrieved from [Link]

• Chemical tools to expand the ligandable proteome: diversity-oriented synthesis-based photoreactive stereoprobes. (n.d.). PMC. Retrieved from [Link]

• Abzena's Expertise in Custom Designed Linker- Payload Synthesis and Bioconjugation towards Antibody-Drug Conjugates. (n.d.). Abzena. Retrieved from [Link]

• Design of cleavable linkers and applications in chemical proteomics. (n.d.). mediaTUM. Retrieved from [Link]

• Novel Bioconjugate Materials: Synthesis, Characterization and Medical Applications. (n.d.). PMC. Retrieved from [Link]

• Evaluation and Optimization of Chemically-Cleavable Linkers for Quantitative Mapping of Small Molecule-Protein Interactomes. (2019, May 30). bioRxiv. Retrieved from [Link]

• Cleavable linkers and their application in MS-based target identification. (n.d.). RSC Publishing. Retrieved from [Link]

• Assembling Surface Linker Chemistry with Minimization of Non-Specific Adsorption on Biosensor Materials. (n.d.). PMC. Retrieved from [Link]

• The Development of Sulfatase-Cleavable Linkers for Antibody-Drug Conjugates. (n.d.). Apollo. Retrieved from [Link]

• Enzyme Immobilization on Silane-Modified Surface through Short Linkers: Fate of Interfacial Phases and Impact on Catalytic Activity. (2016, February 17). American Chemical Society - Figshare. Retrieved from [Link]

• Surface chemistry, linkers, and site-specific immobilization methods.... (n.d.). ResearchGate. Retrieved from [Link]

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Engineering Precision in Bioconjugation: The Reactivity and Mechanics of Isothiocyanate-Based Heterobifunctional Linkers

Executive Summary

The development of advanced biotherapeutics, including antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), relies heavily on the precision of heterobifunctional crosslinkers. While N-hydroxysuccinimide (NHS) esters and maleimides dominate the landscape of amine- and thiol-reactive chemistries, isothiocyanate (ITC) groups offer a highly stable, pH-tunable alternative for amine modification. This whitepaper provides an in-depth mechanistic analysis of ITC reactivity, exploring the thermodynamic and kinetic causality behind its behavior, and outlines a self-validating protocol for deploying ITC-based heterobifunctional linkers in complex bioconjugation workflows.

Mechanistic Causality: The Chemistry of the Isothiocyanate Group

The isothiocyanate functional group (–N=C=S) is characterized by a highly electrophilic central carbon atom, flanked by electronegative nitrogen and sulfur atoms. This electronic distribution makes the carbon highly susceptible to nucleophilic attack. However, the success and selectivity of this attack are entirely dictated by the protonation state of the target nucleophiles and the pH of the surrounding microenvironment[1].

Amine Reactivity and the Formation of Thiourea

ITCs react predominantly with non-protonated primary amines—specifically, the N-terminal α-amines and the ε-amino groups of lysine residues—to form stable thiourea linkages[2].

The Causality of pH Dependence: The nominal pKa of a lysine ε-amino group is approximately 9.4. At physiological pH (7.4), the vast majority of these groups exist in their protonated, non-nucleophilic state (–NH₃⁺). To drive the reaction forward, the pH of the buffer must be elevated to 9.0–9.5. This alkaline shift deprotonates a sufficient fraction of the amines (–NH₂), exposing their lone electron pairs for nucleophilic attack on the ITC carbon[3]. The resulting thiourea bond is exceptionally stable under physiological conditions, offering superior long-term conjugate stability compared to the reversible bonds formed by standard imidoesters[2].

Thiol Reactivity and Reversibility

While traditionally viewed as amine-reactive, ITCs exhibit significant, pH-dependent cross-reactivity with thiols (cysteines). At neutral to slightly acidic pH (6.5–7.5), where amine reactivity is suppressed due to protonation, the thiolate anion (–S⁻) can attack the ITC group to form a dithiocarbamate linkage[1].

The Causality of Reversibility: Unlike the irreversible thiourea bond formed with amines, the dithiocarbamate linkage is thermodynamically reversible. Benzyl isothiocyanates demonstrate enhanced reactivity toward thiols compared to phenyl isothiocyanates, making them useful for temporary or reversible cysteine modifications, but they are generally avoided when permanent structural crosslinking is required[4].

The Competing Hydrolysis Pathway

All electrophilic bioconjugation reagents face a common enemy in aqueous media: hydrolysis. Water acts as a competing nucleophile, attacking the ITC group to yield an inactive primary amine and carbonyl sulfide. However, the hydrolysis rate of ITCs is significantly slower than that of NHS esters[3]. Kinetic studies utilizing fluorescence polarization reveal that while a higher pH (e.g., 11.3) maximizes amine deprotonation, it simultaneously accelerates hydrolysis, ultimately decreasing the overall reaction yield. The optimal thermodynamic balance between amine nucleophilicity and ITC stability is achieved at pH 9.1[5].

Fig 1: Mechanistic logic tree of isothiocyanate reactivity based on pH and nucleophile availability.

Quantitative Kinetics & Stability

To engineer a successful bioconjugation workflow, one must understand the kinetic constraints of the chosen reactive groups. Table 1 summarizes the critical parameters governing ITC reactivity compared to alternative crosslinking chemistries.

Table 1: Kinetic and Thermodynamic Parameters of Bioconjugation Reactive Groups

Reactive Group	Target Nucleophile	Optimal pH Range	Reaction Rate Constant ( )	Hydrolysis Susceptibility	Resulting Linkage
Isothiocyanate (ITC)	Primary Amine (–NH₂)	9.0 – 9.5	~0.25 min⁻¹ (at pH 9.1)[5]	Moderate (slower than NHS)[3]	Thiourea (Highly Stable)
Isothiocyanate (ITC)	Thiol (–SH)	6.5 – 7.5	~0.15 min⁻¹ (at pH 7.4)[5]	Low	Dithiocarbamate (Reversible)[1]
NHS Ester	Primary Amine (–NH₂)	7.2 – 8.5	Fast	High (t½ ~ hours at pH 8)	Amide (Highly Stable)
Maleimide	Thiol (–SH)	6.5 – 7.5	Very Fast	Low (at pH < 7.5)	Thioether (Stable)

Heterobifunctional Linker Architectures: The "Activate-Then-Conjugate" Paradigm

Heterobifunctional crosslinkers possess two distinct reactive groups, enabling multi-step, site-directed conjugation while preventing uncontrolled homo-polymerization[6]. A highly effective pairing is the ITC-Maleimide linker.

The Logical Sequence: Because ITC requires a basic pH (9.0) to react with amines, and maleimides undergo rapid hydrolysis and lose thiol-selectivity at pH > 7.5, these reactions cannot occur simultaneously. The workflow mandates an "activate-then-conjugate" logic: the ITC group is reacted first under alkaline conditions, the system is purified and neutralized, and the maleimide group is subsequently reacted with a thiolated payload at neutral pH.

Fig 2: Sequential activate-then-conjugate workflow using an ITC-Maleimide heterobifunctional linker.

Experimental Protocol: Self-Validating Site-Directed Bioconjugation

The following methodology details the sequential conjugation of a carrier protein to a thiolated peptide payload using an ITC-Maleimide heterobifunctional linker. This protocol is engineered as a self-validating system, ensuring that each phase is analytically confirmed before proceeding.

Phase 1: Protein Preparation and ITC Activation

Causality Check: Tris and glycine buffers contain primary amines that will competitively quench the ITC. The protein must be exchanged into an amine-free buffer.

• Buffer Exchange: Dialyze the carrier protein (e.g., 2–5 mg/mL) into 100 mM Carbonate-Bicarbonate buffer, pH 9.0.

• Pre-Reaction Validation: Measure the absorbance at 280 nm (

  ) to confirm protein recovery and concentration.

• Linker Addition: Dissolve the ITC-Maleimide linker in anhydrous DMSO (or DMF) to a 10 mM stock. Add a 10- to 20-fold molar excess of the linker to the protein solution. Ensure the final organic solvent concentration does not exceed 10% (v/v) to prevent protein denaturation[1].

• Incubation: Incubate the reaction at room temperature for 2 hours, protected from light.

Phase 2: Quenching, Neutralization, and Thiol Conjugation

Causality Check: The pH must be immediately dropped to 7.0–7.4. If the maleimide reaction is attempted at pH 9.0, the maleimide ring will rapidly hydrolyze into an unreactive maleamic acid, and off-target cross-reactivity with primary amines will occur.

• Desalting & pH Shift: Pass the reaction mixture through a size-exclusion desalting column (e.g., Sephadex G-25) pre-equilibrated with 100 mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA, pH 7.2. This removes unreacted linker and shifts the pH to the optimal range for maleimide chemistry.

• Thiol Validation (Ellman's Assay): Before adding the thiolated peptide payload, quantify its free sulfhydryl concentration using Ellman's Reagent (DTNB). If disulfides have formed, reduce the peptide with immobilized TCEP and re-purify.

• Conjugation: Add a 5-fold molar excess of the reduced thiolated peptide to the activated carrier protein. Incubate for 2 hours at room temperature or overnight at 4°C.

Phase 3: Final Purification and Degree of Labeling (DOL) Validation

• Final Cleanup: Remove unbound peptide via dialysis or a secondary desalting column.

• Post-Reaction Validation (DOL Calculation): If the peptide or linker contains a distinct chromophore (e.g., a fluorescent tag or UV-active moiety), calculate the Degree of Labeling. Measure the absorbance of the conjugate at 280 nm and at the maximum absorbance wavelength of the tag (

  ).

(Where CF is the correction factor for the tag's absorbance at 280 nm).

References

• Hermanson, G. T. "A Brief Introduction to Traditional Bioconjugate Chemistry." Bioconjugate Techniques, Wiley-VCH. Available at:[Link]

• K. E. Szabó et al. "Cysteine specific bioconjugation with benzyl isothiocyanates." RSC Advances, 2020, 10, 15365-15372. Available at:[Link]

• M. E. Meyer et al. "Monitoring Labeling Reactions Using Fluorescence Polarization." Chimia, 2016. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Introduction to Amine Modification—Section 1.1 | Thermo Fisher Scientific - KR [thermofisher.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. Cysteine specific bioconjugation with benzyl isothiocyanates - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02934C [pubs.rsc.org]
• 5. chimia.ch [chimia.ch]
• 6. Heterobifunctional Crosslinkers - Creative Biolabs [creative-biolabs.com]

tert-Butyl N-(6-isothiocyanatohexyl)carbamate CAS number and safety data

An In-depth Technical Guide to tert-Butyl N-(6-isothiocyanatohexyl)carbamate: Synthesis, Safety, and Application

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of tert-Butyl N-(6-isothiocyanatohexyl)carbamate, a heterobifunctional crosslinker of significant interest in chemical biology, drug discovery, and diagnostics. While a specific CAS number for this compound is not readily found in major chemical databases, its synthesis, properties, and applications can be thoroughly understood through its constituent functional groups and precursors. This document is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of this versatile molecule.

Introduction: A Molecule of Duality

Tert-butyl N-(6-isothiocyanatohexyl)carbamate is a powerful molecular tool designed for sequential or orthogonal bioconjugation strategies. Its utility stems from its unique architecture, which features three distinct components:

• A Boc-Protected Amine: The tert-butoxycarbonyl (Boc) group serves as a stable, acid-labile protecting group for a primary amine. This end of the molecule remains inert during the initial conjugation step, allowing for controlled, sequential reactions. The Boc group is a cornerstone of modern organic synthesis, enabling complex molecular construction.[1]

• A Hexyl Spacer: A six-carbon aliphatic chain provides a flexible and sufficiently long linker arm. This spacer separates the conjugated molecules, minimizing steric hindrance and helping to preserve the biological activity of the labeled biomolecule.

• An Isothiocyanate Group: The isothiocyanate (-N=C=S) is a highly reactive electrophile that readily and specifically reacts with primary amines, such as the ε-amino group of lysine residues on proteins, under aqueous conditions to form a stable thiourea bond.[2]

This dual-functionality allows a researcher to first attach the linker to a protein or other amine-containing biomolecule via the isothiocyanate group, and then, after purification, remove the Boc protecting group to expose a new primary amine for subsequent conjugation to another molecule of interest (e.g., a fluorescent dye, a drug molecule, or a solid support).

Logical Framework of Application

The strategic design of this linker facilitates a controlled, step-wise assembly of complex bioconjugates.

Caption: A logical workflow for using the heterobifunctional linker.

Physicochemical Properties and Identification

As a specific CAS entry is not prominent, the properties are derived from its structure and data from its immediate precursors, tert-butyl N-(6-aminohexyl)carbamate and tert-butyl N-(6-hydroxyhexyl)carbamate.

Property	Value / Description	Source / Method
Molecular Formula	C₁₂H₂₂N₂O₂S	Calculated
Molecular Weight	258.38 g/mol	Calculated
Appearance	Expected to be a colorless to light yellow oil or low-melting solid, based on similar compounds.	Inference
Solubility	Expected to be soluble in a wide range of organic solvents (DCM, Chloroform, Ethyl Acetate, DMF, DMSO).	Inference
Precursor CAS Number	75937-12-1 (tert-Butyl N-(6-hydroxyhexyl)carbamate)	[3][4]
Precursor Properties	Melting Point: 37-41 °C; Boiling Point: ~334 °C (Predicted). Appears as a light yellow oil.[4][5]	[4][5]

Synthesis and Reactivity

The most logical and efficient synthesis of tert-Butyl N-(6-isothiocyanatohexyl)carbamate proceeds from its corresponding primary amine precursor, tert-butyl (6-aminohexyl)carbamate. The conversion of a primary amine to an isothiocyanate is a well-established transformation in organic chemistry.

Proposed Synthetic Pathway

A modern and effective method avoids the use of highly toxic thiophosgene, instead employing di-tert-butyl dicarbonate (Boc₂O) and carbon disulfide (CS₂).[2] This method is advantageous as the byproducts are mostly volatile, simplifying purification.

Caption: Proposed synthesis of the target isothiocyanate.

Experimental Protocol: Synthesis

Objective: To synthesize tert-Butyl N-(6-isothiocyanatohexyl)carbamate from tert-butyl (6-aminohexyl)carbamate.

Materials:

• tert-butyl (6-aminohexyl)carbamate

• Carbon disulfide (CS₂)

• Triethylamine (Et₃N)

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-Dimethylaminopyridine (DMAP) or DABCO

• Anhydrous ethanol

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dithiocarbamate Formation: Dissolve tert-butyl (6-aminohexyl)carbamate (1.0 eq) in anhydrous ethanol. To this solution, add triethylamine (1.0 eq) followed by the dropwise addition of carbon disulfide (1.0 eq) while stirring at room temperature. The formation of the dithiocarbamate salt may be observed as a precipitate. Stir the reaction mixture for 30 minutes.

• Desulfurization: Cool the reaction mixture in an ice bath. Add a solution of Boc₂O (1.0 eq) in a small amount of anhydrous ethanol, followed immediately by a catalytic amount of DMAP (1-3 mol%).

  • Causality Note: Boc₂O acts as a desulfurization agent, activating the dithiocarbamate. DMAP is a highly effective nucleophilic catalyst that accelerates the reaction, leading to the formation of an unstable mixed adduct that decomposes to the desired isothiocyanate, COS, and tert-butanol.[2]

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC (Thin Layer Chromatography) until the starting material is consumed.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel to yield the pure tert-Butyl N-(6-isothiocyanatohexyl)carbamate.

Reactivity Profile

• Isothiocyanate Group: This group is the primary site of reactivity. It undergoes nucleophilic attack by primary and secondary amines to form thiourea linkages. The reaction is efficient in aqueous buffers at slightly alkaline pH (7.5-8.5), which is ideal for modifying proteins without denaturation.

• Boc Group: This protecting group is stable to the conditions of the isothiocyanate conjugation. It is efficiently cleaved under acidic conditions, most commonly with trifluoroacetic acid (TFA) in DCM, to reveal the primary amine.

Safety and Handling

A specific Safety Data Sheet (SDS) for the title compound is not available. Therefore, a risk assessment must be based on the known hazards of its functional groups, particularly the isothiocyanate moiety.

Hazard Class	Description & Precautionary Measures	Reference SDS Analogue
Acute Toxicity	Isothiocyanates can be toxic if swallowed, in contact with skin, or if inhaled.[6] Handle with extreme care.	tert-Butyl isothiocyanate[6]
Skin/Eye Irritation	Causes skin irritation and serious eye irritation/damage.[6][7] Isothiocyanates are often lachrymators (tear-inducing agents).[6] Always wear chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat. Handle only in a certified chemical fume hood.	tert-Butyl isothiocyanate, 2-[2-(Boc-amino)ethoxy]ethanol[6][7]
Respiratory Hazard	May cause respiratory irritation.[3] Vapors are harmful. Do not breathe vapor or mist. Ensure adequate ventilation and work within a fume hood.	tert-Butyl N-(6-hydroxyhexyl)carbamate[3]
Storage	Store locked up in a cool, dry, and well-ventilated place.[6][8] Keep the container tightly sealed and protected from moisture, as the isothiocyanate group can slowly hydrolyze. Store under an inert atmosphere (e.g., Argon or Nitrogen) for long-term stability.	tert-Butyl isothiocyanate, tert-Butyl carbamate[6][8]
First Aid	Eyes: Immediately rinse with plenty of water for at least 15 minutes and seek urgent medical attention.[6] Skin: Wash off immediately with soap and plenty of water, removing all contaminated clothing.[7] Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[6] Inhalation: Move to fresh air. If not breathing, give artificial respiration.[6]	General First Aid for Corrosive/Toxic Chemicals[6][7]

Trustworthiness Note: This safety information is inferred and must be supplemented by a compound-specific risk assessment before handling. Always consult your institution's safety officer.

Applications in Research and Drug Development

The unique structure of this linker makes it an invaluable tool for creating complex, well-defined bioconjugates.

• Antibody-Drug Conjugates (ADCs): The linker can be used to attach a cytotoxic drug to a monoclonal antibody. The isothiocyanate reacts with lysine residues on the antibody. After purification, the Boc group is removed, and the newly exposed amine is used to attach the drug payload.

• PROTACs and Molecular Glues: In the development of targeted protein degraders, this linker can be used to connect a protein-binding ligand to an E3 ligase-binding moiety.

• Diagnostic Probes: A fluorescent dye or a biotin tag can be conjugated to a protein or peptide for use in immunoassays (ELISA, Western Blotting), fluorescence microscopy, or flow cytometry. The controlled, two-step process ensures that the probe is attached specifically.[5]

• Surface Immobilization: The isothiocyanate can react with amine-functionalized surfaces (e.g., glass slides, beads) to immobilize a peptide or small molecule (attached via the deprotected amine end) for use in biosensors or affinity chromatography.

Protocol: Protein Labeling and Secondary Conjugation

Objective: To label a protein with the linker and subsequently attach a fluorescent dye.

Part A: Protein Labeling

• Prepare the protein in a suitable buffer (e.g., 100 mM sodium bicarbonate, pH 8.0).

• Dissolve tert-Butyl N-(6-isothiocyanatohexyl)carbamate in anhydrous DMSO or DMF to make a 10-20 mM stock solution.

• Add a 10-20 fold molar excess of the linker stock solution to the protein solution while gently stirring.

  • Experience Note: The optimal linker-to-protein ratio must be determined empirically to achieve the desired degree of labeling without causing protein precipitation or loss of activity.

• Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C.

• Remove excess, unreacted linker by dialysis, size-exclusion chromatography (SEC), or spin filtration.

Part B: Boc Deprotection

• Lyophilize the purified, linker-modified protein to remove all water.

• Redissolve the protein in a solution of 95% Trifluoroacetic Acid (TFA) / 5% water.

• Incubate for 30-60 minutes at room temperature.

• Remove the TFA under a stream of nitrogen and re-purify the protein using SEC or dialysis to remove residual acid and cleavage byproducts.

Part C: Secondary Conjugation

• The purified, deprotected protein conjugate now has a free primary amine at the end of the linker.

• This amine can be targeted with an amine-reactive payload, such as an NHS-ester activated fluorescent dye, following the manufacturer's protocol for that dye.

Conclusion

Tert-butyl N-(6-isothiocyanatohexyl)carbamate is a sophisticated chemical tool that provides researchers with precise control over the construction of complex molecular assemblies. While its direct cataloging is sparse, its synthesis is straightforward from common precursors. By understanding the distinct reactivity of its isothiocyanate and Boc-protected amine functionalities, scientists in drug development and chemical biology can leverage this linker to build novel conjugates for therapeutic and diagnostic applications. Its proper and safe handling, guided by an understanding of the hazards of isothiocyanates, is paramount to its successful implementation.

References

• BenchChem.
• Fisher Scientific.
• Sigma-Aldrich.
• Fisher Scientific.
• Organic Syntheses.
• Pittelkow, M. et al.
• Fisher Scientific.
• Merck (Sigma-Aldrich). tert-butyl N-(6-oxohexyl)
• PubChem. tert-Butyl N-(6-hydroxyhexyl)
• ChemicalBook. TERT-BUTYL N-(6-HYDROXYHEXYL)
• Sigma-Aldrich. tert-butyl N-(6-oxohexyl)
• ECHEMI. TERT-BUTYL N-(2-ISOTHIOCYANATOETHYL)
• ChemicalBook. TERT-BUTYL N-(6-HYDROXYHEXYL)

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• 2. pittelkow.kiku.dk [pittelkow.kiku.dk]
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• 4. TERT-BUTYL N-(6-HYDROXYHEXYL)CARBAMATE CAS#: 75937-12-1 [m.chemicalbook.com]
• 5. TERT-BUTYL N-(6-HYDROXYHEXYL)CARBAMATE | 75937-12-1 [chemicalbook.com]
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A Technical Guide to the Application of tert-Butyl N-(6-isothiocyanatohexyl)carbamate in Modern Drug Discovery

Executive Summary

In the landscape of targeted therapeutics and diagnostics, the precise and controlled assembly of molecular components is paramount. Bifunctional linkers serve as the architectural backbone for constructs like Antibody-Drug Conjugates (ADCs), Proteolysis Targeting Chimeras (PROTACs), and targeted imaging agents.[1][2][3] Among these critical tools, tert-Butyl N-(6-isothiocyanatohexyl)carbamate stands out as a highly versatile heterobifunctional linker. This guide provides an in-depth examination of its chemical properties, strategic applications, and detailed experimental protocols. It is designed for researchers, chemists, and drug development professionals seeking to leverage this linker's unique capabilities for creating sophisticated bioconjugates. The molecule's power lies in its orthogonal reactivity: an isothiocyanate group for covalent attachment to biomolecules and an acid-labile Boc-protected amine for subsequent, selective functionalization. This dual nature enables a stepwise, controlled approach to synthesizing complex, multi-component therapeutic and diagnostic agents.

The Strategic Value of a Heterobifunctional Linker

The design of effective targeted therapies relies on the successful linkage of a targeting moiety (like an antibody) to a functional payload (like a cytotoxic drug or a fluorescent probe).[4][][6] The linker is not a passive spacer but a critical component that influences the stability, solubility, pharmacokinetics, and efficacy of the final conjugate.[1][6]

Tert-Butyl N-(6-isothiocyanatohexyl)carbamate offers a distinct advantage by possessing two different reactive groups, allowing for sequential conjugation reactions. This "heterobifunctional" nature prevents the uncontrolled polymerization or intramolecular reactions that can occur with homobifunctional linkers. Its structure consists of three key parts:

• Isothiocyanate (-N=C=S) Group: An electrophilic moiety that serves as the primary point of attachment to biomolecules.

• Hexyl Spacer (- (CH₂)₆ -): A six-carbon aliphatic chain that provides spatial separation between the conjugated molecules, which can reduce steric hindrance and improve the biological activity of each component.[2]

• Boc-Protected Amine (-NH-Boc): A primary amine masked with a tert-butyloxycarbonyl (Boc) protecting group, which can be selectively removed under specific acidic conditions to reveal a new reactive site for further conjugation.[7]

This strategic design enables a robust, two-step conjugation workflow, providing chemists with precise control over the construction of complex molecular architectures.

The Chemistry of Orthogonal Reactivity

The utility of tert-Butyl N-(6-isothiocyanatohexyl)carbamate is rooted in the distinct and non-interfering chemical reactivity of its two terminal groups. This orthogonality is the cornerstone of its application in multi-step bioconjugation.

2.1 The Isothiocyanate Group: A Bio-Reactive Anchor

The isothiocyanate group is a potent electrophile that reacts readily with nucleophilic residues on proteins.[8][9] Its primary targets are:

• Primary Amines (e.g., Lysine ε-amino groups): This is the most common reaction in bioconjugation. The reaction is highly efficient under alkaline conditions (pH 8.5-9.5) and results in the formation of a highly stable thiourea bond.[10][11]

• Thiols (e.g., Cysteine sulfhydryl groups): Reaction with thiols forms a dithiocarbamate linkage. While this reaction can occur, the bond is potentially reversible, and the reaction with amines is often favored for creating permanently stable conjugates.[8][11]

The preference for amines at alkaline pH allows for a degree of selectivity in the conjugation process. Since most antibody conjugation protocols are performed in this pH range, the isothiocyanate serves as an excellent functional group for initial antibody labeling.[10][12]

Isothiocyanate reaction with a primary amine to form a stable thiourea bond.

2.2 The Boc-Protected Amine: A Latent Functional Group

The tert-butyloxycarbonyl (Boc) group is one of the most widely used amine protecting groups in organic synthesis and medicinal chemistry.[7][13] Its popularity stems from its key features:

• Stability: The Boc group is robust and stable under a wide range of conditions, including the alkaline pH required for the isothiocyanate conjugation, ensuring it remains intact during the first reaction step.[7]

• Acid-Lability: It can be cleanly and efficiently removed under acidic conditions, most commonly with trifluoroacetic acid (TFA), to regenerate the free primary amine.[7][14] This deprotection step typically proceeds without damaging the newly formed protein conjugate.

This acid-cleavage mechanism is orthogonal to the base-driven isothiocyanate reaction, meaning the deprotection step will not reverse or interfere with the thiourea bond formed in the first step. This provides a temporal and chemical separation of the two conjugation reactions.

General workflow for three-stage bioconjugate synthesis.

This controlled sequence is invaluable for:

• Antibody-Drug Conjugates (ADCs): An antibody can first be labeled with the linker. After purification, the Boc group is removed, and the cytotoxic payload is attached to the newly available amine. This prevents the small-molecule drug from being exposed to the initial, potentially harsh, conjugation conditions. [15]* Fluorescent Probes: A targeting ligand can be reacted with the isothiocyanate, followed by deprotection and attachment of a fluorescent dye. This is useful for creating specific imaging agents for microscopy or flow cytometry. [10][12]* Multi-Component Systems: The revealed amine can be used to attach a variety of molecules, including polyethylene glycol (PEG) chains to improve solubility, chelating agents for radiolabeling, or a second targeting ligand for creating bispecific agents.

Experimental Protocols and Methodologies

The following protocols provide a framework for the practical application of tert-Butyl N-(6-isothiocyanatohexyl)carbamate. All procedures should be conducted with appropriate personal protective equipment.

4.1 Protocol 1: Initial Conjugation to an Antibody

This protocol describes the labeling of a monoclonal antibody (IgG) with the linker via the isothiocyanate group.

Materials:

• Antibody (e.g., human IgG) at 2-10 mg/mL.

• Conjugation Buffer: 0.1 M Sodium Carbonate-Bicarbonate buffer, pH 9.0.

• tert-Butyl N-(6-isothiocyanatohexyl)carbamate.

• Anhydrous Dimethyl Sulfoxide (DMSO).

• Purification Column: Sephadex G-25 or equivalent size-exclusion chromatography (SEC) column.

• Elution Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

Procedure:

• Buffer Exchange: Ensure the antibody is in the Conjugation Buffer (pH 9.0) and free of any amine-containing buffers (like Tris). This can be achieved by dialysis or using a desalting column. Adjust the final protein concentration to 2-10 mg/mL.

• Prepare Linker Stock: Immediately before use, dissolve the linker in anhydrous DMSO to a concentration of 10 mg/mL.

• Calculate Molar Ratio: Determine the amount of linker to add based on a desired molar excess. A starting point of a 10:1 to 20:1 molar ratio of linker-to-antibody is recommended. [10]4. Reaction: Add the calculated volume of linker solution dropwise to the antibody solution while gently stirring. Protect the reaction from light.

• Incubation: Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification: To remove unconjugated linker, apply the reaction mixture to a pre-equilibrated SEC column (e.g., Sephadex G-25). Elute with PBS (pH 7.4). The antibody-linker conjugate will elute in the void volume, while the smaller, unconjugated linker molecules will be retained longer. [10]7. Characterization: Collect the protein-containing fractions and confirm protein concentration using a spectrophotometer at 280 nm (A280).

Parameter	Recommended Value	Rationale
pH	8.5 - 9.5	Maximizes the reactivity of the isothiocyanate with primary amines. [10][11]
Antibody Concentration	2 - 10 mg/mL	A higher concentration can improve conjugation efficiency.
Linker:Antibody Ratio	10:1 to 20:1 (molar)	A molar excess drives the reaction to completion. Optimization may be required. [10]
Reaction Time	2h at RT or overnight at 4°C	Provides sufficient time for the reaction while minimizing protein degradation.

4.2 Protocol 2: Boc Group Deprotection

This protocol removes the Boc protecting group to expose the terminal primary amine. Caution: Trifluoroacetic acid (TFA) is highly corrosive and must be handled in a chemical fume hood.

Materials:

• Lyophilized or concentrated antibody-linker conjugate from Protocol 1.

• Reagent: 95% Trifluoroacetic Acid (TFA), 5% Water (v/v).

• Quenching/Neutralization Buffer: 0.1 M Sodium Phosphate, pH 8.0.

• Ice bath.

Procedure:

• Preparation: If the conjugate is in solution, it should be lyophilized to a dry powder. Place the vial containing the dry conjugate on an ice bath.

• Add Deprotection Reagent: Add the cold TFA/Water reagent to the dried conjugate. The amount should be sufficient to dissolve the material (e.g., 1 mL for 1-5 mg of conjugate).

• Incubation: Let the reaction proceed on ice for 30 minutes.

• TFA Removal: Remove the TFA by drying under a stream of nitrogen or by vacuum centrifugation (e.g., SpeedVac). This step is critical and must be thorough.

• Reconstitution and Neutralization: Immediately reconstitute the deprotected conjugate in a neutral or slightly alkaline buffer (e.g., PBS, pH 7.4) to neutralize any residual acid. The conjugate is now ready for the next step. Alternatively, proceed immediately to purification via SEC with a neutral buffer.

4.3 Protocol 3: Conjugation of a Payload

This protocol describes the attachment of a second molecule (payload) that has been activated as an N-Hydroxysuccinimide (NHS) ester.

Materials:

• Deprotected antibody-linker conjugate from Protocol 2 in a suitable buffer (e.g., PBS, pH 7.4).

• Payload-NHS ester (e.g., a fluorescent dye-NHS ester).

• Anhydrous DMSO.

• Purification column (SEC or affinity, as appropriate).

Procedure:

• Prepare Payload Stock: Dissolve the Payload-NHS ester in anhydrous DMSO to a known concentration (e.g., 10 mM).

• Reaction: Add a 5:1 to 10:1 molar excess of the Payload-NHS ester solution to the deprotected conjugate solution.

• Incubation: Allow the reaction to proceed for 2-4 hours at room temperature, protected from light.

• Final Purification: Remove excess, unreacted payload using an appropriate purification method. SEC is suitable for most applications. If the antibody's antigen-binding capacity is intact, affinity chromatography can also be used for purification. []5. Final Characterization: Analyze the final conjugate using UV-Vis spectroscopy to determine both protein concentration (A280) and payload concentration (at its specific absorbance maximum). This allows for the calculation of the final drug-to-antibody ratio (DAR). Further analysis by Mass Spectrometry can confirm the covalent modification.

Conclusion and Future Perspectives

Tert-Butyl N-(6-isothiocyanatohexyl)carbamate is more than a simple linker; it is an enabling tool for the rational design and synthesis of sophisticated bioconjugates. Its heterobifunctional and orthogonal nature provides an unparalleled level of control, allowing for the stepwise construction of ADCs, targeted probes, and other multi-component systems. By understanding the distinct chemistry of the isothiocyanate and Boc-protected amine moieties, researchers can design and execute complex conjugation strategies with high precision and efficiency. As the field of targeted therapeutics continues to evolve, the demand for such versatile and controllable chemical tools will only increase, positioning this linker as a continued cornerstone of innovation in drug discovery.

References

• Spöttel, J., Brockelt, J., Falke, S., & Rohn, S. (2021). Characterization of Conjugates between α-Lactalbumin and Benzyl Isothiocyanate—Effects on Molecular Structure and Proteolytic Stability. Molecules, 26(20), 6247. Available from: [Link]

• Jobbágy, A., & Király, K. (1966). Chemical characterization of fluorescein isothiocyanate-protein conjugates. Biochimica et Biophysica Acta (BBA) - General Subjects, 124(1), 166–175. Available from: [Link]

• Xu, K., & Janczuk, A. J. (2016). Transthiocarbamoylation of Proteins by Thiolated Isothiocyanates. Journal of Biological Chemistry, 291(22), 11946–11957. Available from: [Link]

• Bridging Molecules: The Role of Bifunctional Linkers in Chemical and Biomedical Applications. NINGBO INNO PHARMCHEM CO.,LTD. (2026). Available from: [Link]

• The, T. H., & Feltkamp, T. E. (1970). Conjugation of fluorescein isothiocyanate to antibodies. II. A reproducible method. Immunology, 18(6), 875–881. Available from: [Link]

• Bifunctional linkers. CD Biosynsis. Available from: [Link]

• Chen, S., et al. (2023). Isothiocyanate-mediated cyclization of phage-displayed peptides enables discovery of macrocyclic binders. Nature Communications. Available from: [Link]

• Koehler, M. F. T. (2005). Design and applications of bifunctional small molecules: Why two heads are better than one. Current Opinion in Chemical Biology, 9(3), 262-269. Available from: [Link]

• Krell, M., et al. (2018). In Vitro Determination of Protein Conjugates in Human Cells by LC-ESI-MS/MS after Benzyl Isothiocyanate Exposure. Journal of Agricultural and Food Chemistry, 66(26), 6883-6890. Available from: [Link]

• Krell, M., et al. (2021). Determination of Isothiocyanate-Protein Conjugates in a Vegetable-Enriched Bread. Foods, 10(6), 1294. Available from: [Link]

• Lu, L., et al. (2021). Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines. Vaccines, 9(5), 514. Available from: [Link]

• A plausible mechanistic pathway for Boc cleavage. ResearchGate. Available from: [Link]

• Antibody-FITC Conjugation Protocol. Creative Biolabs. Available from: [Link]

• Reaction Of Isothiocyanate Research Articles. R Discovery. Available from: [Link]

• Reactivity of the isothiocyanate group with cysteine and lysine. ResearchGate. Available from: [Link]

• Badekow, S., et al. (2021). Immunological Analysis of Isothiocyanate-Modified α-Lactalbumin Using High-Performance Thin Layer Chromatography. International Journal of Molecular Sciences, 22(7), 3433. Available from: [Link]

• Base-Labile tert-Butoxycarbonyl (Boc) Group on Phenols. ResearchGate. Available from: [Link]

• Basak, A., et al. (2005). Efficient and selective cleavage of the tert-butoxycarbonyl (Boc) group under basic condition. ARKIVOC, 2005(14), 20-28. Available from: [Link]

• Galkina, O. S., et al. (2023). tert-Butyl (6-(3-(3-Fluorophenyl)ureido)hexyl)carbamate. Molbank, 2023(2), M1639. Available from: [Link]

• Carpino, L. A., & Giza, C. A. (1965). Carbamic acid, tert-butyl ester. Organic Syntheses, 45, 31. Available from: [Link]

• St. Amant, A. H., et al. (2020). The Chemical Design and Synthesis of Linkers Used in Antibody Drug Conjugates. Current Topics in Medicinal Chemistry, 20(24), 2156-2183. Available from: [Link]

• Ferreira, C. L., et al. (2012). Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer. Bioconjugate Chemistry, 23(11), 2217-2227. Available from: [Link]

• Lu, J., et al. (2016). Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs). Pharmaceutical Research, 33(4), 797-812. Available from: [Link]

• tert-Butyl N-(6-hydroxyhexyl)carbamate. PubChem. Available from: [Link]

• Studzińska, R., et al. (2021). A Novel N-Tert-Butyl Derivatives of Pseudothiohydantoin as Potential Target in Anti-Cancer Therapy. Molecules, 26(9), 2605. Available from: [Link]

• Reagents for labeling biomolecules and uses thereof. Google Patents.

• Bloom, S., et al. (2018). Decarboxylative alkylation for site-selective bioconjugation of native proteins via oxidation potentials. Nature Chemistry, 10(2), 205-211. Available from: [Link]

• Yamaura, M. (2014). Specific and quantitative labeling of biomolecules using click chemistry. Frontiers in Chemistry, 2, 7. Available from: [Link]

• Kowol, C. R., et al. (2021). Functionalizing Thiosemicarbazones for Covalent Conjugation. Molecules, 26(23), 7176. Available from: [Link]

• tert-Butyl carbamate. NIST WebBook. Available from: [Link]

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• 2. Application of Linkers in Chemical Biology [bldpharm.com]
• 3. nbinno.com [nbinno.com]
• 4. biosynsis.com [biosynsis.com]
• 6. The Chemical Design and Synthesis of Linkers Used in Antibody Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Transthiocarbamoylation of Proteins by Thiolated Isothiocyanates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Immunological Analysis of Isothiocyanate-Modified α-Lactalbumin Using High-Performance Thin Layer Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Antibody-FITC Conjugation Protocol - Creative Biolabs [neutab.creative-biolabs.com]
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• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) - PMC [pmc.ncbi.nlm.nih.gov]

Bifunctional Orthogonality: An In-Depth Guide to Boc-Protected Aliphatic Isothiocyanates in Organic Synthesis

Executive Summary

Boc-protected aliphatic isothiocyanates (e.g.,

-Boc-aminoalkyl isothiocyanates) are highly versatile, bifunctional building blocks that have become indispensable in modern organic synthesis, bioconjugation, and drug discovery. By combining the highly electrophilic isothiocyanate moiety (–N=C=S) with an acid-labile tert-butyloxycarbonyl (Boc)-protected amine, these reagents enable precise, orthogonal control over multi-step synthetic pathways. This technical guide explores the mechanistic causality behind their reactivity, evaluates contemporary synthetic methodologies, and provides self-validating experimental protocols for their preparation and application.

Mechanistic Causality of the Isothiocyanate Group

The utility of Boc-protected isothiocyanates stems from the distinct electronic properties of the cumulative double bonds in the –N=C=S group. The central carbon atom is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms.

Reactivity Pathways

Isothiocyanates react readily with various nucleophiles to form stable linkages without the need for coupling reagents:

• Amines (Primary/Secondary): Yield thioureas . This is the most common application, utilized in peptidomimetics, organocatalyst synthesis, and PROTAC linkers[1].

• Alcohols: Yield thiocarbamates . Requires elevated temperatures or Lewis acid catalysis due to the lower nucleophilicity of alcohols compared to amines.

• Thiols: Yield dithiocarbamates . Highly relevant in dynamic covalent chemistry and specific bioconjugation strategies.

The presence of the Boc group is strategically critical. It is entirely stable to the basic and nucleophilic conditions required for isothiocyanate reactions, yet it can be quantitatively removed using mild acids (e.g., Trifluoroacetic acid or HCl in dioxane) to reveal a primary amine for subsequent functionalization[2].

Figure 1: Nucleophilic addition pathways of Boc-protected aliphatic isothiocyanates.

Synthetic Strategies & Reagent Selection

The synthesis of Boc-protected isothiocyanates universally begins with an aliphatic diamine (e.g., ethylenediamine, putrescine, cadaverine). The diamine is first mono-protected using 1 equivalent of di-tert-butyl dicarbonate (Boc

O) to yield the mono-Boc diamine[3]. The free primary amine is then converted to the isothiocyanate.

The choice of reagent for this transformation dictates the safety, scalability, and yield of the reaction.

Method A: The Thiophosgene Approach

Thiophosgene (CSCl

) is the classical reagent for isothiocyanate synthesis. Because the Boc group is acid-labile, the generation of HCl during the reaction with thiophosgene poses a risk of premature deprotection. To circumvent this, the reaction is performed in a biphasic system (e.g., CHCl /H O or DCM/H O) using a mild inorganic base like NaHCO or CaCO [4].

• Causality: The biphasic system partitions the water-sensitive thiophosgene into the organic layer, while the aqueous base continuously neutralizes the HCl byproduct, keeping the organic layer neutral and preserving the Boc group[5].

Method B: Dithiocarbamate Desulfurization (Green Alternatives)

Due to the extreme toxicity of thiophosgene, modern protocols utilize carbon disulfide (CS

) to form an intermediate dithiocarbamate salt, followed by in situ desulfurization[6].

• Boc

  O / DMAP: Di-tert-butyl dicarbonate can act as a mild desulfurizing agent. It activates the thiol sulfur of the dithiocarbamate, leading to the expulsion of COS and tert-butanol[6].

• T3P® (Propylphosphonic anhydride): Acts as a benign, highly efficient desulfurating agent that produces water-soluble byproducts, simplifying workup.

• Di-2-pyridyl thionocarbonate (DPT): A commercially available, solid, non-toxic alternative to thiophosgene that operates under mild conditions[7].

Figure 2: Divergent synthetic workflows for the preparation of Boc-protected isothiocyanates.

Quantitative Reagent Comparison

The following table summarizes the quantitative data and operational parameters for the primary isothiocyanate synthesis methodologies.

Reagent System	Intermediate	Typical Yield	Reaction Conditions	Safety / Toxicity Profile
Thiophosgene (CSCl )	None (Direct)	85–95%	Biphasic (DCM/H O), NaHCO , 0 °C to RT	High Toxicity. Corrosive, volatile. Requires stringent fume hood controls[4].
CS + Boc O / DMAP	Dithiocarbamate	75–90%	EtOH or THF, Et N, RT	Low Toxicity. Generates volatile byproducts (COS, t-BuOH)[6].
CS + T3P®	Dithiocarbamate	80–94%	DCM or EtOAc, Et N, RT	Low Toxicity. Benign reagent, water-soluble byproducts.
Di-2-pyridyl thionocarbonate (DPT)	None (Direct)	70–85%	DCM/DMF, Et N, RT	Low Toxicity. Solid, safe alternative to thiophosgene[7].

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. The causality behind each operational step is explicitly defined.

Protocol 1: Synthesis of -Boc-2-aminoethyl isothiocyanate via CS /Boc O (Mild Desulfurization)

This protocol is favored for its avoidance of highly toxic reagents and excellent preservation of the acid-labile Boc group.

• Dithiocarbamate Formation: Dissolve

  -Boc-ethylenediamine (10 mmol) in anhydrous ethanol (25 mL). Add triethylamine (Et N, 12 mmol) and stir at 0 °C. Dropwise, add carbon disulfide (CS , 50 mmol).

  • Causality: The excess CS

    drives the equilibrium toward the formation of the triethylammonium dithiocarbamate salt. The low temperature prevents unwanted side reactions.

• Desulfurization: After 30 minutes, add a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.3 mmol) followed by a solution of Boc

  O (11 mmol) in ethanol (10 mL). Allow the reaction to warm to room temperature and stir for 2 hours.

  • Causality: Boc

    O electrophilically activates the dithiocarbamate sulfur. DMAP acts as a nucleophilic catalyst to accelerate the elimination of carbonyl sulfide (COS) and the formation of the isothiocyanate[6].

• Workup & Validation: Evaporate the solvent under reduced pressure. Dissolve the residue in ethyl acetate, wash with 0.5 M HCl (to remove DMAP and Et

  N), water, and brine. Dry over MgSO and concentrate.

  • Validation Check: The product can be validated via IR spectroscopy. A sharp, intense peak at ~2090–2110 cm

    confirms the presence of the –N=C=S cumulative double bond[2].

Protocol 2: Synthesis via Thiophosgene in a Biphasic System

This protocol is utilized when maximum yield is required and appropriate safety infrastructure is available.

• Biphasic Setup: Dissolve

  -Boc-1,4-butanediamine (10 mmol) in dichloromethane (30 mL). Add an aqueous solution of NaHCO (40 mmol in 30 mL H O). Cool the vigorously stirring biphasic mixture to 0 °C.

• Thiophosgene Addition: Carefully add thiophosgene (12 mmol) dropwise directly into the organic layer via syringe.

  • Causality: Vigorous stirring is critical. The reaction occurs at the interface or within the organic layer. The HCl generated immediately partitions into the aqueous layer where it is neutralized by NaHCO

    , preventing the cleavage of the Boc group[5].

• Workup: Stir for 2 hours at room temperature. Separate the organic layer, wash with brine, dry over Na

  SO , and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc).

Applications in Advanced Therapeutics

Boc-protected aliphatic isothiocyanates are foundational to several advanced areas of chemical biology and drug development:

• Activity-Based Protein Profiling (ABPP): In the development of clickable probes for enzymes like Protein Arginine Deiminase 4 (PAD4), mono-Boc-protected diamines are coupled to target-specific warheads. Following Boc deprotection, the revealed amine is reacted with fluorescein isothiocyanate (FITC) or other isothiocyanate-functionalized fluorophores to enable target visualization[8].

• Thiourea-Tethered Peptidomimetics: Isothiocyanates are reacted with amine-functionalized amino acids (e.g.,

  -Fmoc- -amino-L-alanine) to create thiourea-tethered C-glycosyl amino acids. The orthogonal protection (Boc vs. Fmoc) allows for solid-phase peptide synthesis (SPPS) without cross-reactivity[1].

• Dendrimer Synthesis: In the creation of PAMAM dendrimers loaded with immunosuppressants (like mycophenolic acid), Boc-protected diamines act as critical spacers. The isothiocyanate conversion step allows for the symmetrical assembly of dendrimers around a thioureido core[7].

Conclusion

The strategic use of Boc-protected aliphatic isothiocyanates relies on a deep understanding of orthogonal reactivity. By leveraging the extreme electrophilicity of the isothiocyanate group alongside the robust, base-stable, and acid-labile nature of the Boc protecting group, researchers can execute complex bioconjugations and synthesize intricate macromolecular structures. As synthetic methodologies pivot towards greener desulfurization techniques (e.g., T3P and Boc

O/DMAP), the accessibility and safety profile of these bifunctional reagents will continue to drive innovation in drug discovery.

References

• A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate ResearchGate[Link]

• Synthesis of thiourea-tethered C-glycosyl amino acids via isothiocyanate–amine coupling Organic & Biomolecular Chemistry (RSC Publishing)[Link]

• N-Urethane-Protected Amino Alkyl Isothiocyanates Journal of Organic Chemistry (ACS Publications) [Link]

• Development and Use of Clickable Activity Based Protein Profiling Agents for Protein Arginine Deiminase 4 ACS Chemical Biology [Link]

• Functionalizing Thiosemicarbazones for Covalent Conjugation MDPI[Link]

• Development of Hydrogel TentaGel Shell-Core Beads for Ultra-high Throughput Solution Phase Screening PMC (NIH)[Link]

• Synthesis of PAMAM Dendrimers Loaded with Mycophenolic Acid to Be Studied as New Potential Immunosuppressants CORE.ac.uk [Link]

• T3P® – A Benign Desulfurating Reagent in the Synthesis of Isothiocyanates Synthesis (Georg Thieme Verlag) [Link]

Sources

• 1. Synthesis of thiourea-tethered C-glycosyl amino acids viaisothiocyanate–amine coupling - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development of Hydrogel TentaGel Shell-Core Beads for Ultra-high Throughput Solution Phase Screening of Encoded OBOC Combinatorial Small Molecule Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Functionalizing Thiosemicarbazones for Covalent Conjugation [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]

Maximizing Reagent Integrity: A Comprehensive Technical Guide to the Storage and Handling of Moisture-Sensitive Isothiocyanate Reagents

Introduction

Isothiocyanates (ITCs) are highly reactive organosulfur compounds characterized by the functional group -N=C=S. They are indispensable in modern drug development, bioconjugation, and chemoprevention research[1]. Reagents such as Fluorescein Isothiocyanate (FITC) and Phenyl Isothiocyanate (PITC) are the gold standards for labeling primary amines on proteins, antibodies, and peptides. However, the extreme electrophilicity of the central carbon atom in the isothiocyanate group renders these reagents highly susceptible to nucleophilic attack by water. This whitepaper details the mechanistic causality of this moisture sensitivity and establishes self-validating protocols for their storage and handling.

The Mechanistic Causality of Moisture Degradation

To understand the stringent storage requirements for ITCs, one must examine their hydrolysis mechanism. When exposed to atmospheric moisture, the central carbon of the -N=C=S group undergoes a nucleophilic attack by H₂O[2]. This reaction forms a highly unstable thiocarbamic acid intermediate.

Because thiocarbamic acids are thermodynamically unstable, they rapidly decompose into a primary amine and carbonyl sulfide (COS), or carbon dioxide and hydrogen sulfide depending on the pH of the environment[2]. Once converted to an amine, the reagent becomes completely inert toward target conjugation sites, permanently neutralizing the assay's efficacy.

Hydrolysis mechanism of isothiocyanates leading to primary amine and gas evolution.

Storage Conditions and Environmental Controls

Because the hydrolysis reaction is thermodynamically favorable and accelerates with thermal energy, storage conditions must strictly isolate the reagent from moisture, heat, and photons[3].

• Temperature: Most ITC derivatives, particularly fluorophore-conjugated ones like FITC, must be stored between -20°C and -80°C to decelerate kinetic degradation[4].

• Desiccation: Vials must be stored in secondary containers (e.g., sealed foil pouches or desiccators) containing active desiccants such as silica gel or Drierite to absorb ambient humidity[4].

• Photostability: Fluorescein derivatives undergo photobleaching and structural degradation upon UV/visible light exposure. Storage in amber glass vials or opaque packaging is mandatory[3].

Quantitative Storage Parameters for Common Isothiocyanates

Reagent	Optimal Storage Temp	Light Sensitivity	Hydrolysis Rate (Approx)	Recommended Solvent
FITC	-20°C to -80°C	High	Minutes (at pH > 8)	Anhydrous DMF / DMSO
Allyl Isothiocyanate	< 4°C	Moderate	Hours	Anhydrous Ethanol
Phenyl Isothiocyanate	2°C to 8°C	Low	Hours	Anhydrous Acetonitrile

Handling Protocols: The "Cold-Trap" Condensation Hazard

A frequent point of failure in bioconjugation workflows is the mishandling of cold reagents. Opening a -20°C vial in a humid, ambient laboratory environment causes immediate condensation of atmospheric water vapor directly onto the reagent powder, triggering rapid hydrolysis[4].

To prevent this, researchers must employ rigorous air-free techniques. For bulk reagents, this involves Schlenk lines or glove boxes to maintain an inert atmosphere[5]. For micro-scale bioconjugation kits, adherence to a strict equilibration and reconstitution workflow is required.

Step-by-step workflow for handling moisture-sensitive isothiocyanate reagents.

Step-by-Step Methodology for Reagent Preparation

• Thermal Equilibration: Remove the sealed vial from -20°C storage. Do not open the vial. Allow it to sit in the dark for 30–60 minutes until it reaches thermal equilibrium with the room[4].

• Inert Atmosphere Purging: If handling bulk powder, transfer the vial to a glove box or use a Schlenk line to purge the headspace with ultra-high purity (UHP) Argon or Nitrogen[5].

• Anhydrous Reconstitution: Inject anhydrous, amine-free solvent (e.g., dry DMF or DMSO, <0.01% water) through a septum using a purged syringe. Pipette repeatedly to dissolve the reagent[4].

• Immediate Utilization: The reconstituted ITC must be used immediately in an amine-free buffer (e.g., 50 mM sodium borate or carbonate/bicarbonate, pH 8.5–9.0). Avoid Tris or glycine buffers, as their primary amines will competitively consume the ITC[4].

• Discarding Waste: Do not refreeze reconstituted ITC solutions. The trace moisture introduced during handling will hydrolyze the remaining reagent during storage[4].

Self-Validating Experimental Protocol: FITC Integrity Assay

To ensure the ITC reagent has not degraded during storage, perform this rapid spectrophotometric validation before committing expensive antibodies or proteins to the reaction. This creates a self-validating system that proves the -N=C=S group is still electrophilically active.

• Preparation: Prepare a 1 mg/mL solution of a standard carrier protein (e.g., Bovine Serum Albumin) in 50 mM sodium borate buffer (pH 8.5).

• Conjugation: Add a 15-fold molar excess of the reconstituted FITC reagent to the protein solution[4].

• Incubation: Incubate the reaction mixture for 60 minutes at room temperature, strictly protected from light[4].

• Purification: Remove unreacted dye using a rapid spin desalting column (e.g., a 5mL purification resin or Zeba spin column) centrifuged at 1,000 × g for 45 seconds[4].

• Quantification: Measure the absorbance of the purified conjugate at 280 nm (to quantify the protein) and 494 nm (to quantify the FITC).

• Validation: Calculate the Fluor-to-Protein (F/P) ratio. An F/P ratio between 3 and 7 indicates a highly active, moisture-free FITC batch. An F/P ratio < 1 indicates severe hydrolysis of the ITC stock, and the batch should be discarded.

References

• Isothiocyanates | Linus Pauling Institute | Oregon State University Source: Oregon State University URL:[Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds Source: Wipf Group, University of Pittsburgh URL:[Link]

• Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL:[Link]

Sources

• 1. Isothiocyanates | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 2. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. leapchem.com [leapchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Protocols & Analytical Methods

Application Note: Protocol for Coupling tert-Butyl N-(6-isothiocyanatohexyl)carbamate with Amines

Introduction & Mechanistic Insights

tert-Butyl N-(6-isothiocyanatohexyl)carbamate (commonly referred to as Boc-NH-C6H12-NCS) is a highly versatile heterobifunctional linker widely utilized in bioconjugation, PROTAC synthesis, and the development of antibody-drug conjugates (ADCs). The molecule features a Boc-protected primary amine on one terminus and an amine-reactive isothiocyanate (-NCS) group on the other, allowing for controlled, sequential conjugation strategies[1].

The coupling of this linker with a target amine relies on the electrophilic nature of the central carbon atom within the isothiocyanate group. When exposed to a nucleophile—specifically the lone pair of electrons on a primary or secondary amine—a nucleophilic addition occurs, resulting in the formation of a highly stable, covalent thiourea linkage[2].

Causality in Reaction Design (E-E-A-T): The kinetics and success of this acylation are strictly dependent on the protonation state of the target amine. At neutral or acidic pH, amines are protonated (-NH3+) and lack the nucleophilicity required to attack the isothiocyanate[3]. Therefore, the reaction must be driven by a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA). DIPEA effectively deprotonates the target amine while its steric hindrance prevents it from acting as a competing nucleophile, thereby minimizing side reactions and maximizing the yield of the desired thiourea[4].

Diagram 1: Mechanistic pathway of isothiocyanate-amine coupling to form a thiourea bond.

Experimental Protocol: Step-by-Step Methodology

This protocol outlines the standard solution-phase coupling of Boc-NH-C6H12-NCS with a small-molecule primary or secondary amine. The system is designed to be self-validating through intermediate monitoring.

Materials Required

• Target Amine : Primary or secondary amine (1.0 eq)

• Linker : tert-Butyl N-(6-isothiocyanatohexyl)carbamate (1.05 - 1.2 eq)

• Base : N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 eq)

• Solvent : Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Step 1: Preparation of the Amine Solution

• Transfer the target amine (1.0 eq) to an oven-dried round-bottom flask equipped with a magnetic stir bar.

• Dissolve the amine in anhydrous DMF or DCM to achieve a concentration of 0.1 M to 0.2 M.

• Scientific Rationale: Anhydrous solvents are critical. While isothiocyanates are more stable in water than NHS esters, trace moisture in organic syntheses can lead to slow hydrolysis of the -NCS group, reducing overall yield.

Step 2: Base Activation

• Add DIPEA (2.0 to 3.0 eq) to the stirring amine solution.

• Allow the mixture to stir at room temperature for 10 minutes.

• Scientific Rationale: This pre-incubation ensures complete conversion of any amine salts (e.g., HCl or TFA salts) into their reactive free-base form[4].

Step 3: Linker Addition

• Dissolve tert-Butyl N-(6-isothiocyanatohexyl)carbamate (1.1 eq) in a minimal volume of the chosen anhydrous solvent.

• Add the linker solution dropwise to the reaction flask over 5 minutes.

• Scientific Rationale: Dropwise addition prevents localized concentration spikes, mitigating the risk of dimerization or off-target reactivity if the target molecule contains secondary nucleophiles.

Step 4: Self-Validating Monitoring

• Stir the reaction at room temperature under an inert atmosphere (Nitrogen or Argon).

• Monitor the reaction progress via LC-MS or TLC after 1 hour.

• Validation Logic: If the mass of the starting amine is still present, the reaction is incomplete. Check the pH/basicity of the solution; if insufficient, add an additional 1.0 eq of DIPEA. If the amine is present but the linker mass has disappeared, linker hydrolysis has occurred; add an additional 0.2 eq of the isothiocyanate.

Step 5: Workup and Purification

• Once conversion exceeds 95%, quench the reaction by adding an equal volume of distilled water.

• Extract the aqueous layer with Ethyl Acetate (EtOAc) or DCM (3 × 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography (Silica gel, Hexane/EtOAc or DCM/MeOH gradient) to isolate the pure Boc-protected hexyl-thiourea.

Experimental Workflow & Decision Logic

Diagram 2: Experimental workflow and self-validating decision logic for thiourea synthesis.

Quantitative Data: Optimization of Reaction Conditions

The efficiency of the isothiocyanate-amine coupling is heavily influenced by the steric and electronic properties of the amine, as well as the solvent environment. The table below summarizes optimized conditions based on the substrate class.

Solvent Environment	Base (Equivalents)	Target Amine Type	Typical Reaction Time	Expected Yield
Anhydrous DMF	DIPEA (2.0 - 3.0 eq)	Primary Aliphatic	1 - 2 hours	> 90%
Anhydrous DCM	TEA (2.0 - 3.0 eq)	Primary Aromatic	4 - 6 hours	80 - 85%
THF / DCM	DIPEA (3.0 eq)	Secondary Aliphatic	8 - 12 hours	70 - 80%
Aqueous Buffer (pH 9.5)	None (pH controlled)	Protein / Peptide (Lysine)	12 - 16 hours	Variable

Note: Aromatic amines are less nucleophilic due to the delocalization of the nitrogen lone pair into the aromatic ring, necessitating longer reaction times. Secondary amines suffer from steric hindrance, which slows the nucleophilic attack on the isothiocyanate carbon.

References

• An In-Depth Technical Guide to Amine-Reactive Chemistry for Bioconjugation Source: BenchChem URL: 2[2]

• Introduction to Amine Modification—Section 1.1 Source: Thermo Fisher Scientific URL: 3[3]

• Synthesis and Evaluation of [18F]AlF-NOTA-iPD-L1 as a Potential Theranostic Pair for [177Lu]Lu-DOTA-iPD-L1 Source: MDPI URL:4[4]

• Solid-Phase Synthesis of Caged Luminescent Peptides via Side Chain Anchoring Source: ACS Publications (Bioconjugate Chemistry) URL: 1[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Introduction to Amine Modification—Section 1.1 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Thiourea-Linked Conjugates Using Boc-Aminohexyl Isothiocyanate

Introduction: The Strategic Importance of Thiourea Linkages in Conjugate Chemistry

In the landscape of bioconjugation and drug development, the formation of stable and reliable linkages between molecules is of paramount importance. The thiourea bond, formed from the reaction of an isothiocyanate with a primary amine, offers a robust and versatile strategy for creating such conjugates.[1][2] Thiourea linkages are noted for their stability and the straightforward nature of their formation, proceeding efficiently under mild conditions.[3] This makes them particularly suitable for modifying sensitive biomolecules like proteins and peptides, as well as for synthesizing complex small molecule conjugates.[4][5]

Boc-aminohexyl isothiocyanate stands out as a particularly useful bifunctional linker in this context. It provides a six-carbon aliphatic spacer arm that can reduce steric hindrance between the conjugated molecules. The key feature of this reagent is the tert-butyloxycarbonyl (Boc) protecting group at one end of the hexyl chain. This allows for a modular and controlled approach to synthesis. The isothiocyanate group can be selectively reacted with a primary amine on a target molecule, and the Boc-protected amine can then be deprotected in a subsequent step to reveal a new primary amine, ready for further functionalization. This strategic protection and deprotection sequence is a cornerstone of modern synthetic chemistry, enabling the construction of intricate molecular architectures.[6][]

This technical guide provides a comprehensive overview of the synthesis of thiourea-linked conjugates using Boc-aminohexyl isothiocyanate, intended for researchers, scientists, and drug development professionals. We will delve into the underlying reaction mechanism, provide detailed, field-proven protocols for synthesis and purification, and discuss methods for the characterization of the resulting conjugates.

The Chemistry of Thiourea Bond Formation: A Mechanistic Perspective

The formation of a thiourea linkage from the reaction of an isothiocyanate with a primary amine is a classic example of nucleophilic addition. The carbon atom of the isothiocyanate group (-N=C=S) is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and sulfur atoms.[8] The reaction is initiated by the nucleophilic attack of the primary amine's lone pair of electrons on this electrophilic carbon.[8]

This attack leads to the formation of a transient zwitterionic intermediate, which then rapidly undergoes a proton transfer to yield the stable thiourea product. The overall reaction is typically fast and proceeds with high yield.

The reaction rate is significantly influenced by pH. The primary amine nucleophile must be in its unprotonated form to be reactive. Therefore, the reaction is most efficient at an alkaline pH, typically between 8.5 and 9.5, which ensures a sufficient concentration of the deprotonated amine.[2][9] It is crucial to avoid buffers containing primary amines, such as Tris, as these will compete with the target molecule for reaction with the isothiocyanate.[2]

Visualizing the Reaction Pathway

The following diagram illustrates the nucleophilic addition mechanism for the formation of a thiourea bond between a primary amine and Boc-aminohexyl isothiocyanate.

Caption: Mechanism of thiourea bond formation.

Experimental Protocols: A Step-by-Step Guide

Protocol 1: General Synthesis of a Boc-Protected Thiourea Conjugate

This protocol outlines the general procedure for conjugating Boc-aminohexyl isothiocyanate to a molecule containing a primary amine, such as a protein or a small molecule.

Materials:

• Boc-aminohexyl isothiocyanate

• Amine-containing molecule (e.g., protein, peptide, or small molecule)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M Sodium Bicarbonate Buffer, pH 9.0[1]

• Quenching solution: 1 M Tris-HCl, pH 8.0 (optional)

• Reaction vessels (e.g., microcentrifuge tubes or round-bottom flasks)

• Stirring mechanism (e.g., magnetic stirrer or rotator)

Procedure:

• Preparation of Reagents:

  • Dissolve the amine-containing molecule in the Reaction Buffer to a final concentration of 1-10 mg/mL. If the molecule is not soluble in aqueous buffer, a suitable organic solvent can be used.

  • Immediately before use, prepare a stock solution of Boc-aminohexyl isothiocyanate in anhydrous DMF or DMSO at a concentration of 10 mg/mL.

• Conjugation Reaction:

  • While gently stirring, add the desired molar excess of the Boc-aminohexyl isothiocyanate solution to the solution of the amine-containing molecule. A typical starting point is a 10 to 20-fold molar excess of the isothiocyanate.[2]

  • Protect the reaction mixture from light by wrapping the vessel in aluminum foil.

  • Incubate the reaction at room temperature for 2-4 hours or overnight at 4°C with continuous gentle stirring.[2]

• Reaction Quenching (Optional):

  • To stop the reaction and consume any unreacted isothiocyanate, a small molecule with a primary amine, such as Tris buffer, can be added to a final concentration of 10-50 mM.[1] Incubate for an additional 30 minutes at room temperature.

Protocol 2: Purification of the Thiourea Conjugate

The purification method will depend on the nature of the conjugate.

For Protein Conjugates:

• Gel Filtration Chromatography: This is the most common method for separating the labeled protein from unreacted isothiocyanate and other small molecules.[2]

  • Equilibrate a gel filtration column (e.g., Sephadex G-25) with a suitable storage buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4).[2]

  • Apply the reaction mixture to the column.

  • Elute the conjugate with the storage buffer. The protein conjugate will elute in the void volume, while the smaller, unreacted molecules will be retained and elute later.[2]

For Small Molecule Conjugates:

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is a powerful technique for purifying small molecule conjugates. The choice of column and mobile phase will depend on the polarity of the conjugate.

• Flash Column Chromatography: For larger scale purifications, flash chromatography on silica gel can be employed. A solvent system of increasing polarity (e.g., hexane/ethyl acetate or dichloromethane/methanol) is typically used for elution.

Protocol 3: Characterization of the Thiourea Conjugate

Thorough characterization is essential to confirm the successful synthesis and purity of the conjugate.

Technique	Purpose	Expected Observations
¹H and ¹³C NMR Spectroscopy	To confirm the formation of the thiourea linkage and the presence of the Boc group.	Appearance of new signals corresponding to the thiourea protons and the characteristic C=S carbon signal around 180 ppm.
Mass Spectrometry (MS)	To determine the molecular weight of the conjugate.	The observed molecular weight should correspond to the calculated mass of the desired product.[10]
Infrared (IR) Spectroscopy	To identify the functional groups present in the conjugate.	Presence of characteristic peaks for N-H stretching, C=O stretching (from the Boc group), and the C=S stretching of the thiourea group.[10]
UV-Vis Spectroscopy	For protein conjugates, to determine the degree of labeling.	By measuring the absorbance at 280 nm (for the protein) and a wavelength specific to the conjugated molecule (if it has a chromophore), the ratio can be calculated.

Protocol 4: Boc-Deprotection of the Thiourea Conjugate

The Boc group is readily removed under acidic conditions to reveal the primary amine.[6]

Materials:

• Boc-protected thiourea conjugate

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Saturated sodium bicarbonate solution

Procedure:

• Dissolve the Boc-protected conjugate in DCM.

• Add an excess of TFA (typically 20-50% v/v) to the solution at 0°C.[11]

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is usually complete within 1-2 hours.[6]

• Upon completion, remove the solvent and excess TFA under reduced pressure.

• To obtain the free amine, dissolve the residue in a suitable solvent and neutralize with a mild base, such as saturated sodium bicarbonate solution, until gas evolution ceases.[11]

• Extract the deprotected product with an appropriate organic solvent.

Workflow Visualization

The following diagram outlines the complete workflow from conjugation to the final deprotected product.

Caption: Experimental workflow for thiourea conjugate synthesis.

Concluding Remarks for the Modern Researcher

The synthesis of thiourea-linked conjugates using Boc-aminohexyl isothiocyanate is a powerful and adaptable method for the construction of complex molecular entities. The reliability of the isothiocyanate-amine reaction, coupled with the strategic use of the Boc protecting group, provides a high degree of control over the synthetic process. The protocols and insights provided in this guide are intended to equip researchers in drug development and other scientific fields with the practical knowledge to successfully implement this valuable conjugation chemistry in their work. As with any chemical synthesis, careful optimization of reaction conditions and thorough characterization of the products are key to achieving desired outcomes.

References

• Protocol - LigandTracer - Protein labeling with FITC. (2021, September 30).
• FITC Amine Labeling Protocol. You Do Bio.
• Barghash, R. F., Massi, A., & Dondoni, A. (2009). Synthesis of thiourea-tethered C-glycosyl amino acids via isothiocyanate-amine coupling. Organic & Biomolecular Chemistry, 7(16), 3319-3330.
• Application Notes and Protocols for Antibody Conjugation with Fluorescein Isothiocyanate (FITC). Benchchem.
• Synthesis, Characterization and Structural Study of New Ethyl Thiourea Compounds and the Preliminary Naked-Eye Sensors for Mercury (Hg) and Argentum (Ag) Metal Ions. (2020). Oriental Journal of Chemistry, 36(1).
• Conjugation of protein to fitc.
• Singh, A. K., Singh, A., & Singh, P. K. (2010). Mass and 1H NMR Spectral Characterization of the Reaction Product of S4N3Cl and Thiourea. Asian Journal of Chemistry, 22(7), 5775-5777.
• Thiourea Unraveling Its Diverse Applications | Properties, Uses & Applic
• Al-Ostoot, F. H. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Chemistry, 6(2), 25.
• Bovine Serum Albumin Bioconjugation with FITC. CORE.
• Pittelkow, M., et al. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Tetrahedron Letters, 49(19), 3117-3119.
• Makhakhayi, L., et al. (2024). Synthesis, characterisation, X-ray diffraction and biological evaluation of new thiourea derivatives against Mycobacterium. Journal of Molecular Structure, 1307, 137976.
• A QSAR STUDY ON THIOUREA DERIVATIVES - NEW APPROACHES IN DRUG DEVELOPMENT. (2022). Farmacia, 70(1).
• Barghash, R. F., Massi, A., & Dondoni, A. (2009). Synthesis of thiourea-tethered C-glycosyl amino acids via isothiocyanate–amine coupling. Organic & Biomolecular Chemistry, 7(16), 3319-3330.
• Munch, H., et al. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Tetrahedron Letters, 49(19), 3117-3119.
• van Driessche, G., Beeckmans, S., Dejaegere, R., & Kanarek, L. (1984). Thiourea: the antioxidant of choice for the purification of proteins from phenol-rich plant tissues. Analytical biochemistry, 141(1), 184-188.
• Riccardo, R., et al. (2021). Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. RSC Medicinal Chemistry, 12(8), 1236-1259.
• Request PDF: Synthesis of thiourea-tethered C-glycosyl amino acids via isothiocyanate–amine coupling. (2025, August 6).
• Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. (2024, October 16). Molecules, 29(20), 4843.
• Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. (2025, April 14). Molecules, 30(8), 1638.
• Hemdan, M. M., et al. (2012).
• BOC Protection and Deprotection. (2021, February 8). J&K Scientific LLC.
• Advice on N-boc deprotection in the presence of acid sensitive groups. (2024, February 27). Reddit.
• An Investigation of the In Vitro and In Vivo Destabilization of [203Pb]- and [212Pb]Pb2+ Thiourea-Based Bioconjug
• Reaction mechanism of acetyl isothiocyanate with primary amines. Benchchem.
• Solvent-Free Mechanochemical Deprotection of N-Boc Group. (2017, June 8). FULIR.
• Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. ResearchGate.
• Amino Acid Protection & Deprotection Services. BOC Sciences.
• An In-depth Technical Guide to Boc-Aminooxy Protecting Group Chemistry and Deprotection. Benchchem.
• A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. (2020). Green Chemistry, 22(18), 6066-6071.
• Continuous-Flow Synthesis of Thioureas, Enabled by Aqueous Polysulfide Solution. (2021, January 8). Molecules, 26(2), 312.
• Releasable conjugation of polymers to proteins.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Is Thiourea the Weak Link? An Investigation of the In Vitro and In Vivo Destabilization of [203Pb]- and [212Pb]Pb2+ Thiourea-Based Bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. benchchem.com [benchchem.com]

Application Note: Precision Surface Functionalization Using tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Target Audience: Surface Chemists, Bioconjugation Scientists, and Drug Delivery Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Strategic Rationale & Chemical Logic

In the development of targeted nanomedicines, biosensors, and functionalized biomaterials, the interface between the solid substrate and the bioactive ligand dictates the system's efficacy. Direct coupling of bulky ligands (e.g., antibodies, complex fluorophores, or chemotherapeutics) to a surface often results in severe steric hindrance, leading to poor binding kinetics and reduced biological activity.

To circumvent this, tert-Butyl N-(6-isothiocyanatohexyl)carbamate (Boc-NH-C6-NCS) is employed as a premium heterobifunctional crosslinker. This molecule serves as a highly controlled, step-wise spatial extension tool.

Why this specific crosslinker?

• The Isothiocyanate (NCS) Anchor: Unlike NHS-esters which are highly susceptible to rapid aqueous hydrolysis, the NCS group is relatively stable in moisture and reacts highly specifically with primary amines to form an irreversible, highly stable thiourea bond .

• The C6 Aliphatic Spacer: A six-carbon chain provides approximately 8–10 Å of spatial relief. This decouples the distal functional group from the electrostatic and steric bulk of the substrate, optimizing the degrees of freedom for subsequent ligand-receptor interactions .

• The Boc-Protected Terminus: By masking the distal amine with a tert-butyloxycarbonyl (Boc) group, homopolymerization (cross-linking of the linker to itself) is entirely prevented. This ensures a strictly monomeric monolayer on the surface.

Nucleophilic addition mechanism of primary amines to isothiocyanates forming a thiourea bond.

Quantitative Advantages of the C6 Spacer

The implementation of a Boc-NH-C6-NCS linker fundamentally alters the thermodynamic landscape of the functionalized surface. The table below summarizes the quantitative advantages of this heterobifunctional approach compared to traditional methods.

Conjugation Strategy	Linker Length	Steric Hindrance	Ligand Binding Efficiency	Crosslinking Risk
Direct Amidation (EDC/NHS)	~0 Å	Severe	Low (15-25%)	Low
Homobifunctional (e.g., PDITC)	~8 Å	Moderate	Moderate (40-50%)	High (Surface Aggregation)
Boc-NH-C6-NCS (Heterobifunctional)	~10 Å	Minimal	High (85-95%)	Zero (Protected Terminus)

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . Each phase includes a mandatory Quality Control (QC) step to verify chemical transformations before proceeding.

Note: While NCS groups can tolerate aqueous environments, utilizing anhydrous organic solvents for the initial coupling prevents any competitive hydrolysis, maximizing monolayer density.

Phase 1: Thiourea Coupling (Surface Anchoring)

Objective: Covalently attach the Boc-NH-C6-NCS linker to an aminated substrate (e.g., APTES-modified silica or amine-functionalized gold nanoparticles).

• Solvent Preparation: Suspend the aminated substrate (e.g., 100 mg) in 5 mL of anhydrous N,N-Dimethylformamide (DMF).

• Base Addition: Add 3 molar equivalents (relative to estimated surface amines) of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA is a non-nucleophilic base. It ensures all surface amines are fully deprotonated (free base form) and highly nucleophilic without competing for the electrophilic NCS carbon.

• Linker Addition: Add 5 molar equivalents of tert-Butyl N-(6-isothiocyanatohexyl)carbamate dissolved in 1 mL of anhydrous DMF.

• Reaction: Agitate gently at room temperature for 4–6 hours.

• Washing: Centrifuge or filter, and wash the substrate extensively with DMF (3x) followed by Dichloromethane (DCM) (3x) to remove unreacted linker.

Validation Checkpoint 1 (FTIR Spectroscopy): Analyze the washed substrate via ATR-FTIR. You must observe the absence of the strong asymmetric NCS stretch at ~2100 cm⁻¹ (indicating no trapped, unreacted linker) and the appearance of thiourea bands (C=S stretch at ~1530 cm⁻¹ and ~1340 cm⁻¹) .

Phase 2: Boc Deprotection & Amine Activation

Objective: Remove the Boc protecting group to expose the distal primary amine for downstream conjugation.

• Acidic Cleavage: Suspend the functionalized substrate in a solution of 20% Trifluoroacetic Acid (TFA) in anhydrous DCM (v/v).

• Reaction: Stir at room temperature for 45 minutes.

  • Causality: TFA efficiently cleaves the Boc group, releasing gaseous isobutylene and carbon dioxide. The reaction is driven to completion by the escape of these gases .

• Primary Wash: Wash the substrate with DCM (3x) to remove excess TFA.

• Critical Neutralization: Wash the substrate twice with a solution of 5% DIPEA in DCM.

  • Causality: Post-cleavage, the newly exposed amines exist as unreactive TFA-amine salts (NH₃⁺ CF₃COO⁻). The DIPEA wash strips the proton, regenerating the reactive free amine (NH₂). Skipping this step will result in near-zero yield in downstream conjugations.

• Final Wash: Wash with DCM (2x) and absolute ethanol (2x).

Validation Checkpoint 2 (Kaiser / Ninhydrin Test): Treat a small aliquot of the substrate with Ninhydrin reagent and heat to 100°C for 3 minutes. A deep blue/purple color (Ruhemann's purple) confirms the presence of abundant, sterically accessible primary amines.

Phase 3: Downstream Ligand Conjugation

Objective: Attach the final bioactive molecule (e.g., an NHS-ester activated fluorophore or drug) to the newly extended C6-amine spacer.

• Coupling: Suspend the extended-amine substrate in Phosphate Buffered Saline (PBS) at pH 7.5–8.0. Add the NHS-ester activated ligand.

• Reaction: React for 2 hours at room temperature. The extended C6 spacer ensures rapid amidation kinetics by keeping the reaction site physically distant from the solid-liquid interface.

Workflow for surface functionalization using a Boc-protected C6-isothiocyanate crosslinker.

References

• Mesa, M., et al. (2019). "Isothiocyanate-Functionalized Mesoporous Silica Nanoparticles as Building Blocks for the Design of Nanovehicles with Optimized Drug Release Profile." Nanomaterials. National Center for Biotechnology Information (NIH). Available at:[Link]

• Choi, S. R., et al. (2017). "Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer." Bioconjugate Chemistry. National Center for Biotechnology Information (NIH). Available at:[Link]

Synthesis of PROTAC linkers using tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Executive Summary

The synthesis of Proteolysis Targeting Chimeras (PROTACs) requires precise spatial control between the E3 ligase ligand and the Protein of Interest (POI) ligand. Linker composition dictates not only this spatial arrangement but also the physicochemical properties (permeability, solubility) of the final degrader.

This guide details the application of tert-Butyl N-(6-isothiocyanatohexyl)carbamate (referred to herein as Linker-NCS-06 ) as a heterobifunctional building block. Unlike standard alkyl-halide or PEG-acid linkers, Linker-NCS-06 introduces a thiourea moiety upon conjugation. This moiety serves as a bioisostere of the amide bond, offering unique hydrogen-bonding capabilities and conformational restriction, while the C6-alkyl chain provides a hydrophobic spacer often required to penetrate deep binding pockets (e.g., VHL or CRBN).

This protocol outlines a robust, self-validating workflow for using Linker-NCS-06 to synthesize PROTACs via an orthogonal protection strategy (Boc/Isothiocyanate).

Chemical Profile & Handling

Property	Specification
Compound Name	tert-Butyl N-(6-isothiocyanatohexyl)carbamate
Functional Groups	Isothiocyanate (-NCS), Carbamate (Boc-protected amine)
Linker Length	6-Carbon Alkyl Chain (~8-9 Å extended)
Reactivity Profile	Electrophile: -NCS (Reacts with 1°/2° amines, thiols) Latent Nucleophile: -NH-Boc (Revealed upon acid deprotection)
Storage	-20°C, Desiccated. Moisture sensitive (hydrolysis of -NCS to amine).
Safety	Sensitizer. Isothiocyanates are potent skin/respiratory sensitizers. Handle in a fume hood.

Strategic Workflow: The "Why" and "How"

The synthesis utilizes an orthogonal activation strategy . The isothiocyanate group (-NCS) is highly reactive toward amines under basic conditions but stable to the acidic conditions eventually used to remove the Boc group. This allows for a controlled, linear assembly without the need for protecting group manipulation on the linker itself.

Mechanism of Action: Thiourea Formation

The -NCS carbon is electrophilic. Nucleophilic attack by a primary amine from Ligand A generates a tetrahedral intermediate, which collapses (via proton transfer) to form a stable thiourea linkage.

Key Advantage: The resulting thiourea is neutral and planar, often improving the permeability of PROTACs compared to charged linkers.

Figure 1: Convergent synthesis workflow utilizing Linker-NCS-06. The isothiocyanate coupling precedes Boc deprotection to prevent polymerization.

Detailed Experimental Protocols

Phase 1: Isothiocyanate Coupling (Thiourea Formation)

Objective: Conjugate Linker-NCS-06 to the first ligand (Ligand A, bearing a primary/secondary amine).

Reagents:

• Ligand A (Amine-bearing)

• Linker-NCS-06 (1.1 – 1.2 equivalents)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Solvent: Anhydrous DCM (preferred) or DMF (if solubility is poor)

Protocol:

• Dissolution: Dissolve 1.0 eq of Ligand A in anhydrous DCM (0.1 M concentration).

• Activation: Add 2.0 eq of DIPEA. Stir for 5 minutes under Nitrogen atmosphere.

• Addition: Add 1.1 eq of Linker-NCS-06 dropwise (dissolved in minimal DCM if solid).

• Reaction: Stir at Room Temperature (RT) for 2–12 hours.

  • Monitoring: Monitor via LC-MS. The product mass will be

    . Look for the disappearance of the amine peak.

• Workup:

  • Dilute with DCM.[1]

  • Wash with 0.1 M HCl (rapidly, to remove excess base) followed by Brine.

  • Note: Thioureas are stable to dilute acid washes, but do not prolong exposure.

  • Dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash Column Chromatography (Silica).

  • Eluent: typically 0-10% MeOH in DCM. The Boc-protected intermediate is usually lipophilic.

Critical Checkpoint: Verify the formation of the thiourea peak in 1H NMR (broad singlet, δ 6.0–8.0 ppm, solvent dependent) and the retention of the Boc singlet (δ 1.44 ppm).

Phase 2: Orthogonal Deprotection (Boc Removal)

Objective: Reveal the terminal amine on the linker without degrading the newly formed thiourea.

Safety Note: Thioureas can be sensitive to oxidative conditions or extremely harsh acid/heat combinations (Edman-type degradation risk is low here due to alkyl substitution, but caution is warranted).

Protocol (Standard TFA Method):

• Setup: Dissolve the Intermediate from Phase 1 in anhydrous DCM (0.1 M).

• Scavenging (Optional but Recommended): Add 2.5% Triisopropylsilane (TIPS) or Thioanisole if the molecule contains oxidation-sensitive residues (e.g., Methionine, Tryptophan). This also protects the thiourea sulfur.

• Acidolysis: Add Trifluoroacetic Acid (TFA) to a final concentration of 20% v/v (e.g., 1 mL TFA per 4 mL DCM).

• Reaction: Stir at RT for 1–2 hours.

  • Monitoring: TLC or LC-MS (Mass shift: -100 Da for Boc removal).

• Workup:

  • Evaporate volatiles under reduced pressure (keep temperature < 40°C).

  • Co-evaporate with Toluene (3x) or DCM (3x) to remove residual TFA.

  • Result: The product is the TFA salt of the amine.

Alternative (HCl Method - Milder):

• Use 4M HCl in Dioxane (5–10 eq) at 0°C to RT. This avoids oxidative byproducts sometimes seen with aged TFA.

Phase 3: Final Assembly (Amide Coupling)

Objective: Conjugate the deprotected linker-amine to Ligand B (Carboxylic Acid).

Reagents:

• Ligand B (Carboxylic Acid)

• Deprotected Linker-Ligand A (Amine salt)

• Coupling Agent: HATU (preferred) or PyBOP

• Base: DIPEA (excess required to neutralize amine salt)

Protocol:

• Activation: Dissolve 1.0 eq of Ligand B and 1.1 eq of HATU in anhydrous DMF.

• Base Addition: Add 3.0 eq of DIPEA. Stir for 2 minutes.

• Coupling: Add the Deprotected Linker-Ligand A (dissolved in DMF).

  • Note: If the amine is a TFA salt, ensure enough DIPEA is added to adjust pH to >8 (check with moist pH paper above the vial).

• Reaction: Stir at RT for 1–4 hours.

• Purification:

  • Preparative HPLC (Reverse Phase C18).

  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid or TFA.

  • Lyophilization: Freeze-dry fractions to obtain the final PROTAC powder.

Quality Control & Troubleshooting

Data Summary Table

Parameter	Method	Expected Observation
Coupling Efficiency	LC-MS	>90% conversion of amine to thiourea. Mass shift +258 Da (Linker).
Boc Removal	1H NMR	Disappearance of singlet at ~1.44 ppm (9H).[2]
Thiourea Integrity	13C NMR	Characteristic thiourea carbon signal at ~180–185 ppm (downfield).
Final Purity	HPLC	Single peak at 254 nm / 214 nm.

Troubleshooting Guide

• Issue: Low Yield in Step 1 (Thiourea Formation).

  • Cause: Amine salt not neutralized.

  • Solution: Ensure DIPEA is fresh and used in excess (2-3 eq). Isothiocyanates require a free amine nucleophile.

  • Cause: Hydrolysis of -NCS.

  • Solution: Use anhydrous solvents.[1] Linker-NCS-06 hydrolyzes to the amine over time in wet DMSO/DMF.

• Issue: Desulfurization (Thiourea

  Urea).

  • Observation: Mass spectrum shows [M-16] or [M-16+16] (Oxygen exchange).

  • Cause: Oxidation during workup or storage.

  • Solution: Degas solvents.[3][4] Store intermediates under Argon. Avoid strong oxidizers.

• Issue: Polymerization during Deprotection.

  • Cause: High concentration + heat.

  • Solution: Perform deprotection at 0.05 M – 0.1 M. Do not heat above 30°C.

References

• Current strategies for the design of PROTAC linkers: a critical review. Troup, R. I., et al. (2020). Explores linker length (alkyl vs PEG) and composition effects on degradation. [Link]

• Isothiocyanate chemistry: Reactivity with amines vs thiols. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sciforum.net [sciforum.net]

Application Notes and Protocols: Solid-Phase Synthesis Utilizing tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Introduction

In the fields of drug discovery, peptide chemistry, and chemical biology, the precise modification of molecules is paramount. Heterobifunctional linkers are indispensable tools that enable the conjugation of different molecular entities, such as peptides, small molecules, or reporter tags. Tert-Butyl N-(6-isothiocyanatohexyl)carbamate stands out as a particularly versatile linker. It features two distinct reactive moieties: a highly reactive isothiocyanate group (-N=C=S) and a tert-butoxycarbonyl (Boc)-protected primary amine.

This unique structure allows for a sequential and controlled conjugation strategy. The isothiocyanate group reacts selectively and efficiently with primary or secondary amines, such as the N-terminus of a peptide, to form a stable thiourea linkage[1][2]. The Boc protecting group, stable under the basic conditions often used for peptide synthesis, can be readily removed with moderate acids, typically during the final cleavage from the solid support[3][4]. This unmasks a primary amine, which can then be used for subsequent modifications, such as labeling with a fluorophore, attachment of a drug molecule, or conjugation to a larger carrier protein.

These application notes provide a comprehensive guide for researchers on the reaction conditions, optimization, and protocols for using tert-Butyl N-(6-isothiocyanatohexyl)carbamate in a solid-phase synthesis workflow.

Principle of the Reaction and Strategic Considerations

The Amine-Isothiocyanate Reaction: Forming the Thiourea Linkage

The core of this application is the reaction between a nucleophilic amine, typically the deprotected N-terminal α-amine of a resin-bound peptide, and the electrophilic central carbon atom of the isothiocyanate group. This is a concerted nucleophilic addition reaction that proceeds readily under mild conditions to form a highly stable N,N'-disubstituted thiourea bond[1].

The reaction's efficiency is a key advantage. Isothiocyanates are considered "click" reagents because they react rapidly in a one-pot synthesis with high yields and minimal by-products[1]. This reliability is crucial in multistep solid-phase synthesis where purification of intermediates is not feasible.

The Orthogonal Nature of the Boc Protecting Group

The utility of this linker is significantly enhanced by the Boc protecting group. In the context of the widely used Fluorenylmethyloxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) strategy, the Boc group exhibits perfect orthogonality. It is completely stable to the basic conditions (typically 20% piperidine in DMF) used to remove the Fmoc group from the N-terminus of the growing peptide chain[4]. Conversely, the Fmoc group is stable to the acidic conditions required to remove the Boc group.

This orthogonality ensures that the linker's protected amine remains intact throughout the entire peptide assembly process. It is only revealed during the final cleavage step, which typically employs a strong acid like trifluoroacetic acid (TFA). This single-step deprotection and cleavage simplifies the workflow significantly[3][4].

Critical Parameters for Successful On-Resin Conjugation

The success of the solid-phase reaction hinges on the careful control of several key parameters. The choices made are dictated by the need to maintain the integrity of the peptide-resin while ensuring the reaction goes to completion.

• Solid Support: The choice of resin is determined by the desired C-terminal functionality of the final product. For C-terminal amides, Rink Amide resin is the standard choice. For C-terminal carboxylic acids, 2-chlorotrityl chloride or Wang resins are commonly used. The reaction conditions described here are compatible with these standard polystyrene-based resins.

• Solvent System: The solvent must serve two purposes: effectively swell the resin matrix to ensure accessibility of the reactive sites and fully dissolve the isothiocyanate reagent. N,N-Dimethylformamide (DMF) is the solvent of choice for most SPPS applications as it excels at both[3][5]. Other polar aprotic solvents like Dimethyl sulfoxide (DMSO) can also yield excellent results, sometimes with faster reaction times[2]. Aprotic solvents are critical, as protic solvents (e.g., methanol) contain nucleophiles that could potentially compete with the resin-bound amine, leading to side products[6].

• Base and Stoichiometry: The N-terminal amine of the peptide-resin must be in its free base form to act as a nucleophile. Following Fmoc deprotection with piperidine, the resin is typically washed, and any residual piperidinium salts are neutralized with a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA)[4]. To drive the reaction to completion on the solid support, a molar excess of the soluble reagent, tert-Butyl N-(6-isothiocyanatohexyl)carbamate, is used. An excess of 2-5 equivalents relative to the resin loading capacity is generally sufficient.

• Temperature and Reaction Time: The reaction proceeds efficiently at room temperature. Reaction times can vary from 2 hours to overnight, depending on the steric hindrance of the N-terminal amino acid. The progress of the reaction can be monitored to determine the optimal time.

Table 1: Summary of Recommended Reaction Parameters

Parameter	Recommended Condition	Rationale / Causality
Resin Type	Rink Amide, Wang, 2-Cl-Trt	Choice depends on desired C-terminal functionality. Compatible with standard SPPS.
Solvent	N,N-Dimethylformamide (DMF)	Excellent resin swelling and reagent solubility. Aprotic nature prevents side reactions.[2]
Reagent Equivalents	2-5 eq. (relative to resin loading)	Excess drives the solid-phase reaction to completion.
Base	DIPEA (for neutralization post-Fmoc removal)	Ensures the resin-bound amine is in its nucleophilic free base form.[4]
Temperature	Room Temperature (20-25 °C)	Sufficient for efficient reaction without promoting side reactions.
Reaction Time	2 - 16 hours	Allows the reaction to proceed to completion; can be optimized with monitoring.

Experimental Protocols & Workflow Visualization

The following protocols provide a step-by-step guide for the N-terminal modification of a peptide synthesized using standard Fmoc-SPPS.

Workflow Overview

Caption: Overall workflow for solid-phase conjugation and product isolation.

Protocol: On-Resin N-Terminal Modification

This protocol assumes the synthesis starts with 0.1 mmol of a peptide fully assembled on a resin (e.g., Rink Amide resin) with the final N-terminal Fmoc group still attached.

Materials:

• Fmoc-protected peptide-resin (0.1 mmol scale)

• Tert-Butyl N-(6-isothiocyanatohexyl)carbamate (e.g., 0.3 mmol, 3 eq.)

• DMF (Peptide synthesis grade)

• Dichloromethane (DCM)

• Piperidine

• DIPEA

• Solid-phase synthesis vessel with frit

• Shaker or bubbler for agitation

Procedure:

• Resin Swelling: Place the peptide-resin in the synthesis vessel. Add DMF (~10 mL/g of resin) and agitate for 30-60 minutes to swell the resin beads. Drain the solvent.[3]

• Fmoc-Deprotection: Add a solution of 20% piperidine in DMF to the resin. Agitate for 20-30 minutes. Drain the solution and repeat once for 5-10 minutes.

• Washing: Wash the resin thoroughly to remove all traces of piperidine. Perform a series of washes: 5x with DMF, followed by 3x with DCM, and finally 3x with DMF.

• Neutralization: Add a solution of 5% DIPEA in DMF to the resin and agitate for 5 minutes. Drain and repeat once. This ensures the N-terminal amine is deprotonated. Wash the resin 3x with DMF.

• Coupling Reaction: Dissolve tert-Butyl N-(6-isothiocyanatohexyl)carbamate (0.3 mmol) in DMF (~5 mL). Add this solution to the neutralized peptide-resin. Agitate the mixture at room temperature.

• Reaction Monitoring: After 2 hours, take a small sample of resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test (see Protocol 3.2) to check for the presence of free primary amines. If the test is positive (blue beads), continue the reaction and re-test every 1-2 hours. The reaction is complete when the Kaiser test is negative (yellow/colorless beads).

• Final Washing: Once the reaction is complete, drain the reaction solution. Wash the resin thoroughly: 5x with DMF, followed by 5x with DCM.

• Drying: Dry the resin under a stream of nitrogen or in a vacuum desiccator. The resin is now ready for cleavage.

Protocol: In-Process Monitoring with the Kaiser Test

The Kaiser test is a highly sensitive qualitative method for detecting free primary amines on the solid support.

Reagents:

• Solution A: 5 g ninhydrin in 100 mL ethanol.

• Solution B: 80 g phenol in 20 mL ethanol.

• Solution C: 2 mL of 0.001 M KCN diluted in 100 mL pyridine.

Procedure:

• Take a few beads (~1-2 mg) of the washed and dried resin sample and place them in a small glass test tube.

• Add 2-3 drops of each solution (A, B, and C) to the test tube.

• Heat the tube at 100-120 °C for 3-5 minutes.

• Observe the color of the beads and the solution.

  • Positive Result (Primary Amine Present): Deep blue beads and a blue solution.

  • Negative Result (Reaction Complete): Yellow, orange, or colorless beads and solution.

Cleavage, Deprotection, and Product Characterization

The final step is to cleave the modified peptide from the solid support. This process also serves to remove the Boc group from the linker, yielding the final product with a free primary amine at the end of the linker chain.

Chemical Transformation During Cleavage

Caption: Simultaneous cleavage from resin and Boc group deprotection.

Protocol: Cleavage and Precipitation

Materials:

• Modified peptide-resin

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% deionized water. (Caution: TFA is highly corrosive. Handle in a fume hood with appropriate PPE).

• Cold diethyl ether

Procedure:

• Place the dry resin in a suitable reaction vessel.

• Add the freshly prepared cleavage cocktail (~10 mL per 0.1 mmol of resin).

• Agitate the slurry at room temperature for 2-3 hours. Scavengers like TIS are included to trap reactive cations generated during the cleavage of other side-chain protecting groups[4].

• Filter the resin and collect the filtrate into a centrifuge tube.

• Wash the resin once with a small amount of fresh TFA and combine the filtrates.

• Precipitate the crude peptide by adding the TFA solution dropwise to a large volume (~40 mL) of cold diethyl ether.

• Centrifuge the mixture to pellet the precipitated peptide. Decant the ether.

• Wash the peptide pellet with cold ether two more times to remove residual scavengers.

• Dry the crude peptide pellet under vacuum.

Purification and Analysis

The crude peptide should be purified using reverse-phase high-performance liquid chromatography (RP-HPLC). The identity and purity of the final product can be confirmed using liquid chromatography-mass spectrometry (LC-MS), which will show a mass corresponding to the peptide sequence plus the mass of the fully deprotected thiourea linker moiety.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Kaiser test remains positive after extended reaction time.	1. Incomplete neutralization of the N-terminus.2. Steric hindrance at the N-terminus.3. Inactive isothiocyanate reagent.	1. Ensure thorough washing after deprotection and proper neutralization with DIPEA.2. Increase reaction time to 24 hours and/or slightly increase temperature to 30-40 °C.3. Use a fresh, unopened bottle of the isothiocyanate linker.
Low final yield after cleavage.	1. Incomplete coupling reaction.2. Loss of peptide during precipitation/washing steps.3. Incomplete cleavage from the resin.	1. Confirm reaction completion with the Kaiser test before proceeding to cleavage.2. Ensure ether is ice-cold for precipitation; avoid excessive washing.3. Extend cleavage time to 4 hours; ensure sufficient volume of cleavage cocktail is used.
Multiple peaks in HPLC/MS.	1. Incomplete coupling.2. Side reactions during cleavage (e.g., with sensitive amino acids like Trp, Met, Cys).3. Formation of isothiocyanate-related byproducts.	1. Optimize coupling as described above.2. Ensure the correct scavengers are used in the TFA cocktail for your specific peptide sequence[4].3. Ensure high-purity reagents are used; optimize HPLC gradient for better separation.

References

• Benchchem. Application Notes: Use of Tert-butyl Carbamates in Peptide Synthesis.
• Benchchem. Technical Support Center: Monitoring Thiocyanate Synthesis Reactions.
• NSF PAR. Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation.
• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS).
• Benchchem. Application Notes and Protocols for Isothiocyanate Reactions in Organic Solvents.
• Benchchem. The Versatility of Tert-butyl Carbamates in Medicinal Chemistry: Applications and Protocols.
• Nowick, J.S. et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Advanced One-Pot Synthesis Protocols Involving Boc-Amino Isothiocyanates: From In Situ Generation to Complex Peptidomimetics

Executive Summary

Boc-protected amino alkyl isothiocyanates are indispensable building blocks in modern drug discovery and organic synthesis. They serve as critical electrophilic hubs for the generation of unsymmetrical thioureas, thiohydantoins, benzimidazoles, and complex thioureidopeptidomimetics. Traditional multi-step syntheses of these compounds often require the isolation of unstable or toxic intermediates (e.g., using thiophosgene).

This application note details field-proven, one-pot synthetic protocols that bypass intermediate isolation. By leveraging the in situ generation of dithiocarbamate salts followed by targeted desulfurization, researchers can achieve high atom economy, preserve stereochemical integrity, and streamline the synthesis of complex active pharmaceutical ingredients (APIs).

Mechanistic Foundations of One-Pot Isothiocyanate Generation

The fundamental logic behind the one-pot synthesis of Boc-amino isothiocyanates relies on a two-stage tandem reaction occurring within a single reaction vessel [1].

• Dithiocarbamate Formation : A Boc-protected primary amine is reacted with carbon disulfide (CS₂) in the presence of a mild organic base (typically triethylamine, Et₃N). The base deprotonates the amine, enhancing its nucleophilicity to attack CS₂, forming a dithiocarbamate intermediate.

• Desulfurization : A desulfurizing agent is introduced to facilitate the elimination of hydrogen sulfide (or its equivalent), yielding the isothiocyanate. The choice of desulfurizing agent governs the reaction kinetics, byproduct profile, and compatibility with downstream one-pot additions [2].

Fig 1: Mechanistic workflow from Boc-protected amine to isothiocyanate via dithiocarbamate.

Comparative Analysis of Desulfurizing Agents

Selecting the correct desulfurizing reagent is critical for the success of the one-pot protocol, especially when dealing with chiral amino acid derivatives where racemization is a concern.

Table 1: Evaluation of Common Desulfurizing Agents for One-Pot Protocols

Desulfurizing Agent	Typical Base	Reaction Time	Primary Byproducts	Key Advantage / Application
Boc₂O / DMAP	Et₃N or DABCO	15–30 min	COS, CO₂, t-BuOH	Volatile byproducts allow for simple evaporative workup. Ideal for isolated ITCs.
p-TsCl	Et₃N	1–2 h	TsOH salt, COS	Highly efficient for tandem one-pot peptide coupling [1].
T3P®	Et₃N or NMM	2–4 h	Water-soluble phosphates	Exceptional preservation of chiral centers (low racemization) [4].
DMT/NMM/TsO⁻	NMM	3 min (MW)	Triazine derivatives	Ultrafast microwave-assisted synthesis; high yields in aqueous media [3].

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system. The following methodologies include built-in causality checks to ensure experimental success.

Protocol A: One-Pot Synthesis of Boc-Amino Alkyl Isothiocyanates using Boc₂O

This protocol is optimized for the clean synthesis and isolation of Boc-amino isothiocyanates, leveraging the volatility of the Boc₂O desulfurization byproducts.

Reagents:

• Boc-protected primary amine (1.0 equiv)

• Carbon disulfide (CS₂) (10.0 equiv)

• Triethylamine (Et₃N) (2.5 equiv)

• Di-tert-butyl dicarbonate (Boc₂O) (0.99 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.05 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Initiation : Dissolve the Boc-protected primary amine in anhydrous DCM (0.2 M) under a nitrogen atmosphere. Cool the flask to 0 °C using an ice bath.

• Dithiocarbamate Formation : Add Et₃N (2.5 equiv) followed by the slow addition of CS₂ (10.0 equiv).

  • Causality Check: An excess of CS₂ is utilized to drive the equilibrium entirely toward the dithiocarbamate salt.

• Validation Step 1 : Stir the mixture at room temperature for 30 minutes. Monitor the reaction via TLC (ninhydrin stain). Self-Validation: The complete disappearance of the primary amine (which stains purple/blue) confirms quantitative conversion to the dithiocarbamate.

• Desulfurization : Re-cool the mixture to 0 °C. Add DMAP (0.05 equiv). Dissolve Boc₂O (0.99 equiv) in a minimal amount of DCM and add it dropwise.

  • Causality Check: Using slightly sub-stoichiometric Boc₂O (0.99 equiv) prevents the final product from being contaminated with unreacted Boc₂O, which is difficult to separate from the isothiocyanate. Cooling to 0 °C prevents the unreacted amine from attacking the newly formed isothiocyanate (which would yield a symmetrical thiourea byproduct).

• Validation Step 2 : Remove the ice bath and stir at room temperature. Self-Validation: You will observe vigorous gas evolution (COS and CO₂). The cessation of gas evolution (typically 15–30 minutes) serves as a visual kinetic indicator that desulfurization is complete.

• Workup : Evaporate the volatiles under reduced pressure. The resulting residue is typically >95% pure and can be used directly or purified via short-plug silica gel chromatography.

Protocol B: Tandem One-Pot Synthesis of Thioureidopeptidomimetics

This protocol utilizes p-TsCl for in situ desulfurization, immediately followed by the addition of a second amine (an amino acid ester) to form a thiourea linkage without isolating the isothiocyanate [1].

Step-by-Step Methodology:

• Dithiocarbamate Formation : Dissolve the Boc-amino alkyl amine (1.0 equiv) in anhydrous THF. Cool to 0 °C. Add Et₃N (2.5 equiv) and CS₂ (1.5 equiv). Stir for 30 minutes until TLC indicates the consumption of the starting amine.

• In Situ Desulfurization : Add p-toluenesulfonyl chloride (p-TsCl) (1.0 equiv) portion-wise at 0 °C. Stir for 30 minutes.

  • Causality Check: p-TsCl is chosen here over Boc₂O because it cleanly generates the isothiocyanate without evolving t-BuOH, which could theoretically interfere with sensitive downstream nucleophiles.

• Tandem Coupling : To the same reaction flask (still at 0 °C), directly add an amino acid ester hydrochloride (1.1 equiv) and additional Et₃N (1.5 equiv) to free-base the ester in situ.

• Completion : Allow the reaction to warm to room temperature and stir for 2–4 hours.

  • Self-Validation: Monitor the reaction via LC-MS. The mass of the intermediate isothiocyanate will disappear, replaced by the mass of the desired thioureidopeptidomimetic[M+H]⁺.

• Workup : Dilute with EtOAc, wash with 5% citric acid, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

Divergent Downstream Applications

The true power of the one-pot generated Boc-amino isothiocyanate lies in its versatility. By simply altering the nucleophile introduced in the final step of the tandem protocol, researchers can access vastly different chemical spaces relevant to drug discovery.

Fig 2: Divergent downstream synthetic applications of Boc-amino isothiocyanates.

• Thioureidopeptidomimetics : Replacing standard amide bonds with thiourea linkages increases proteolytic stability, a crucial factor in developing peptide-based therapeutics.

• Heterocycles : Reacting the in situ generated isothiocyanate with dinucleophiles (e.g., 1,2-phenylenediamine) followed by cyclization yields benzimidazoles, while reaction with α-amino esters followed by acid-catalyzed cyclization yields thiohydantoins—both privileged scaffolds in anticancer and antimicrobial research.

References

• Sureshbabu, V. V., et al. (2009). "N-Urethane-Protected Amino Alkyl Isothiocyanates: Synthesis, Isolation, Characterization, and Application to the Synthesis of Thioureidopeptides." Journal of Organic Chemistry, 74(14), 5260-5266. 1

• Sharma, A., et al. (2020). "Synthesis of Isothiocyanates: An Update." PMC - NIH.2

• Kamiński, Z. J., et al. (2021). "Synthesis of Isothiocyanates Using DMT/NMM/TsO⁻ as a New Desulfurization Reagent." Molecules, MDPI. 3

• Lee, J., et al. (2023). "Recent Advancement in Synthesis of Isothiocyanates." ChemRxiv.4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]

Application Notes &amp; Protocols: Strategic Solvent Selection for Reactions Involving tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Introduction: A Bifunctional Linker of Strategic Importance

Tert-Butyl N-(6-isothiocyanatohexyl)carbamate is a heterobifunctional linker molecule indispensable in modern chemical biology and drug development. Its architecture, featuring a highly reactive isothiocyanate (ITC) group and a stable tert-butyloxycarbonyl (Boc)-protected amine, enables a powerful, sequential conjugation strategy. The ITC moiety serves as an electrophilic handle for rapid and efficient covalent modification of primary and secondary amines, forming a stable thiourea linkage. The Boc group provides robust protection during this initial conjugation, yet it is readily cleaved under acidic conditions to unmask a primary amine for subsequent functionalization.

The success of any reaction involving this linker is critically dependent on the choice of solvent. The solvent system not only dictates the solubility of reactants and reagents but also profoundly influences the reaction kinetics, pathway, and the stability of the ITC group itself. This guide provides a detailed analysis of solvent effects, offering field-proven protocols and a logical framework for solvent selection to ensure reproducible and high-yield outcomes for researchers, scientists, and drug development professionals.

Physicochemical Profile & Handling

Understanding the fundamental properties of the linker is the first step in designing a robust experimental plan.

Property	Value	Notes
Molecular Formula	C₁₂H₂₂N₂O₂S
Molecular Weight	258.38 g/mol
Appearance	Colorless to light yellow oil or solid	May solidify upon storage.
Storage	Store at -20°C, sealed under inert gas (N₂ or Ar)	The isothiocyanate group is sensitive to moisture and nucleophiles. Proper storage is critical to prevent degradation.
Solubility Profile	High in aprotic solvents (DCM, THF, DMF, DMSO, Acetonitrile). Low in water and non-polar alkanes (hexane).	The C6 alkyl chain and Boc group confer significant non-polar character.

Core Reaction Mechanism: Thiourea Formation

The primary utility of the ITC group is its reaction with a nucleophilic amine. This reaction proceeds via a nucleophilic addition mechanism where the lone pair of electrons on the amine's nitrogen atom attacks the electrophilic central carbon of the isothiocyanate.[1] This forms a zwitterionic intermediate that rapidly rearranges to the stable thiourea product.

Caption: Mechanism of thiourea formation via nucleophilic attack.

The Decisive Role of the Solvent: A Strategic Guide

The choice of solvent is the most critical parameter influencing the outcome of the conjugation reaction. An ideal solvent must solubilize the linker and the substrate without reacting with the isothiocyanate group or promoting its degradation.

Aprotic Polar Solvents: The Preferred Class

Aprotic polar solvents are the superior choice for nearly all applications involving this linker. They possess a sufficiently high dielectric constant to solvate ions and polar molecules, facilitating the reaction, but lack acidic protons that could compete as nucleophiles.

• Dimethylformamide (DMF) & Dimethyl Sulfoxide (DMSO): Excellent choices due to their exceptional solvating power for a wide range of organic molecules, peptides, and other substrates.[2] They are particularly useful when dealing with substrates that have poor solubility in other organic solvents. Their high boiling points also allow for reactions to be conducted at elevated temperatures if necessary, though most ITC conjugations proceed readily at room temperature.[3]

• Acetonitrile (MeCN) & Tetrahydrofuran (THF): Highly effective solvents for most standard organic synthesis applications.[3] They are less viscous and have lower boiling points than DMF/DMSO, which can simplify product isolation and solvent removal during work-up. THF is generally less polar than MeCN.

• Dichloromethane (DCM) & Chloroform (CHCl₃): Good general-purpose solvents that readily dissolve the linker.[1][4] They are often used for reactions with small, non-polar to moderately polar organic molecules. Their volatility makes for straightforward removal post-reaction.

Protic Solvents: A High-Risk Category

Protic solvents, such as water, methanol, and ethanol, contain acidic protons (e.g., -OH, -NH) and are themselves nucleophiles. Their use is strongly discouraged.

• Competitive Reaction: The solvent can act as a nucleophile, attacking the isothiocyanate to form unstable dithiocarbamate derivatives or other byproducts, reducing the yield of the desired conjugate.

• Hydrolysis: In aqueous systems, the isothiocyanate group is susceptible to hydrolysis, converting it into an unreactive primary amine. This is a significant issue in bioconjugation and requires careful management.

Aprotic Non-Polar Solvents: Limited Utility

Solvents like hexane, heptane, and toluene are generally poor choices. The limited solubility of most amine substrates and the linker itself in these solvents often leads to heterogeneous mixtures and extremely slow or incomplete reactions.[4]

Summary of Solvent Recommendations

Solvent Class	Examples	Suitability	Rationale & Key Considerations
Aprotic Polar	DMF, DMSO	Excellent	Superior solvating power for diverse substrates. Ideal for challenging conjugations. High boiling point.
Acetonitrile, THF	Excellent	Good balance of solvating power and volatility. Easy to remove during work-up. Widely applicable.[3]
DCM, Chloroform	Very Good	Excellent for small organic molecules. Highly volatile, simplifying purification.[1]
Protic	Water, Ethanol, Methanol	Poor (Avoid)	Competes with the amine nucleophile, leading to byproduct formation. Can hydrolyze the ITC group.
Aprotic Non-Polar	Hexane, Toluene	Poor	Insufficient solubility for most reactants, leading to slow or incomplete reactions.

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edge [fontname="Arial", fontsize=9, color="#4285F4"];
start [label="Start: Define Substrate\n(Molecule to be Labeled)"];

substrate_type [label="What is the nature of the substrate's amine?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

small_mol [label="Small Organic Molecule"];
biomolecule [label="Biomolecule (e.g., Protein, Peptide)"];

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cosolvent [label="Use minimal amount of water-miscible\naprotic co-solvent (e.g., 5-10% DMF or DMSO)\nto dissolve the ITC linker first.", shape=box];
ph_control [label="Control pH of aqueous buffer\nto 7.5 - 8.5\n\nRationale: Ensures amine is deprotonated\nand nucleophilic, while minimizing\ncompeting hydrolysis.", shape=box];

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start -> substrate_type;
substrate_type -> small_mol [label="Small Molecule"];
substrate_type -> biomolecule [label="Biomolecule"];

small_mol -> solubility_check;
solubility_check -> use_dcm_thf [label="Yes"];
solubility_check -> use_dmf_dmso [label="No / Poorly Soluble"];

use_dcm_thf -> end_sm;
use_dmf_dmso -> end_sm;

biomolecule -> biomol_protocol;
biomol_protocol -> cosolvent;
cosolvent -> ph_control;
ph_control -> end_bio;
}

Caption: Decision workflow for optimal solvent selection.

Experimental Protocols

Safety Precaution: Reactions involving isothiocyanates and organic solvents should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: General Conjugation to a Small Molecule Amine

This protocol describes a general method for reacting tert-Butyl N-(6-isothiocyanatohexyl)carbamate with a primary or secondary amine-containing small molecule in an anhydrous aprotic solvent.

Materials:

• tert-Butyl N-(6-isothiocyanatohexyl)carbamate

• Amine-containing substrate

• Anhydrous solvent (e.g., DCM, THF, or DMF)

• Inert gas (Nitrogen or Argon)

• Magnetic stirrer and stir bar

• Round-bottom flask and septum

• Syringes and needles

• Thin Layer Chromatography (TLC) supplies (e.g., silica plates, mobile phase like Hexane/Ethyl Acetate)[3]

Procedure:

• Preparation: To a dry round-bottom flask under an inert atmosphere, add the amine-containing substrate (1.0 eq).

• Dissolution: Add anhydrous solvent (to achieve a concentration of 0.1-0.2 M) and stir until the substrate is fully dissolved.

• Reagent Addition: In a separate vial, dissolve tert-Butyl N-(6-isothiocyanatohexyl)carbamate (1.05 - 1.1 eq) in a small amount of the same anhydrous solvent.

• Reaction Initiation: Add the solution of the ITC linker dropwise to the stirring solution of the amine at room temperature.

• Reaction Monitoring: The reaction is typically rapid.[3] Monitor the progress by TLC, observing the consumption of the limiting reagent (usually the amine substrate). The reaction is typically complete within 1-4 hours. For less reactive amines, the reaction may be gently heated (40-50°C) if using a high-boiling solvent like DMF.

• Work-up:

  • Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

  • If DMF or DMSO was used, the crude residue can be diluted with ethyl acetate or DCM and washed sequentially with water (2x) and brine (1x) to remove the high-boiling solvent.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure thiourea conjugate.

Protocol 2: Bioconjugation to a Protein in an Aqueous System

This protocol outlines a general strategy for labeling a protein or other biomolecule in an aqueous buffer, a common application that requires careful management of solvent and pH.

Materials:

• Protein solution in a suitable buffer (e.g., Phosphate-Buffered Saline (PBS) or Bicarbonate buffer)

• tert-Butyl N-(6-isothiocyanatohexyl)carbamate

• Anhydrous, water-miscible organic solvent (e.g., DMF or DMSO)

• Purification system (e.g., dialysis tubing or size-exclusion chromatography column)

Procedure:

• Buffer Preparation: Adjust the pH of the protein solution to 7.5 - 8.5. This ensures that the target lysine ε-amino groups are sufficiently deprotonated and nucleophilic. Avoid buffers containing primary amines (e.g., Tris), as they will compete in the reaction.

• Linker Stock Solution: Prepare a concentrated stock solution (e.g., 10-20 mg/mL) of tert-Butyl N-(6-isothiocyanatohexyl)carbamate in anhydrous DMF or DMSO. This should be prepared immediately before use.

• Reaction Initiation: While gently stirring or vortexing the protein solution, add a calculated molar excess (typically 5-20 fold excess, to be optimized) of the ITC linker stock solution dropwise. The final concentration of the organic co-solvent should ideally be kept below 10% (v/v) to avoid protein denaturation.

• Incubation: Allow the reaction to proceed for 1-2 hours at room temperature or 4°C (for sensitive proteins), with gentle agitation.

• Purification:

  • Upon completion, the unreacted small-molecule linker and organic solvent must be removed.

  • For proteins, this is most effectively achieved by extensive dialysis against the desired storage buffer or by using a size-exclusion chromatography (desalting) column.

• Characterization: The degree of labeling can be determined using techniques such as MALDI-TOF mass spectrometry or by co-conjugating a fluorescent dye and measuring absorbance. The functional activity of the protein should be assessed to ensure it was not compromised during labeling.[5]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inactive ITC linker due to hydrolysis from improper storage. 2. Poor solubility of reactants. 3. Amine substrate is protonated (in bioconjugation).	1. Use a fresh vial of the reagent. 2. Switch to a solvent with higher solvating power (e.g., from DCM to DMF). 3. Increase the pH of the reaction buffer to >8.0.
Multiple Products Observed	1. Reaction with solvent (if protic solvent was used). 2. Substrate contains multiple amine groups of similar reactivity. 3. Degradation of product during work-up.	1. Ensure the use of anhydrous, aprotic solvents. 2. Use a limiting amount of the ITC linker and optimize stoichiometry. 3. Avoid excessive heat or exposure to acid/base during purification.
Difficulty Removing Solvent	1. Use of high-boiling point solvent (DMF, DMSO).	1. Perform a liquid-liquid extraction as described in Protocol 1, Step 6. 2. For very small scales, lyophilization can sometimes remove residual DMSO.

References

• Benchchem. (2025).
• Benchchem. (2025).

• Ghorai, M. et al. (2023). Aqueous microwave assisted novel synthesis of isothiocyanates by amine catalyzed thionation of isocyanides with Lawesson's reagent. Taylor & Francis Online. [Link]

• Chen, F-E. et al. (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Beilstein Journal of Organic Chemistry. [Link]

• Isidro-Llobet, A. et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Advances. [Link]

• Benchchem. (2025). Technical Guide: Solubility of tert-Butyl (7-aminoheptyl)
• Benchchem. (2025). Application Notes and Protocols for Bioconjugation Using tert-Butyl (3-aminopropyl)

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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving yield of thiourea formation with tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Topic: Improving the Yield of Thiourea Formation with tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and practical advice for maximizing the yield and purity of thioureas derived from tert-butyl N-(6-isothiocyanatohexyl)carbamate. As your partner in science, we aim to move beyond simple protocols by explaining the chemical principles behind each recommendation, empowering you to make informed decisions in your experimental design.

Core Principles: The Amine-Isothiocyanate Reaction

The formation of a thiourea from an isothiocyanate and a primary or secondary amine is a robust and highly efficient nucleophilic addition reaction. The reaction's success hinges on the nucleophilic attack of the amine's lone pair of electrons on the electrophilic central carbon of the isothiocyanate group (-N=C=S). This forms a transient zwitterionic intermediate, which rapidly undergoes a proton transfer to yield the stable N,N'-disubstituted thiourea product.[1] Due to its simplicity and high efficiency, this reaction is often categorized as a "click-type" reaction.[1]

Troubleshooting workflow for low reaction yield.

Potential Causes & Solutions:

• Degradation of tert-Butyl N-(6-isothiocyanatohexyl)carbamate:

  • Causality: Isothiocyanates are electrophilic and can be susceptible to hydrolysis by atmospheric moisture. The carbamate group (Boc) is generally stable but can be cleaved under strongly acidic conditions, which are not typical for this reaction but could be a factor if acidic impurities are present. [2][3] * Solution: Always use freshly purchased or prepared isothiocyanate. [2]Store it in a cool, dark, and dry environment, preferably under an inert atmosphere (e.g., nitrogen or argon). Confirm its integrity via IR spectroscopy (strong isothiocyanate peak ~2100 cm⁻¹) before use.

• Low Nucleophilicity of the Amine:

  • Causality: The reaction rate is directly dependent on the nucleophilicity of the amine. Amines with electron-withdrawing groups (e.g., anilines with nitro groups) are less nucleophilic and will react much more slowly than aliphatic amines. [1] * Solution: For poorly nucleophilic amines, consider increasing the reaction temperature or prolonging the reaction time. [2][4]In some cases, adding a non-nucleophilic base like triethylamine (Et₃N) can help by deprotonating any ammonium salt present, thereby increasing the concentration of the free amine. [5]

• Steric Hindrance:

  • Causality: Bulky substituents on either the amine or near the isothiocyanate group can sterically hinder the approach of the nucleophile, slowing the reaction.

  • Solution: Increase the reaction temperature to provide the necessary activation energy to overcome the steric barrier. [2]Microwave-assisted synthesis can also be highly effective in these cases, often reducing reaction times from hours to minutes. [2][4]

Q2: My reaction is very slow or has not gone to completion. What should I do?

• Causality: This is often linked to the factors mentioned above (low nucleophilicity, steric hindrance) or an inappropriate choice of solvent. The solvent plays a crucial role in solvating the reactants and stabilizing the intermediate.

• Solution 1: Increase Temperature. Gently heating the reaction mixture (e.g., to 40-50 °C) can significantly increase the rate. [1]Monitor by TLC to avoid potential decomposition at excessively high temperatures.

• Solution 2: Change Solvent. If you are using a nonpolar solvent, switch to a polar aprotic solvent like tetrahydrofuran (THF), dichloromethane (DCM), or acetone. [1]These solvents are generally excellent for this reaction as they effectively solvate the reactants without competing in the reaction.

• Solution 3: Consider a Catalyst. While often unnecessary, for particularly challenging reactions, a catalyst can be employed. Bifunctional thiourea catalysts containing a basic moiety (like a tertiary amine) can activate both the amine and the isothiocyanate simultaneously. [6]

Q3: I'm observing significant side products. How do I identify and minimize them?

• Potential Side Product 1: Symmetrical Thiourea.

  • Causality: This can occur if the isothiocyanate is generated in situ and reacts with the starting amine before the second, desired amine is added. [7]While less common when using pre-formed tert-Butyl N-(6-isothiocyanatohexyl)carbamate, it's a possibility if there are impurities. Another potential cause is the degradation of the Boc-protecting group, liberating a diamine that can react further.

  • Solution: Ensure the purity of your starting isothiocyanate. If you suspect Boc deprotection, ensure your reaction conditions are neutral or slightly basic and avoid excessive heat.

• Potential Side Product 2: Thiourea from Reaction with Solvent/Impurities.

  • Causality: If using an alcohol as a solvent (e.g., ethanol), there is a small possibility of a slow reaction to form a thiocarbamate. More commonly, if there are water impurities in the solvent or reagents, the isothiocyanate can slowly hydrolyze.

  • Solution: Use anhydrous solvents. Common choices include DCM and THF. [1]

Q4: My final product is an oil and won't crystallize. How can I purify it?

• Causality: Not all thiourea derivatives are crystalline solids at room temperature. The presence of even minor impurities can also act as a "eutectic-like" mixture, inhibiting crystallization.

• Solution 1: Column Chromatography. This is the most reliable method for purifying non-crystalline products. [1][7]Use silica gel with a suitable solvent system, typically a gradient of ethyl acetate in hexanes. Determine the optimal eluent beforehand using TLC.

• Solution 2: Trituration. If the product is a viscous oil, try stirring it vigorously with a non-polar solvent in which it is insoluble (e.g., hexanes or diethyl ether). [7]This can "wash" away soluble impurities and often induces crystallization.

Frequently Asked Questions (FAQs)

Q: What are the optimal starting material specifications? A: Both the tert-Butyl N-(6-isothiocyanatohexyl)carbamate and the amine should have a purity of >95%. The isothiocyanate should be stored under anhydrous conditions. The amine should be free of other nucleophilic impurities.

Q: Which solvents are recommended for this reaction? A: Polar aprotic solvents are generally the best choice. They provide good solubility for the reactants without interfering with the reaction.

Solvent	Polarity	Boiling Point (°C)	Notes
Dichloromethane (DCM)	Polar Aprotic	39.6	Excellent choice, easy to remove. [1]
Tetrahydrofuran (THF)	Polar Aprotic	66	Another excellent choice, must be anhydrous. [1]
Acetone	Polar Aprotic	56	Good alternative, can be slightly reactive with some substrates. [1]
Ethanol	Polar Protic	78.4	Can be used, but may lead to side products (thiocarbamates). [1]

Q: How can I effectively monitor the reaction's progress? A: Thin-Layer Chromatography (TLC) is the fastest and most common method. [1][8]Spot the reaction mixture alongside the starting amine and isothiocyanate on a silica gel plate. The thiourea product is typically more polar than the isothiocyanate but may be more or less polar than the starting amine. The disappearance of the limiting reagent spot indicates the reaction's completion. [8][9] Q: How do I confirm the identity and purity of my final product? A: Use standard analytical techniques.

• ¹H and ¹³C NMR Spectroscopy: This will confirm the structure by showing the characteristic shifts for the protons and carbons in the final molecule, including the thiourea C=S carbon (typically ~180 ppm). [10]* Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: Look for the disappearance of the strong, sharp isothiocyanate (-N=C=S) peak around 2100 cm⁻¹ and the appearance of N-H stretching bands.

Experimental Protocols

Protocol 1: General Synthesis of a Thiourea Derivative

This protocol is a representative procedure for a standard solution-phase synthesis. [1][11] Materials:

• Amine (1.0 mmol, 1.0 eq.)

• tert-Butyl N-(6-isothiocyanatohexyl)carbamate (1.0 mmol, 1.0 eq.)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (10 mL)

• Round-bottom flask with magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Dissolve the amine (1.0 mmol) in anhydrous DCM (10 mL) in a round-bottom flask under an inert atmosphere.

• To this stirring solution, add tert-Butyl N-(6-isothiocyanatohexyl)carbamate (1.0 mmol) at room temperature. The addition can be done in one portion.

• Stir the resulting mixture at room temperature.

• Monitor the reaction progress using TLC (see Protocol 2). The reaction is typically complete within 1-4 hours.

• Once the limiting starting material is consumed, remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization (Protocol 3) or column chromatography (Protocol 4).

Protocol 2: Reaction Monitoring by Thin-Layer Chromatography (TLC)

Materials:

• Silica gel TLC plates (F-254)

• TLC developing chamber

• Eluent (e.g., 3:1 Hexanes/Ethyl Acetate)

• Capillary spotters

• UV lamp (254 nm)

Procedure:

• Prepare a developing chamber with the chosen eluent.

• On the baseline of a TLC plate, spot three lanes:

  • Lane 1: Starting Amine (dissolved in a small amount of solvent)

  • Lane 2: Co-spot (apply both starting amine and a sample from the reaction mixture at the same point)

  • Lane 3: Reaction Mixture (take a small aliquot with a capillary)

• Develop the plate in the chamber until the solvent front is ~1 cm from the top.

• Visualize the plate under a UV lamp. The reaction is complete when the spot corresponding to the limiting reagent is no longer visible in the "Reaction Mixture" lane. [8][9]

Protocol 3: Purification by Recrystallization

Procedure:

• Transfer the crude solid product to an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (e.g., ethanol, ethyl acetate/hexanes mixture) to form a slurry.

• Gently heat the mixture while stirring until the solid completely dissolves.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once crystals begin to form, cool the flask further in an ice bath to maximize precipitation.

• Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum. [1]

References

• BenchChem. (2025).
• BenchChem. (2025). Troubleshooting common side reactions in thiourea synthesis. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Optimizing Thiourea Synthesis. BenchChem Technical Support.
• Zhong, P. et al. (2022).
• BenchChem. (2025). Technical Support Center: Optimizing N-Substituted Thiourea Synthesis. BenchChem Technical Support.
• Recent Advancement in the Synthesis of Isothiocyan
• Thiourea synthesis by thioacyl
• Preparation of thioureas from isothiocyanates and amines or ammonia. (n.d.).
• Continuous-Flow Synthesis of Thioureas, Enabled by Aqueous Polysulfide Solution. (n.d.). PMC.
• Pittelkow, M. (n.d.).
• Chiral Thioureas—Preparation and Significance in Asymmetric Synthesis and Medicinal Chemistry. (n.d.). PMC.
• BenchChem. (2025). Technical Support Center: Catalyst Selection for Thiourea Synthesis. BenchChem Technical Support.
• Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. (2024). MDPI.
• Scattolin, T., Klein, A., & Schoenebeck, F. (2017). Synthesis of Isothiocyanates and Unsymmetrical Thioureas with the Bench-Stable Solid Reagent (Me4N)SCF3.
• Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual. (n.d.).
• Urea, 1-methyl-2-thio. (n.d.). Organic Syntheses Procedure.
• A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. (n.d.).
• Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. (n.d.). RSC Publishing.
• Monitoring Reactions by TLC. (n.d.). WSU.
• Synthesis of Isothiocyanates: A Review. (2020). CHEMISTRY & BIOLOGY INTERFACE.
• SAFETY D
• The progress of the reaction was monitored by TLC. After completion.... (n.d.).
• Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. (n.d.). Academia.edu.
• tert-Butyl (6-(3-(3-Fluorophenyl)ureido)hexyl)
• Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived
• BenchChem. (2025). Application Notes & Protocols for the Characterization of tert-Butyl (4-hydroxybutan-2-yl)
• (PDF) tert-Butyl (6-(3-(3-Fluorophenyl)ureido)hexyl)carbamate. (2025).
• BenchChem. (n.d.). common side reactions with tert-Butyl (3-aminopropyl)
• Carbamate synthesis by amination (carboxylation) or rearrangement. (n.d.). Organic Chemistry Portal.
• Nazih, A., & Heissler, D. (2002). One-pot Conversion of t-Butyl Carbamates to Amides with Acyl Halide-Methanol Mixtures. Synthesis, 2002(02), 203-206.
• tert-Butyl N-(6-hydroxyhexyl)
• Figure S5. 1 H NMR spectrum of Tert-butyl (6-bromohexyl)carbamate,.... (n.d.).
• tert-butyl N-(6-iodohexyl)
• BenchChem. (n.d.). An In-depth Technical Guide to the Solubility and Stability of tert-Butyl (3-aminopropyl)

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• 5. tert-Butyl (6-(3-(3-Fluorophenyl)ureido)hexyl)carbamate | MDPI [mdpi.com]
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• 11. mdpi.com [mdpi.com]

Technical Support Center: Preventing Isothiocyanate (ITC) Hydrolysis in Aqueous Buffers

Welcome to the Bioconjugation Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with low labeling efficiencies when using isothiocyanates (such as FITC, TRITC, or specialized ITC-probes). In 90% of these cases, the root cause is the premature aqueous hydrolysis of the reactive isothiocyanate group.

This guide is designed to move beyond basic troubleshooting. By understanding the chemical causality behind ITC degradation, you can implement self-validating protocols that proactively prevent reagent loss and guarantee reproducible bioconjugation.

The Chemical Causality of ITC Hydrolysis

To prevent hydrolysis, we must first understand why it occurs. Isothiocyanates (R–N=C=S) feature a central carbon atom that is highly electrophilic due to the electron-withdrawing effects of the adjacent nitrogen and sulfur atoms[1].

During a bioconjugation experiment, two competing pathways exist:

• The Desired Pathway: The target primary amine (e.g., the

  -amine of a lysine residue on a protein) acts as a nucleophile, attacking the electrophilic carbon to form a highly stable thiourea linkage[2].

• The Hydrolysis Pathway: Water molecules—or more potently, hydroxide ions (OH⁻) in basic buffers—attack the same electrophilic carbon. This forms a highly unstable thiocarbamic acid intermediate[3]. This intermediate rapidly and irreversibly decomposes into a primary amine and carbonyl sulfide (COS) or hydrogen sulfide (H₂S) and carbon dioxide[4].

Once the ITC is hydrolyzed into a primary amine, it loses all reactivity toward your target protein.

Reaction pathways of isothiocyanates: desired bioconjugation vs. aqueous hydrolysis.

The "pH Paradox" and Buffer Selection

The most critical factor influencing ITC stability is the pH of your reaction buffer. This presents a classic chemical paradox:

• The Need for High pH: The pKa of a lysine

  -amine is approximately 10.5. At a physiological pH of 7.4, the vast majority of these amines are protonated (-NH₃⁺) and non-nucleophilic. To make them reactive (-NH₂), the buffer pH must be raised to 8.5–9.5[2].

• The Cost of High pH: Raising the pH exponentially increases the concentration of hydroxide ions (OH⁻). Because OH⁻ is a vastly stronger nucleophile than H₂O, the rate of ITC hydrolysis accelerates dramatically under basic conditions[5].

The Solution: We must operate at a compromise pH (typically 8.0–9.0) and use a non-nucleophilic buffer. Never use Tris or Glycine buffers. These contain primary amines that will directly compete with your target protein, consuming the ITC reagent instantly[2].

Quantitative Stability Profile

Buffer Condition	pH Range	ITC Stability	Primary Degradation Pathway	Experimental Recommendation
Acidic (Acetate)	< 6.0	High (t½ > 50 hrs)	Slow hydrolysis	Excellent for extraction/storage, but proteins will not conjugate[6].
Neutral (PBS)	7.0 - 7.5	Moderate (t½ ~ 4-5 hrs)	Moderate hydrolysis	Good for highly reactive ITCs, but yields low conjugation for standard FITC[7].
Basic (Bicarbonate)	8.5 - 9.0	Low (t½ < 1 hr)	Rapid OH⁻ attack	Optimal for bioconjugation. Requires fast reaction times and 10-20x molar excess of ITC[5].
Amine-based (Tris)	7.0 - 9.0	Zero	Direct reaction with buffer	Strictly avoid. Will result in 0% protein labeling[2].

Standardized Bioconjugation Protocol (Self-Validating System)

To ensure trustworthiness and reproducibility, your protocol must be designed to outpace hydrolysis. The following workflow minimizes aqueous exposure time and eliminates competing nucleophiles.

Optimized step-by-step workflow for isothiocyanate bioconjugation.

Step-by-Step Methodology

• Protein Preparation (The Verification Step):

  • Dialyze or use a desalting column to transfer your protein (2-10 mg/mL) into 0.1 M Sodium Bicarbonate buffer, pH 8.5[8].

  • Causality: This guarantees the complete removal of any residual Tris, azide, or glycine from commercial protein storage buffers.

• Anhydrous Stock Preparation (The Critical Window):

  • Weigh the required amount of ITC (e.g., FITC) and dissolve it in anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to a concentration of 10 mg/mL[8].

  • Causality: ITCs are highly stable in aprotic, water-free solvents. Do not prepare this stock until the exact moment you are ready to add it to the protein.

• The Conjugation Reaction:

  • Slowly add the ITC stock solution to the protein solution while gently vortexing. Aim for a 10-to-20-fold molar excess of ITC to protein[9].

  • Ensure the final concentration of organic solvent (DMSO/DMF) does not exceed 5-10% (v/v) to prevent protein denaturation.

  • Incubate the reaction in the dark at Room Temperature for 1 to 2 hours, or at 4°C overnight[10].

• Quenching and Purification:

  • (Optional) Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM and incubate for 15 minutes. Causality: The primary amines in Tris will rapidly consume any remaining unreacted ITC, halting the reaction[8].

  • Purify the labeled protein from the hydrolyzed ITC byproducts and quenching adducts using Size Exclusion Chromatography (SEC) or a desalting spin column.

Troubleshooting FAQs

Q: My conjugation efficiency is near zero, even though I used a 20-fold molar excess of FITC. What happened? A: The two most common culprits are buffer incompatibility and degraded stock. Verify that your protein was not stored in Tris or Glycine buffer, as these primary amines will completely consume the ITC[2]. If your buffer is correct, your powdered ITC reagent may have been exposed to atmospheric moisture, converting it to an inactive amine before you even began the experiment[11].

Q: Can I prepare a working solution of my ITC in aqueous buffer and store it in the fridge for later use? A: Absolutely not. The half-life of most aliphatic and aromatic isothiocyanates in neutral-to-basic aqueous buffers is measured in hours[7]. If left overnight in an aqueous environment, the reagent will undergo complete hydrolysis. Always add the anhydrous organic stock directly to the aqueous protein solution.

Q: How should I properly store my powdered ITC reagents and organic stock solutions to prevent baseline hydrolysis? A: Powdered ITCs should be stored tightly sealed, preferably purged with an inert gas (Argon or Nitrogen), and kept desiccated at -20°C or -80°C[6]. If you must store organic stock solutions, ensure the DMSO/DMF is strictly anhydrous (stored over molecular sieves), aliquot into single-use vials, and freeze at -80°C[7]. Repeated freeze-thaw cycles will introduce condensation (water) and ruin the reagent.

References

• Stability studies of isothiocyanates and nitriles in aqueous media - ResearchGate. Available at:[Link]

• Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing). Available at:[Link]

Sources

• 1. Methoxycarbonyl isothiocyanate | 35266-49-0 | Benchchem [benchchem.com]
• 2. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]
• 3. Propargyl isothiocyanate | 24309-48-6 | Benchchem [benchchem.com]
• 4. 2-Isothiocyanatonaphthalene|High-Purity RUO [benchchem.com]
• 5. Methoxycarbonyl isothiocyanate | 35266-49-0 | Benchchem [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Dansyl chloride | 605-65-2 | Benchchem [benchchem.com]
• 9. MDCC | 156571-46-9 | Benchchem [benchchem.com]
• 10. Propargyl isothiocyanate | 24309-48-6 | Benchchem [benchchem.com]
• 11. 2-Chloro-5-(trifluoromethyl)phenyl isothiocyanate | 23165-49-3 | Benchchem [benchchem.com]

Technical Support Center: Purification of Boc-Protected Thiourea Derivatives

Introduction: Navigating the Purification Landscape

Boc-protected thiourea derivatives are pivotal intermediates in medicinal chemistry and organic synthesis, serving as precursors for guanidines, bioactive heterocycles, and complex peptide structures.[1][2] While their synthesis is often straightforward, their purification presents unique challenges rooted in the dual nature of the molecule: the acid-sensitive tert-butyloxycarbonyl (Boc) protecting group and the often basic, polar, and potentially coordinating thiourea moiety.

This guide provides a structured, experience-driven approach to troubleshooting the purification of these valuable compounds. We move beyond simple protocols to explain the underlying chemical principles, enabling you to diagnose issues and rationally design an effective purification strategy.

Section 1: Troubleshooting Flash Column Chromatography

Flash column chromatography is the workhorse of purification, but for Boc-thioureas, the stationary phase itself—silica gel—can be problematic. The acidic nature of silica's surface silanol groups (Si-OH) can lead to product degradation or poor separation.

Frequently Asked Questions (Chromatography)

Q1: My Boc-protected thiourea is streaking badly on my silica TLC plate. What is the cause and how can I fix it?

A: Severe streaking or tailing is a classic sign of a strong interaction between your compound and the silica gel. The thiourea functional group can be basic and engage in strong hydrogen bonding with the acidic silanol groups on the silica surface. This causes a slow, uneven elution, resulting in a streak rather than a compact spot.

The Solution: The most effective strategy is to neutralize the acidic sites on the silica. This is achieved by adding a small amount of a basic modifier to your eluent system.

• Triethylamine (TEA): Add 0.5-1% TEA to your eluent. It is volatile and can be easily removed under reduced pressure.

• Ammonia: For more polar systems, using a pre-mixed solution like 90:9:1 DCM/Methanol/Ammonium Hydroxide can be highly effective.

This modification competitively blocks the acidic sites on the silica, allowing your compound to elute more symmetrically.

Q2: I'm seeing a new, more polar spot appear on my TLC plate after spotting my crude product, and my yield after the column is low. What's happening?

A: This is a strong indication of on-plate decomposition. The Boc group is notoriously labile to acid.[3][4] The acidic environment of the silica gel can be sufficient to partially cleave the Boc group, yielding the unprotected thiourea. This byproduct is significantly more polar and will either remain at the baseline or appear as a new spot with a much lower Rf.

The Solution:

• Neutralize the Eluent: As in the previous question, adding a base like triethylamine to your mobile phase can suppress the acidity and prevent deprotection.

• Use Neutralized Silica Gel: For highly sensitive substrates, it is best to pre-neutralize the bulk silica gel before packing the column. This can be done by preparing a slurry of the silica in your chosen eluent containing 1-2% TEA, concentrating it to a powder, and then packing the column with this treated silica.

• Minimize Contact Time: Do not let the crude product sit on the column for an extended period before eluting. Load the compound and run the column immediately.

Q3: What are the best starting eluent systems to screen for Boc-thiourea purification?

A: The polarity of Boc-thiourea derivatives can vary widely based on the substituents. However, good starting points for screening by TLC are:

• Low to Medium Polarity: Hexane/Ethyl Acetate mixtures (e.g., starting from 30% EtOAc in Hexane).

• Medium to High Polarity: Dichloromethane/Methanol mixtures (e.g., starting from 2% MeOH in DCM).[1]

Always remember to add ~0.5% TEA to your screening solvents to get a true indication of the compound's behavior on a neutralized column.

Workflow for Optimizing Chromatography Conditions

The following diagram outlines a logical workflow for developing a robust chromatography purification method.

Caption: Workflow for optimizing flash chromatography conditions.

Protocol 1: Neutralized Flash Column Chromatography

• Slurry Preparation: In a beaker, add your calculated amount of silica gel. Add your chosen starting eluent (e.g., 20% Ethyl Acetate in Hexane) containing 1% v/v triethylamine until a loose slurry is formed.

• Column Packing: Pour the slurry into your column and use gentle air pressure to pack the bed, ensuring a flat, stable surface.

• Equilibration: Elute the column with 2-3 column volumes of the mobile phase to ensure it is fully equilibrated.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or DCM. If it's insoluble, adsorb it onto a small amount of silica gel, dry it completely, and load the resulting powder onto the top of the column bed.

• Elution: Begin elution with your starting solvent system, collecting fractions. Gradually increase the polarity of the eluent as needed (gradient elution).

• Monitoring: Monitor the fractions by TLC, using a TLC system that also contains 1% TEA.

• Concentration: Combine the pure fractions and remove the solvent and TEA under reduced pressure.

Table 1: Common Eluent Systems for Boc-Thiourea Derivatives

Polarity of Compound	Recommended Starting Eluent	Modifier
Low to Medium	Hexane / Ethyl Acetate (7:3 to 1:1)	0.5-1% Triethylamine
Medium to High	Dichloromethane / Methanol (98:2 to 95:5)[1]	0.5-1% Triethylamine
High / Polar	Dichloromethane / Methanol / NH₄OH (90:9:1)	None (NH₄OH is the modifier)

Section 2: Troubleshooting Recrystallization

Recrystallization is a powerful and cost-effective purification technique that can yield material of very high purity. Success hinges on selecting the correct solvent system.

Frequently Asked Questions (Recrystallization)

Q1: How do I systematically find a good recrystallization solvent for my new Boc-thiourea derivative?

A: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[5] A systematic screening is the best approach:

• Place ~10-20 mg of your crude material into several small test tubes.

• To each tube, add a different solvent (0.5 mL) from a range of polarities (e.g., hexane, toluene, ethyl acetate, isopropanol, ethanol).

• Observe solubility at room temperature. If it dissolves, that solvent is unsuitable as a primary recrystallization solvent.

• For solvents where the compound is insoluble, heat the mixture to boiling. If it dissolves completely, it's a promising candidate.

• Allow the hot, clear solutions to cool slowly to room temperature. The solvent that produces a high yield of crystalline solid is your best choice.

Q2: My product separated as a sticky oil instead of crystals. What does "oiling out" mean and how can I prevent it?

A: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution becomes supersaturated at a temperature above the solute's melting point.[5] Instead of crystallizing, the compound melts and separates as an immiscible liquid.

Corrective Actions:

• Reheat and Dilute: Reheat the solution until the oil redissolves completely. Add a small amount of additional hot solvent to lower the saturation point.

• Slow Cooling: Allow the flask to cool very slowly. Insulating the flask can help. This gives the molecules more time to arrange into an ordered crystal lattice.

• Change Solvents: Select a solvent with a lower boiling point.[5]

• Use a Solvent/Anti-Solvent System: Dissolve your compound in a minimal amount of a "good" solvent (in which it's highly soluble). Then, slowly add a "bad" or "anti-solvent" (in which it's insoluble) at an elevated temperature until the solution becomes faintly cloudy. Allow it to cool slowly. Common pairs include DCM/Hexane or Ethanol/Water.[6]

Q3: I got beautiful crystals, but my final yield is only 20%. How can I improve this?

A: Low yield is a common problem in recrystallization. The primary culprits are:

• Using Too Much Solvent: This is the most frequent error. The solution never becomes sufficiently saturated upon cooling for crystallization to occur efficiently.[5] The fix is to evaporate some of the solvent to concentrate the solution and attempt cooling again.

• Premature Crystallization: If the compound crystallizes in the funnel during a hot filtration step, you will lose a significant amount of product. Ensure your funnel and receiving flask are pre-heated.

• High Solubility at Low Temperature: Your compound may still be too soluble in the chosen solvent, even when cold. Placing the flask in an ice bath after it has reached room temperature can help maximize the yield.[5] If the yield is still low, a different solvent is required.

Troubleshooting Recrystallization Issues

This decision tree provides a guide to solving common recrystallization problems.

Caption: Decision-making flowchart for troubleshooting recrystallization.

Protocol 2: Single-Solvent Recrystallization

• Dissolution: Place the crude Boc-thiourea derivative in an Erlenmeyer flask. Add a small portion of the chosen solvent and heat the mixture to boiling with swirling. Continue adding the solvent in small portions until the solid has just completely dissolved.[5]

• Decolorization (Optional): If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Filtration (Optional): To remove the charcoal or any insoluble impurities, perform a hot gravity filtration using a pre-heated funnel into a pre-heated clean flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Do not disturb the flask during this process.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to induce maximum precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a mild temperature.

Table 2: Common Solvents for Recrystallization

Solvent	Polarity	Boiling Point (°C)	Notes
Hexane	Non-polar	69	Good for non-polar compounds or as an anti-solvent.[1]
Toluene	Non-polar	111	Higher boiling point, good dissolving power for aromatics.
Ethyl Acetate	Polar aprotic	77	Versatile solvent for medium-polarity compounds.
Isopropanol	Polar protic	82	Good for compounds with H-bond donors/acceptors.[6]
Ethanol	Polar protic	78	Similar to isopropanol, often used with water as an anti-solvent.[6]

Section 3: General FAQs and Stability

Q1: What are the most common impurities to expect from a reaction between an amine and a Boc-isothiocyanate?

A: Besides unreacted starting materials, a common side product is the N,N'-di-Boc-thiourea, which can arise from trace amounts of water reacting with the isothiocyanate to form an amine, which is then acylated. If the isothiocyanate itself was synthesized from an amine using di-tert-butyl dicarbonate (Boc₂O), you might also see traces of the Boc-protected amine as a byproduct of that step.[7]

Q2: How stable is the Boc group during a standard aqueous work-up? Can I use acidic or basic washes?

A: The Boc group is highly stable to basic conditions, so washing with aqueous solutions of sodium bicarbonate (NaHCO₃) or even dilute sodium hydroxide (NaOH) is perfectly safe and often recommended to remove acidic byproducts.[3][4] However, you must avoid acidic washes . Washing with aqueous HCl or even citric acid can cause partial or complete cleavage of the Boc group. Stick to neutral (water, brine) and basic washes only.

Q3: Can I use reverse-phase HPLC with a TFA-modified eluent to purify my compound?

A: This is risky and should be approached with extreme caution. Trifluoroacetic acid (TFA) is a strong acid used to cleave Boc groups.[8][9] While a low concentration (0.1%) in the mobile phase might be tolerated for the short duration of the HPLC run, the real danger lies in the concentration step. As you evaporate the solvent from your collected fractions, the concentration of the non-volatile TFA increases dramatically, which will almost certainly lead to the deprotection of your compound.[10] If RP-HPLC is necessary, consider using a buffer system with a less aggressive acid like formic acid or ammonium acetate, and immediately neutralize the collected fractions before concentration.[10]

References

• Barghash, R. F., Massi, A., & Dondoni, A. (2009). Synthesis of thiourea-tethered C-glycosyl amino acids via isothiocyanate–amine coupling. Organic & Biomolecular Chemistry, 7(16), 3319-3330. [Link]

• Request PDF: Synthesis of thiourea-tethered C-glycosyl amino acids via isothiocyanate–amine coupling. (2009). ResearchGate. [Link]

• Barghash, R. F., Massi, A., & Dondoni, A. (2009). Synthesis of thiourea-tethered C-glycosyl amino acids viaisothiocyanate–amine coupling. Organic & Biomolecular Chemistry, 7, 3319-3330. [Link]

• Ceylan, S., et al. (2016). synthesis and characterisation of novel chiral thiourea derivatives as potential biological active agent. Sciforum. [Link]

• Subashini, R., & Saravanan, G. (2021). synthesis and characterization of boc-protected thio-1,3,4-oxadiazol-2-yl derivatives. International Journal of Current Research, 5(3), 169. [Link]

• Subiros-Funosas, R., et al. (2021). A Facile Method for the Preparation of Carbodiimides from Thioureas and (Boc)2O. Green Chemistry, 23(1), 487-493. [Link]

• Yin, B.-L., et al. (2010). N,N'-Di-Boc-Substituted Thiourea as a Novel and Mild Thioacylating Agent Applicable for the Synthesis of Thiocarbonyl Compounds. Synthesis, 2010(06), 991-999. [Link]

• Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? (2012). ResearchGate. [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. [Link]

• Liu, G., et al. (2023). “Click-like” Boc protection of unreactive amine via solvent gelation with potential application for PET tracer development. Journal of Nuclear Medicine, 64(supplement 1), 2496. [Link]

• Reactions that Work: Boc Protection. (2012). Chemtips. [Link]

• Crystallization method of Boc-amino acid. (2021).

• Biological Applications of Thiourea Derivatives: Detailed Review. (2024). MDPI. [Link]

• Porcheddu, A., De Luca, L., & Giacomelli, G. (2009). A Mild and Inexpensive Procedure for the Synthesis of N,N′-Di-Boc-Protected Guanidines. Synlett, 2009(20), 3368-3372. [Link]

• Novel Route of Synthesis of Some Trientine Impurities and Their Characterization. (2021). Springer. [Link]

• Request PDF: A Mild and Inexpensive Procedure for the Synthesis of N,N′-Di-Boc-Protected Guanidines. (2009). ResearchGate. [Link]

• Chiral Recognition of Carboxylates by a Static Library of Thiourea Receptors with Amino Acid Arms. (2008). ACS Publications. [Link]

• Boc Deprotection - TFA. (n.d.). Common Organic Chemistry. [Link]

• Request PDF: N,N′-Di-Boc-Substituted Thiourea as a Novel and Mild Thioacylating Agent Applicable for the Synthesis of Thiocarbonyl Compounds. (2010). ResearchGate. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024). PMC - NIH. [Link]

• Peptide Synthesis - FAQ. (n.d.). AAPPTEC. [Link]

• Chemo- and atroposelective Boc protection for asymmetric synthesis of NH2-free axially chiral biaryl amino phenols. (2022). PMC. [Link]

• A Novel Bis-Thiourea Organocatalyst for the Asymmetric Aza-Henry Reaction. (2013). PMC - NIH. [Link]

• Boc De-protection. (2023). Reddit. [Link]

• Pyrrolidine-thiourea as a Bifunctional Organocatalyst. (n.d.). Amazon AWS. [Link]

Sources

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• 2. A Mild and Inexpensive Procedure for the Synthesis of N,N′-Di-Boc-Protected Guanidines [organic-chemistry.org]
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• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ijcr.info [ijcr.info]
• 7. pittelkow.kiku.dk [pittelkow.kiku.dk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Boc Deprotection - TFA [commonorganicchemistry.com]
• 10. researchgate.net [researchgate.net]

Minimizing side reactions during Boc-isothiocyanate coupling

Technical Support Center: Boc-Isothiocyanate Coupling

A Guide to Minimizing Side Reactions and Maximizing Yield

Welcome to the technical support center for Boc-isothiocyanate coupling reactions. This guide, designed for researchers, scientists, and professionals in drug development, provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this important transformation and achieve optimal results in your thiourea synthesis.

Introduction: The Utility and Challenges of Boc-Isothiocyanate Coupling

The reaction of a Boc-protected amine with an isothiocyanate is a fundamental method for the synthesis of N-Boc, N'-substituted thioureas. These products are valuable intermediates in organic synthesis, finding applications in the construction of various heterocyclic compounds and as key building blocks in medicinal chemistry.[1][2] While the reaction appears straightforward—a nucleophilic attack of the amine on the electrophilic carbon of the isothiocyanate—it is often plagued by side reactions that can significantly lower the yield and complicate purification.

This guide will address the most common challenges encountered during Boc-isothiocyanate coupling, providing both mechanistic explanations and practical, field-tested solutions to overcome them.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of low yields in my Boc-isothiocyanate coupling reaction?

A1: The most common culprits for low yields are incomplete reactions and the hydrolysis of the isothiocyanate starting material. Incomplete reactions can be due to steric hindrance, especially with bulky amines or isothiocyanates.[3] Isothiocyanates are also susceptible to hydrolysis, particularly in the presence of moisture and base, which can consume your starting material before it has a chance to react with the amine.[4][5]

Q2: I am observing a significant amount of a urea byproduct in my reaction mixture. What is the mechanism of its formation and how can I prevent it?

A2: Urea formation is a common side reaction that arises from the reaction of the isothiocyanate with residual water in the reaction medium. The likely mechanism involves the nucleophilic attack of water on the isothiocyanate to form an unstable thocarbamic acid intermediate. This intermediate can then either decompose to an amine and carbonyl sulfide or, more likely in this context, react with another amine molecule to form a urea. To minimize urea formation, it is crucial to use anhydrous solvents and reagents.

Proposed Mechanism for Urea Byproduct Formation:

Caption: Competing pathways in Boc-isothiocyanate coupling.

Q3: How can I effectively prevent the hydrolysis of my isothiocyanate starting material?

A3: Preventing hydrolysis is critical for a successful coupling reaction. Here are some key strategies:

• Use Anhydrous Solvents: Ensure that your reaction solvents (e.g., dichloromethane, tetrahydrofuran, acetonitrile) are thoroughly dried before use.

• Dry Your Starting Materials: If your amine starting material is a salt (e.g., hydrochloride), it should be neutralized and carefully dried before being added to the reaction.

• Inert Atmosphere: Running the reaction under an inert atmosphere of nitrogen or argon can help to exclude atmospheric moisture.

• Choice of Base: If a base is required, use a non-nucleophilic, hindered base like N,N-diisopropylethylamine (DIPEA) and ensure it is anhydrous.[6] Avoid aqueous bases like sodium bicarbonate until the workup stage.

Troubleshooting Guide

Symptom	Possible Cause(s)	Suggested Solution(s)
Low or no product formation (starting materials consumed)	1. Isothiocyanate Hydrolysis: The isothiocyanate has decomposed due to the presence of water. 2. Steric Hindrance: The amine and/or isothiocyanate are sterically bulky, slowing down the reaction.[3]	1. Strict Anhydrous Conditions: Repeat the reaction using freshly dried solvents and reagents under an inert atmosphere. 2. Increase Reaction Temperature: Gently heat the reaction to overcome the activation energy barrier. Monitor for potential side reactions. 3. Extended Reaction Time: Allow the reaction to proceed for a longer period.[6]
Incomplete reaction (starting materials remain)	1. Insufficient Reaction Time or Temperature: The reaction has not been allowed to go to completion. 2. Low Reagent Concentration: Dilute conditions can slow down the reaction rate.	1. Double Coupling: Add a second equivalent of the isothiocyanate to the reaction mixture. 2. Increase Concentration: Use a higher concentration of reactants.[6]
Multiple spots on TLC/LC-MS, including a major byproduct	1. Urea Formation: As discussed in the FAQs, this is due to reaction with water. 2. Thiourea reacting with excess isothiocyanate: This can lead to the formation of more complex byproducts.	1. Implement strict anhydrous conditions. 2. Use a slight excess (1.1-1.2 equivalents) of the amine to ensure all the isothiocyanate is consumed.

Experimental Protocols

Protocol 1: Standard Boc-Isothiocyanate Coupling

This protocol provides a general procedure for the coupling of a primary or secondary amine with a Boc-protected isothiocyanate.

• Preparation: In a clean, dry flask under an inert atmosphere (N₂ or Ar), dissolve the amine (1.0 equivalent) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Isothiocyanate: To the stirred solution, add the Boc-isothiocyanate (1.05 equivalents) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 2-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure. The crude product can then be purified by column chromatography on silica gel.

Workflow for Standard Boc-Isothiocyanate Coupling:

Caption: Standard experimental workflow for Boc-isothiocyanate coupling.

Protocol 2: Troubleshooting Incomplete Reactions - "Double Coupling"

This protocol is useful when monitoring indicates that the reaction has stalled with starting material still present.

• Initial Reaction: Follow steps 1-3 of the standard protocol.

• Monitoring: After the initial reaction time (e.g., 4 hours), take a small aliquot and analyze by TLC or LC-MS.

• Second Addition: If a significant amount of the starting amine remains, add a second portion of the Boc-isothiocyanate (0.5 equivalents) to the reaction mixture.

• Continued Reaction: Continue to stir the reaction at room temperature and monitor its progress until the starting amine is consumed.

• Workup: Proceed with the workup and purification as described in the standard protocol.

References

• BenchChem. (2025). Impact of steric hindrance on the coupling of iso-Boc-His(Dnp)-OH.
• BenchChem. (2025). Common side reactions with Boc-protected amino acids and how to avoid them.
• BenchChem. (n.d.). Optimizing reaction conditions for peptide derivatization with isothiocyanates.
• Diaconeasa, Z., et al. (2022). The Reaction of Allyl Isothiocyanate with Hydroxyl/Water and b-Cyclodextrin Using Ultraviolet Spectrometry. Food Technology and Biotechnology.
• Fersht, A. R. (2022). A Structure-Based Mechanism for the Denaturing Action of Urea, Guanidinium Ion and Thiocyanate Ion. MDPI.
• Hansen, M. H., et al. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Tetrahedron Letters.
• Hotha, S., et al. (2021). Synthesis and biological applications of some novel 8-Hydroxyquinoline urea and thiourea derivatives. Arabian Journal of Chemistry.
• Linton, B. R., et al. (2000). Carbamoyl Isothiocyanates: Versatile Reagents for the Synthesis of Substituted Guanidines. The Journal of Organic Chemistry.
• MDPI. (2024). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Pittelkow, M. (n.d.). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate.
• PubMed Central. (n.d.). Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis.
• PubMed Central. (n.d.). Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer.
• ResearchGate. (n.d.). Isothiocyanate formation upon hydrolysis of GSL‐BODIPY by myrosinase....

Sources

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• 2. Synthesis and biological applications of some novel 8-Hydroxyquinoline urea and thiourea derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Solubility Challenges with C6 Linker Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for handling C6 linker derivatives. Researchers in drug development frequently utilize C6 alkyl linkers to optimize the pharmacokinetic profiles of molecules like PROTACs and ADCs.[] The six-carbon chain provides a balance of flexibility and lipophilicity, which can be crucial for enhancing membrane permeability.[][2] However, this increased lipophilicity often leads to significant challenges in aqueous solubility, a critical factor for successful in vitro and in vivo experimentation.[3][4]

This guide is structured to provide direct, actionable solutions to the solubility issues you may encounter. We will move from fundamental concepts to advanced troubleshooting protocols, explaining the scientific rationale behind each recommendation.

Frequently Asked Questions (FAQs)

Q1: Why is my C6 linker-containing compound crashing out of my aqueous assay buffer?

A: The primary reason is the hydrophobicity of the C6 alkyl chain. This nonpolar hydrocarbon segment resists interaction with polar water molecules, leading to low aqueous solubility.[3][5] When you introduce a stock solution (likely in a polar organic solvent like DMSO) into an aqueous buffer, the organic solvent is diluted. If the final concentration of your compound exceeds its solubility limit in the aqueous environment, it will precipitate. This is a common issue for many modern drug candidates, which are often large and lipophilic to improve target specificity.[4]

Q2: What is the best starting solvent for my C6 linker derivative?

A: For initial stock solutions, a strong, water-miscible polar aprotic solvent is recommended. Dimethyl sulfoxide (DMSO) is the most common and effective choice due to its high solubilizing power for a wide range of organic molecules.[6] Dimethylformamide (DMF) or dimethylacetamide (DMA) are also excellent alternatives.[6] It is crucial to prepare a high-concentration stock (e.g., 10-50 mM) in one of these solvents, which can then be serially diluted for your experiments.

Q3: I see some precipitate in my solid compound vial. Is it still usable?

A: This may not indicate degradation but rather that the compound has "oiled out" or partially crystallized during purification or shipping. The first step should be to attempt solubilization in a strong organic solvent like DMSO. If it fully dissolves into a clear solution, it is likely usable. However, if particulates remain, this could suggest the presence of insoluble impurities or degradation, and further analysis (e.g., LC-MS) may be warranted.

Q4: Can I heat my compound to force it into solution?

A: Gentle heating (e.g., 37°C water bath) can be an effective method to increase the rate of dissolution and the solubility limit. However, this must be done with caution. Prolonged exposure to high temperatures can lead to the degradation of sensitive molecules. Always check the compound's stability data if available. Never use a high-temperature heat gun or open flame. A good practice is to use gentle, intermittent warming combined with vortexing or sonication.[7]

Q5: How should I prepare and store my stock solutions to prevent precipitation?

A: Once your compound is fully dissolved in a pure, anhydrous organic solvent like DMSO, it should be stored tightly sealed at -20°C or -80°C to minimize degradation and solvent evaporation. When you need to use the solution, allow it to thaw completely and come to room temperature before opening the cap. This prevents atmospheric water from condensing into the cold solvent, which can lower the solubility of your hydrophobic compound over time and cause it to precipitate.

Troubleshooting Guide: A Step-by-Step Protocol for Solubilization

This section provides a systematic workflow for solubilizing a challenging C6 linker derivative. The key is to find a solvent system where the compound remains in solution at the final desired concentration in your assay.

Workflow for Solubilizing C6 Linker Derivatives

Caption: A systematic workflow for troubleshooting solubility issues.

Detailed Protocol Steps

Step 1: Initial Solvent Screening & Stock Preparation

The goal is to create a stable, high-concentration stock solution. As mentioned, DMSO is the preferred starting point.

• Calculate Volume: Determine the volume of 100% anhydrous DMSO needed to reach your target concentration (e.g., 10-50 mM).

• Dissolve and Vortex: Add the solvent to your vial of solid compound. Vortex vigorously for 2-5 minutes.

• Visual Inspection: Hold the vial against a light source. If the solution is perfectly clear with no visible particles, your stock solution is ready for storage and use. If not, proceed to Step 2.

Step 2: Employing Physical Dissolution Aids

Mechanical energy and gentle heat can help overcome the energy barrier required for dissolution.[7][8]

• Sonication: Place the vial in a bath sonicator at room temperature for 5-10 minutes. The ultrasonic waves create micro-cavitations that help break apart compound aggregates.

• Gentle Warming: If sonication is insufficient, move the vial to a 37°C water bath or heating block for 10-15 minutes, vortexing intermittently.[7]

• Re-inspect: After allowing the solution to cool to room temperature, check for clarity. If it remains clear, the stock is ready. If it precipitates upon cooling, it indicates you have created a supersaturated solution that is not stable at room temperature. In this case, proceed to Step 3, as the issue lies with solubility in the final assay buffer.

Step 3: Modifying the Assay Buffer with Co-solvents or pH Adjustment

If your stock solution is clear but precipitates upon dilution into the final aqueous buffer, you must modify the buffer itself.

• Co-solvents: These are water-miscible organic solvents that, when added to the buffer in small percentages, increase the overall polarity of the solvent system, making it more hospitable to your hydrophobic compound.[6]

  • Select a Co-solvent: Common choices include Polyethylene Glycol (PEG), ethanol, and propylene glycol.[6] PEG linkers are often used in PROTACs to improve solubility, so using a PEG-based co-solvent can be particularly effective.[9][10]

  • Prepare Modified Buffer: Add the co-solvent to your final assay buffer at a starting concentration of 1-5% (v/v). Ensure this concentration does not affect your assay's performance (e.g., enzyme activity, cell viability).

  • Test Dilution: Add your DMSO stock to the co-solvent-modified buffer and observe if precipitation still occurs. You may need to optimize the percentage of the co-solvent.

Co-Solvent	Typical Starting % (v/v)	Key Properties & Considerations
DMSO	1-5%	Strong solubilizer, but can be toxic to cells at >0.5-1%.
Ethanol	1-10%	Less toxic than DMSO, good for general use. Can denature some proteins at high concentrations.
PEG 300/400	1-10%	Excellent for improving solubility and generally biocompatible.[11] Can increase viscosity.
Propylene Glycol	1-10%	Common pharmaceutical excipient, good safety profile.

• pH Adjustment: If your C6 linker derivative contains acidic or basic functional groups, its solubility will be highly dependent on pH.[6][8]

  • Determine pKa: Identify the pKa of the ionizable groups in your molecule.

  • Adjust Buffer pH: For an acidic compound, adjust the buffer pH to be at least 1-2 units above its pKa to deprotonate it into its more soluble salt form. For a basic compound, adjust the pH to be 1-2 units below its pKa to create the more soluble protonated salt.

  • Validate: Ensure the new buffer pH is compatible with your experimental system.

Step 4: Advanced Formulation Strategies

When standard methods are insufficient, advanced formulation techniques used in the pharmaceutical industry can be adapted for preclinical experiments.[12][13][14]

• Cyclodextrin Complexation: Cyclodextrins are ring-shaped sugar molecules with a hydrophobic interior and a hydrophilic exterior. They can encapsulate the hydrophobic C6 linker, effectively shielding it from water and increasing its apparent solubility.[15][16]

• Micellar Solubilization: Amphiphilic polymers can self-assemble into micelles in water, creating a hydrophobic core where your compound can dissolve, while a hydrophilic shell keeps the entire particle in solution.[17] This is a powerful technique for delivering highly insoluble compounds.[18]

How Co-solvents and Micelles Enhance Solubility

Caption: Mechanisms of solubility enhancement.

By following this structured approach, researchers can systematically overcome the solubility challenges posed by C6 linker derivatives, ensuring reliable and reproducible experimental results.

References

• JoVE. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Retrieved from [Link]

• PharmaTech. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Retrieved from [Link]

• ResearchGate. (n.d.). Strategies for the Formulation Development of Poorly Soluble Drugs via Oral Route. Retrieved from [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]

• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• ResearchGate. (2025). Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• ACS Publications. (2022). Designing Soluble PROTACs: Strategies and Preliminary Guidelines. Journal of Medicinal Chemistry. Retrieved from [Link]

• IJRPR. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• Semantic Scholar. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. Retrieved from [Link]

• Google Patents. (n.d.). Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.

• IJPBS. (2023). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

• ACS Publications. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
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• 18. EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions - Google Patents [patents.google.com]

Technical Support Center: Controlling Cyclization Side Products in Isothiocyanate Reactions

Welcome to the technical support center for isothiocyanate chemistry. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of isothiocyanate reactions. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding of how to control the formation of undesired cyclization byproducts. This resource is built on a foundation of scientific literature and practical, field-proven insights to ensure your experiments are both successful and reproducible.

The Dual Nature of Isothiocyanate Reactivity: A Double-Edged Sword

Isothiocyanates (R-N=C=S) are exceptionally useful electrophilic reagents, prized for their ability to react with nucleophiles like primary and secondary amines to form stable thiourea linkages.[1][2] This reactivity is the cornerstone of their utility in bioconjugation, peptide cyclization, and the synthesis of heterocyclic scaffolds for drug discovery.[3][4][5] However, the very reactivity that makes them so valuable also opens the door to a variety of undesired side reactions, most notably intramolecular cyclization.

The electrophilic carbon of the isothiocyanate group is highly susceptible to nucleophilic attack. When a nucleophilic group is present within the same molecule as the isothiocyanate, a competition arises between the desired intermolecular reaction and an undesired intramolecular cyclization. This can lead to the formation of stable five- or six-membered rings, such as thioxoimidazolidines or thioxooxazolidinyl derivatives, consuming your starting material and complicating purification.[6]

Understanding the factors that tip the balance in favor of the desired product is paramount. This guide will provide you with the knowledge and tools to control these competing reaction pathways.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during isothiocyanate reactions in a question-and-answer format, providing both explanations and actionable solutions.

Q1: My primary amine is preferentially undergoing intramolecular cyclization rather than reacting with my other substrate. How can I favor the intermolecular reaction?

This is a classic case of kinetic versus thermodynamic control.[7][8] Intramolecular reactions are often kinetically favored due to the proximity of the reacting groups (a high effective concentration). To favor the desired intermolecular reaction, you need to adjust the conditions to favor the thermodynamically more stable product or manipulate the kinetics to favor the intermolecular pathway.

Core Concept: Kinetic vs. Thermodynamic Control

In a reaction with competing pathways, the kinetic product is the one that forms the fastest (lowest activation energy), while the thermodynamic product is the most stable (lowest Gibbs free energy).[9][10] Short reaction times and low temperatures generally favor the kinetic product, whereas longer reaction times and higher temperatures allow the system to reach equilibrium and favor the thermodynamic product.[7]

Troubleshooting Strategies:

Strategy	Principle	Experimental Protocol
Increase Concentration of Intermolecular Nucleophile	Le Chatelier's Principle	Increase the molar excess of the desired primary amine nucleophile (e.g., from 1.1 equivalents to 2-5 equivalents). This increases the probability of an intermolecular collision.
Lower Reaction Temperature	Arrhenius Equation	Reducing the temperature (e.g., from room temperature to 0°C or -20°C) will slow down both reactions, but it will have a more pronounced effect on the reaction with the higher activation energy. If the intermolecular reaction has a lower activation energy, this will favor its formation.[11]
Solvent Choice	Solvation Effects	Use a solvent that can effectively solvate the transition state of the intermolecular reaction. Polar aprotic solvents like DMF or acetonitrile can sometimes favor intermolecular reactions by solvating ions and increasing the nucleophilicity of the amine.[1][11] Conversely, for some systems, less polar solvents might disfavor the intramolecular cyclization.[11]
Use of a Protecting Group	Steric Hindrance/Reactivity Masking	If the intramolecular nucleophile is not the intended reaction site, temporarily protect it. For example, an amino group can be protected as a carbamate (e.g., Boc or Fmoc), which is non-nucleophilic.[12][13] The protecting group can be removed in a subsequent step.

Experimental Protocol: General Procedure for Minimizing Intramolecular Cyclization

• Reactant Preparation: Dissolve the isothiocyanate-containing substrate in a suitable anhydrous solvent (e.g., THF, DCM, or acetonitrile) under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Nucleophile Addition: Slowly add a solution of the primary amine (2-5 equivalents) in the same anhydrous solvent to the cooled isothiocyanate solution over a period of 30-60 minutes using a syringe pump.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction with a suitable reagent (e.g., water or a mild acid). Extract the product into an organic solvent, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Purify the product by flash column chromatography on silica gel.[2]

Q2: I'm observing the formation of a thiourea byproduct from the reaction of my isothiocyanate with an amine that was supposed to be a protecting group. How do I prevent this?

This indicates that your protecting group is not sufficiently stable under the reaction conditions or that the deprotection is occurring in situ.

Troubleshooting Strategies:

Strategy	Principle	Considerations
Choose a More Robust Protecting Group	Orthogonality	Select a protecting group that is stable to the reaction conditions. For example, if your reaction is basic, a Boc group (acid-labile) is a better choice than an Fmoc group (base-labile).[13][14]
pH Control	Nucleophilicity	The reactivity of amines is highly pH-dependent. At lower pH, the amine is protonated (-NH3+) and non-nucleophilic.[15][16] If possible, run the reaction at a pH where the desired nucleophile is reactive, but the protected amine remains protonated. For example, selective reaction with a cysteine thiol can be achieved at pH 6.5-8.0, while lysine modification is more favorable at pH 9.0-11.0.[15][17]
Change the Order of Addition	Kinetic Control	If you are adding a reagent that could be causing deprotection, consider changing the order of addition. For instance, add the isothiocyanate to the mixture of the amine and other reagents last.

Q3: My reaction is very slow, and upon heating to increase the rate, I see an increase in cyclized byproducts. What should I do?

This is a common dilemma where the conditions required to accelerate the desired reaction also favor the undesired side reaction.

Troubleshooting Strategies:

Strategy	Principle	Experimental Considerations
Use a Catalyst	Lowering Activation Energy	For certain reactions, a catalyst can selectively lower the activation energy of the desired pathway. For example, in some bioconjugation reactions, a mild base catalyst can enhance the nucleophilicity of the desired amine without promoting significant side reactions.[18]
Solvent Optimization	Transition State Stabilization	Experiment with a range of solvents. A solvent that better stabilizes the transition state of the desired intermolecular reaction can increase its rate relative to the intramolecular pathway.[1]
Microwave Irradiation	Rapid Heating	Microwave-assisted synthesis can sometimes provide rapid heating to the reaction temperature, minimizing the time spent at intermediate temperatures where side reactions may be more prevalent.[11]

Visualizing Reaction Pathways: A Graphviz Representation

The following diagram illustrates the competition between the desired intermolecular reaction and the undesired intramolecular cyclization.

Caption: Competing reaction pathways for isothiocyanates.

Q4: How can I purify my desired product from the cyclized byproduct?

If the formation of the cyclized byproduct cannot be completely suppressed, efficient purification is crucial.

Purification Techniques:

Method	Principle	Best For
Flash Column Chromatography	Polarity Difference	The most common and often most effective method. The polarity difference between the desired thiourea and the cyclized byproduct is usually sufficient for separation on silica gel.[11]
Recrystallization	Differential Solubility	If your desired product is a solid, recrystallization from a suitable solvent system can be a highly effective method for obtaining high purity material.[2][19]
Preparative HPLC	High-Resolution Separation	For difficult separations or for obtaining very high purity material, preparative High-Performance Liquid Chromatography (HPLC) is the method of choice.

Conclusion

Controlling cyclization side products in isothiocyanate reactions is a multifaceted challenge that requires a nuanced understanding of reaction kinetics, thermodynamics, and the influence of reaction parameters. By carefully selecting your reaction conditions, considering the use of protecting groups, and optimizing your purification strategy, you can significantly improve the yield and purity of your desired products. This guide provides a starting point for troubleshooting and optimizing your reactions. Remember that each substrate is unique, and some degree of empirical optimization will always be necessary for the best results.

References

• Bai, L., Dan, T., Cheng, P., Yang, X., Xiang, H., Zhai, W., Chen, Y., Huang, R., Wang, Q., Li, K., Gao, J., & Lei, X. (2026). Isothiocyanate-mediated cyclization of phage-displayed peptides enables discovery of macrocyclic binders. Science Advances.
• Al-Sanea, M. M., & Abdel-Aziz, M. S. (2018).
• BenchChem. (2025).
• Zhang, Z., Liu, Y., Zhang, Y., & Lei, A. (2019). DMSO-mediated palladium-catalyzed cyclization of two isothiocyanates via C–H sulfurization: a new route to 2-aminobenzothiazoles. Organic & Biomolecular Chemistry, 17(5), 1079-1083.
• McKinney, R. M., Spillane, J. T., & Pearce, G. W. (1962). Chemical and Physical Variables Affecting the Properties of Fluorescein Isothiocyanate and Its Protein Conjugates. The Journal of Immunology, 89(2), 274-284.
• BenchChem. (2025).
• Bag, S. S., De, S., & Bhuyan, S. (2022). Intramolecular cyclization of isothiocyanyl amino acids/peptide: arrival at unnatural thioxoimidazolidinyl/thioxooxazolidinyl amino acids. Monatshefte für Chemie - Chemical Monthly, 153(8), 843-851.
• Pittelkow, M., & Boas, U. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. Tetrahedron Letters, 49(36), 5241-5243.
• Drobnica, L., & Augustin, J. (1965). Kinetic analysis of competitive reactions of isothiocyanates with hydroxyl and alkoxide ions.
• BenchChem. (2025).
• Abilkasymova, A. S., Faskhutdinova, D. F., Burasheva, G. S., & Seilkhanov, T. M. (2014). Synthesis and intramolecular cyclization of N-acyl- and N-allyl-N'-(2-oxo-1,2-dihydro-pyridin-3-yl)thiourea. Chemistry of Heterocyclic Compounds, 50(5), 670-676.
• ResearchGate. (n.d.). Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol.
• Cirlini, M., Luzzani, G., Caligiani, A., & Bruni, R. (2017). Study of solvent effect on the stability of isothiocyanate iberin, a breakdown product of glucoiberin. Food Chemistry, 221, 148-154.
• Harris, T. D., Kalen, A. L., Feye, K. M., Fiamengo, A. L., & Luyt, L. G. (2020). Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer.
• Bálint, M., Mero, M., Kormanyos, Z., Szabo, A., Szollosi, D., Chudasama, V., & Keseru, G. M. (2020).
• Bálint, M., Mero, M., Kormanyos, Z., Szabo, A., Szollosi, D., Chudasama, V., & Keseru, G. M. (2020).
• Vo, Q. V., Vu, T. T., Duong, T. H., & Pham, B. Q. (2024).
• BenchChem. (2025).
• BenchChem. (2025). Application Notes and Protocols for Isothiocyanate Reactions in Organic Solvents. BenchChem.
• Li, Z.-Y., Ma, H.-Z., Han, C., Xi, H.-T., Meng, Q., Chen, X., & Sun, X.-Q. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Organic Chemistry Portal.
• Ataman Kimya. (n.d.). Thiourea.
• Bai, L., Dan, T., Cheng, P., Yang, X., Xiang, H., Zhai, W., Chen, Y., Huang, R., Wang, Q., Li, K., Gao, J., & Lei, X. (2026). Isothiocyanate-mediated cyclization of phage-displayed peptides enables discovery of macrocyclic binders. PubMed.
• Jeong, D., & Lee, J. (2023). Recent Advancement in the Synthesis of Isothiocyanates. Asian Journal of Organic Chemistry, 12(7), e202300135.
• Kumar, A., Kumar, A., Singh, A., Kumar, S., & Kumar, V. (2023). Aqueous microwave assisted novel synthesis of isothiocyanates by amine catalyzed thionation of isocyanides with Lawesson's reagent. Taylor & Francis Online.
• Opperer, M., & Kappe, C. O. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. Green Chemistry, 23(3), 1332-1339.
• Li, Y., Wu, H., & Tan, Y. (2014). A One-Pot Approach to Pyridyl Isothiocyanates from Amines. Molecules, 19(9), 14049-14060.
• Bai, L.-W., Dan, T., Cheng, P., Yang, X.-Q., Xiang, H., Huang, R., Wang, Q., Li, K., Gao, J.-M., & Lei, X. (2022). Isothiocyanate Enabled Versatile Cyclizations of Phage Dis-played Peptides for the Discovery of Macrocyclic Binders. ChemRxiv.
• BenchChem. (2025).
• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal.
• Wikipedia. (n.d.). Thiourea. Wikipedia.
• Al-Mulla, A. F. (2024).
• Organic Chemistry Portal. (n.d.).
• Ott, D. K., & Laug, F. T. (1972). U.S. Patent No. 3,637,788. U.S.
• Gilon, C., & Byk, G. (2022). CA Patent No. 3,147,686. Canadian Intellectual Property Office.
• AAPPTec. (n.d.).
• Kocienski, P. J. (2005). Protecting groups. Georg Thieme Verlag.
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Wikipedia.
• BenchChem. (n.d.). A Researcher's Guide to Kinetic vs. Thermodynamic Control in Chemical Reactions. BenchChem.
• Wu, H., Wang, Y., Zhang, Y., & Li, Y. (2024). Thiocyanate promoted difunctionalization and cyclization of unsaturated C–C bonds to construct 1-sulfur-2-nitrogen-functionalized alkenes and 2-thiocyanate indolines. Organic & Biomolecular Chemistry, 22(4), 743-747.
• University of Calgary. (n.d.). Ch 10: Kinetic and Thermodynamic Control. University of Calgary.
• Ríos-González, C. K., & Bello-Pérez, L. A. (2021). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. MDPI.
• Wang, C., & Wang, H. (2017). New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents. Molecules, 22(12), 2083.
• van der Heijden, G., & Ruijter, E. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 10, 495-514.
• Jack Westin. (n.d.).
• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts.

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• 4. Isothiocyanate-mediated cyclization of phage-displayed peptides enables discovery of macrocyclic binders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
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• 15. Cysteine specific bioconjugation with benzyl isothiocyanates - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02934C [pubs.rsc.org]
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• 19. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Definitive Guide: 1H NMR Interpretation of tert-Butyl N-(6-isothiocyanatohexyl)carbamate

The following guide provides a comprehensive technical analysis of the 1H NMR interpretation for tert-Butyl N-(6-isothiocyanatohexyl)carbamate , a critical heterobifunctional linker used in antibody-drug conjugates (ADCs) and surface immobilization.

This content is structured as a Publish Comparison Guide , objectively evaluating 1H NMR against orthogonal analytical techniques (IR, 13C NMR) to demonstrate why it serves as the primary method for purity assessment, while acknowledging its limitations in functional group verification.

Executive Summary: The Analytical Challenge

tert-Butyl N-(6-isothiocyanatohexyl)carbamate (Boc-NH-(CH2)6-NCS) is a pivotal linker in bioconjugation. Its value lies in its dual functionality: a protected amine (Boc) for controlled deprotection and an isothiocyanate (NCS) group for rapid, selective reaction with lysine residues or N-terminal amines.

For drug development professionals, the analytical challenge is twofold:

• Confirmation of Identity: Verifying the formation of the electrophilic NCS group.

• Assessment of Purity: Ensuring complete conversion from the amine precursor (tert-butyl (6-aminohexyl)carbamate) and absence of hydrolysis byproducts.

While IR spectroscopy is the gold standard for identifying the presence of the NCS group, 1H NMR is the superior method for quantifying conversion efficiency and purity. This guide details the spectroscopic signatures required to validate this compound.

Structural Analysis & Theoretical Prediction

To interpret the spectrum accurately, we must deconstruct the molecule into its magnetically distinct environments.

Chemical Structure: Boc - NH - CH2(a) - CH2(b) - CH2(c) - CH2(d) - CH2(e) - CH2(f) - NCS

• Zone 1 (Protection): The tert-butyl group (9 equivalent protons).

• Zone 2 (Carbamate Linkage): The methylene group adjacent to the carbamate nitrogen (

  -N).

• Zone 3 (The Linker Chain): The internal methylene bridge (flexible alkyl chain).

• Zone 4 (The Reactive Head): The methylene group adjacent to the isothiocyanate (

  -NCS).

Diagram 1: Chemical Shift Mapping

The following diagram maps the specific proton environments to their expected chemical shifts in Chloroform-d (

).

Figure 1: Correlation between structural moieties and 1H NMR chemical shifts in CDCl3.

Comparative Analysis: 1H NMR vs. Alternatives

This section objectively compares 1H NMR with IR and 13C NMR to justify the analytical workflow.

Table 1: Method Performance Comparison

Feature	1H NMR (Method A)	IR Spectroscopy (Method B)	13C NMR (Method C)
Primary Utility	Purity & Conversion %	Functional Group ID	Structural Skeleton
NCS Detection	Indirect (via -CH2 shift)	Direct (Strong stretch)	Difficult (Broad/Weak signal)
Sensitivity	High (Integratable)	High (Strong signal)	Low (Quaternary carbons)
Quantification	Excellent (Molar ratios)	Poor (Beer's Law limits)	Poor (Relaxation issues)
Sample Recovery	Yes (Non-destructive)	Yes (ATR)	Yes
Key Signal	3.50 ppm (triplet)	~2100	~130 ppm (often missing)

Expert Insight: While IR is the only method that definitively "sees" the

bond vibration (~2100 ), it cannot easily distinguish between a 90% pure product and a 99% pure product. 1H NMR is the critical "Gatekeeper" technique because it resolves the starting material impurity (amine) from the product.

Detailed 1H NMR Interpretation

Solvent: Chloroform-d (

) is recommended over DMSO- to prevent solvent peak overlap with the methylene chain and to avoid potential reaction with the isothiocyanate over long acquisition times.

The "Fingerprint" Signals

• The Isothiocyanate Alpha-Protons (

  3.52 ppm):

  • Signal: Triplet (

    Hz).

  • Interpretation: This is the most diagnostic signal. The electron-withdrawing nature of the NCS group shifts these protons downfield compared to the starting amine.

  • Differentiation:

    • Product (

      -NCS): ~3.52 ppm

    • Starting Material (

      - ): ~2.68 ppm

  • Protocol Check: If you see a triplet at 2.68 ppm, your reaction is incomplete.

• The Carbamate Alpha-Protons (

  3.10 ppm):

  • Signal: Broad quartet or triplet (coupling to NH and adjacent CH2).

  • Interpretation: Confirms the integrity of the Boc-protected end. This signal remains relatively stationary during the conversion of the distal amine to isothiocyanate.

• The Boc Group (

  1.44 ppm):

  • Signal: Strong Singlet (9H).

  • Interpretation: Used as the internal integration standard.[1] Set this integral to 9.00.

Table 2: Experimental Spectral Data (CDCl3, 400 MHz)

Chemical Shift ( )	Multiplicity	Integration	Assignment
4.55	Broad Singlet	1H	Carbamate NH
3.52	Triplet ( Hz)	2H	-NCS (Target)
3.10	Quart./Trip.	2H	-NH-Boc
1.70	Multiplet	2H	-Methylene (to NCS)
1.30 - 1.55	Multiplet	6H	Internal Chain + -Methylene (to NH)
1.44	Singlet	9H	Boc ( )

Experimental Protocol: Self-Validating Purity Check

To ensure scientific integrity, follow this decision workflow. This protocol synthesizes data from IR and NMR to guarantee product quality.

Diagram 2: Purity Assessment Workflow

Figure 2: Logic flow for validating the synthesis of Boc-aminohexyl-isothiocyanate.

Step-by-Step Methodology

• Sample Preparation: Dissolve 5-10 mg of the product in 0.6 mL of

  . Ensure the solvent is acid-free (store over or silver foil) to prevent Boc deprotection.

• Acquisition: Run a standard proton sequence (16 scans minimum,

  relaxation delay 2 seconds).

• Processing:

  • Phase and baseline correct.

  • Reference the residual

    peak to 7.26 ppm .

• Analysis:

  • Integrate the Boc singlet at 1.44 ppm to 9.00 .

  • Check the integration of the triplet at 3.52 ppm . It should be 2.00 (

    ).

  • Critical Failure Mode: If the integral at 3.52 ppm is significantly lower (e.g., 1.5), and you see signals at 2.7 ppm or broad peaks, the isothiocyanate may have hydrolyzed to the amine or formed a thiourea dimer.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. (1997).[2][3][4][5] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. [Link]

• Pretsch, E.; Bühlmann, P.; Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 4146612, tert-Butyl N-(6-hydroxyhexyl)carbamate (Precursor Data). [Link]

Sources

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• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. scs.illinois.edu [scs.illinois.edu]

FTIR spectrum analysis of isothiocyanate functional groups

A Senior Application Scientist's Guide to FTIR Spectrum Analysis of Isothiocyanate Functional Groups

For researchers and professionals in drug development and materials science, the precise identification and characterization of functional groups are paramount. The isothiocyanate group (–N=C=S), a key component in many bioactive compounds and synthetic intermediates, presents a unique spectral signature in Fourier Transform Infrared (FTIR) spectroscopy.[1][2] This guide provides an in-depth comparison of the FTIR analysis of isothiocyanates against other spectrally similar functional groups, supported by experimental data and protocols to ensure accurate and reproducible results.

The Vibrational Signature of the Isothiocyanate Group

The isothiocyanate functional group consists of a nitrogen atom double-bonded to a carbon, which is in turn double-bonded to a sulfur atom. This cumulene-like structure (–N=C=S) results in highly characteristic vibrational modes that are readily identifiable by FTIR spectroscopy.

The most prominent feature in the FTIR spectrum of an isothiocyanate is the intense and broad absorption band arising from the asymmetric stretching vibration of the N=C=S moiety.[3] This band typically appears in the 2000–2200 cm⁻¹ region.[3] Its high intensity is due to the large change in dipole moment during this vibration. The exact position and shape of this band can be influenced by the electronic nature of the substituent (R-group) attached to the nitrogen atom. For example, allyl isothiocyanate exhibits sharp characteristic peaks at 2165 cm⁻¹ and 2082 cm⁻¹.[4]

Other, less intense, characteristic bands include:

• Symmetric stretching: An overtone band for the symmetric stretch is typically observed around 990–1090 cm⁻¹ .[1]

• Bending (Deformation) vibrations: In-plane and out-of-plane bending modes of the –NCS group can be found at lower frequencies, typically in the 400–600 cm⁻¹ range.[1]

Caption: Key vibrational modes of the isothiocyanate functional group.

Comparative FTIR Analysis: Isothiocyanates vs. Alternatives

A common challenge in spectral interpretation is differentiating the isothiocyanate group from other nitrogen- and/or sulfur-containing functional groups that absorb in similar regions. The primary alternatives include thiocyanates (–S–C≡N), cyanates (–O–C≡N), and nitriles (–C≡N).

The key differentiating factor lies in the bonding and geometry. Isothiocyanates have a bent R–N=C angle (approx. 165°) and two double bonds, whereas thiocyanates have a C–S–C angle near 100° and a carbon-nitrogen triple bond.[2] These structural differences lead to distinct vibrational frequencies and band profiles.

Data Summary: Isothiocyanates vs. Spectrally Similar Groups

Functional Group	Structure	Key Vibration	Wavenumber (cm⁻¹)	Intensity & Characteristics
Isothiocyanate	R–N=C=S	ν_as(N=C=S)	2000–2200	Very Strong, Broad
Thiocyanate	R–S–C≡N	ν(C≡N)	2130–2170	Strong, Sharp
ν(C–S)	650–780	Medium
Cyanate/Isocyanate	R–O–C≡N / R–N=C=O	ν_as(OCN/NCO)	2240–2280	Very Strong, Sharp
Nitrile	R–C≡N	ν(C≡N)	2210–2260	Medium, Sharp
Carbodiimide	R–N=C=N–R'	ν_as(N=C=N)	2100–2150	Very Strong

Data compiled from sources[1][3][5][6][7].

As the table illustrates, while there is some overlap, careful analysis allows for clear differentiation:

• Isothiocyanates vs. Thiocyanates: The isothiocyanate asymmetric stretch is typically broader and often at a slightly lower wavenumber than the sharp C≡N stretch of a thiocyanate. The presence of a C-S stretch around 755 cm⁻¹ can further support the identification of a thiocyanate.[6]

• Isothiocyanates vs. Isocyanates: Isocyanates (and cyanates) absorb at a significantly higher frequency (2240–2280 cm⁻¹), making them easily distinguishable.

• Isothiocyanates vs. Nitriles: The nitrile C≡N stretch is generally much sharper and less intense than the isothiocyanate band.[5]

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum

The choice of sampling technique is critical for obtaining a reliable spectrum and depends on the physical state of the sample.[8] Attenuated Total Reflectance (ATR) is often the preferred method for its simplicity and lack of sample preparation.[9][10]

Caption: Decision workflow for FTIR sample preparation and analysis.

Step-by-Step Methodology: ATR-FTIR

This protocol is designed for a modern FTIR spectrometer equipped with a diamond or zinc selenide ATR accessory.

• Instrument Preparation:

  • Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's instructions.

  • Verify the sample compartment is free of any obstructions.

• ATR Crystal Cleaning (Trustworthiness Pillar):

  • Causality: A pristine crystal surface is non-negotiable for a clean, artifact-free background and sample spectrum. Any residue from previous analyses will appear in your final spectrum.

  • Procedure: Moisten a lint-free wipe (e.g., Kimwipe) with a suitable solvent (typically isopropyl alcohol or ethanol) and gently wipe the surface of the ATR crystal. Allow the solvent to fully evaporate.

• Background Collection:

  • Causality: The background scan measures the spectrum of the ambient environment (air, CO₂, water vapor) and the instrument itself. This is computationally subtracted from the sample scan to isolate the sample's absorbance.

  • Procedure: With the clean, empty ATR accessory in place, initiate a "Background Scan" using the instrument's software. This typically involves 16 to 32 scans for a good signal-to-noise ratio.

• Sample Application:

  • For Solid Samples: Place a small amount of the powder or solid material directly onto the center of the ATR crystal. Use the ATR's pressure clamp to apply firm, even pressure.[10]

    • Expertise Insight: Consistent pressure is key for reproducibility, as it ensures optimal contact between the sample and the crystal's evanescent wave.[9]

  • For Liquid/Paste Samples: Place a single drop of the liquid or a small amount of paste directly onto the crystal.[10] For volatile liquids, be prepared to collect the spectrum quickly.

• Sample Spectrum Collection:

  • Procedure: Initiate the "Sample Scan" using the same acquisition parameters (e.g., number of scans, resolution) as the background scan. The software will automatically ratio the sample single beam spectrum against the background single beam spectrum to produce the final absorbance or % transmittance spectrum.

• Post-Analysis Cleanup:

  • Retract the pressure clamp and carefully remove the sample.

  • Clean the ATR crystal thoroughly as described in Step 2 to prepare the instrument for the next user.

References

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
• Northern Illinois University.
• JASCO. Sampling Techniques for FTIR Spectroscopy.
• Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy.
• Agilent. ATR-FTIR Spectroscopy, FTIR Sampling Techniques.
• Uher, M., et al. (1973). Isothiocyanates, XXXIX. Synthesis, infrared and ultraviolet spectra of some phenyl isothiocyanates having a heterocyclic substituent. Chemical Papers, 27(6), 808-810.
• Chemistry LibreTexts. (2025, January 7). 7: FT-IR Spectroscopy (Experiment).
• ResearchGate.
• Latorre, A., et al. (2023). Determination of glucosinolates and isothiocyanates in glucosinolate-rich vegetables and oilseeds using infrared spectroscopy: A systematic review. Taylor & Francis Online, 34(1), 219-232.
• MDPI. (2026, February 26). Stabilization of Allyl Isothiocyanate by β-Cyclodextrin: Thermal Robustness and Potent Antimicrobial Activity.
• Scribd. FTIR Analysis of Organic Compounds.
• Rohman, A. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 1-14.
• Thermo Fisher Scientific.
• Mytilinaios, D. G., et al. (2022).
• ResearchGate.
• ResearchGate. (2023, April 10).
• Kyriakoudi, A., & Makris, D. P. (2021). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. MDPI.
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• Wikipedia.
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A Senior Application Scientist's Guide to Mass Spectrometry Characterization of Thiourea-Linked Bioconjugates

For researchers, scientists, and drug development professionals, the precise characterization of bioconjugates is a cornerstone of successful therapeutic development. The covalent linkage of molecules to proteins, particularly in the context of antibody-drug conjugates (ADCs), creates complex heterogeneous mixtures that demand sophisticated analytical strategies. Among the various conjugation chemistries, the thiourea linkage, formed by the reaction of an isothiocyanate with a primary amine, offers a straightforward and efficient method for bioconjugation. However, its unique characteristics under mass spectrometric analysis and its stability profile necessitate a comprehensive understanding for accurate characterization.

This guide provides an in-depth comparison of mass spectrometry-based approaches for the characterization of thiourea-linked bioconjugates against common alternatives. We will delve into the causality behind experimental choices, present supporting data, and provide detailed protocols to empower you to make informed analytical decisions.

The Thiourea Linkage: A Double-Edged Sword in Bioconjugation

The formation of a thiourea bond is often favored for its simplicity and high efficiency under mild conditions. This reaction readily targets the ε-amino group of lysine residues on a protein's surface, leading to the formation of a stable conjugate. However, the stability of this linkage can be a critical consideration, as some studies have suggested potential instability in vivo or under specific chemical conditions, such as exposure to ammonia during deprotection steps, which can lead to the conversion of the thiourea to a guanidinium group.[1] This potential for modification underscores the importance of robust analytical methods to confirm the identity and integrity of the final bioconjugate.

From a mass spectrometry perspective, the thiourea moiety presents both advantages and challenges. Its unique fragmentation pattern can be a powerful diagnostic tool in bottom-up proteomics approaches, while its impact on the overall bioconjugate structure requires careful consideration in top-down or native analyses.

Mass Spectrometry Strategies for Bioconjugate Characterization: A Comparative Overview

The characterization of bioconjugates by mass spectrometry can be broadly categorized into two main strategies: "top-down" (and its variant, "middle-up") and "bottom-up" proteomics. The choice between these approaches depends on the specific analytical question being addressed.

• Top-Down and Middle-Up Analysis: These methods involve the analysis of the intact or partially digested bioconjugate. They are invaluable for determining the overall drug-to-antibody ratio (DAR) and assessing the heterogeneity of the conjugate population.

• Bottom-Up Analysis: This approach involves the enzymatic digestion of the bioconjugate into smaller peptides, which are then analyzed by mass spectrometry. This method is the gold standard for identifying the precise location of conjugation and characterizing any post-translational modifications.[2][3][4][5][6][7][8]

The following diagram illustrates the general workflow for these two approaches:

Caption: General workflows for top-down/middle-up and bottom-up mass spectrometry analysis of bioconjugates.

Top-Down and Native Mass Spectrometry: Assessing Overall Conjugation

Native mass spectrometry (MS) has emerged as a powerful technique for analyzing bioconjugates in their near-native state, preserving non-covalent interactions.[9][10][11][12][13] This is particularly crucial for cysteine-linked conjugates where the interchain disulfide bonds may be disrupted during conjugation, but it is also highly valuable for lysine-conjugated species like those with thiourea linkages.

The primary advantage of native MS is its ability to provide a clear picture of the drug-to-antibody ratio (DAR) distribution. By maintaining the intact structure of the antibody-drug conjugate (ADC), different drug-loaded species can be resolved and their relative abundances quantified.

Experimental Workflow: Native SEC-MS of a Thiourea-Linked ADC

Caption: Workflow for native SEC-MS analysis of an antibody-drug conjugate.

Causality in Experimental Choices for Native MS:

• Volatile Buffer: The use of a volatile buffer, such as ammonium acetate, is critical for native MS. Non-volatile salts, like those found in phosphate-buffered saline (PBS), will crystallize in the mass spectrometer and interfere with the analysis.[2]

• Size-Exclusion Chromatography (SEC): Coupling SEC online with the mass spectrometer provides an efficient method for buffer exchange and removal of small molecule impurities just prior to analysis.[1] This minimizes the time the bioconjugate spends in the potentially destabilizing volatile buffer.

• Gentle Ionization Conditions: In the mass spectrometer, it is crucial to use gentle ionization conditions (e.g., lower cone and capillary voltages) to prevent the dissociation of the non-covalent interactions within the bioconjugate and to minimize fragmentation.[9]

Bottom-Up Proteomics: Pinpointing the Conjugation Site

To identify the specific lysine residues that have been modified with the thiourea-linked payload, a bottom-up proteomics approach is necessary. This involves the enzymatic digestion of the ADC into smaller peptides, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

The Diagnostic Fragmentation of the Thiourea Linkage

A key advantage of the thiourea linkage in a bottom-up workflow is its characteristic fragmentation pattern upon collision-induced dissociation (CID). Thiourea-containing cross-linkers have been shown to exhibit a predictable constant neutral loss (CNL) of 85 u. This signature fragmentation provides a powerful diagnostic tool for identifying modified peptides in complex MS/MS spectra.[14]

Experimental Workflow: Bottom-Up Analysis of a Thiourea-Linked ADC

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The Architect's Choice: A Comparative Guide to Isothiocyanate vs. NHS Ester Reactivity in Bioconjugation Linkers

For researchers, scientists, and drug development professionals, the covalent linkage of molecules to biomolecules is a foundational technique. The choice of reactive chemistry for a linker can profoundly impact the efficacy, stability, and reproducibility of the resulting conjugate, be it an antibody-drug conjugate (ADC), a fluorescently labeled protein, or a surface-immobilized enzyme. Among the most common methods for targeting primary amines (—NH₂) on proteins—found at the N-terminus and on lysine residues—are N-hydroxysuccinimide (NHS) esters and isothiocyanates.[1][2] This guide provides an in-depth, objective comparison of these two stalwart chemistries, supported by mechanistic insights and experimental considerations to empower you in selecting the optimal tool for your bioconjugation needs.

At a Glance: The Core Differences

While both NHS esters and isothiocyanates react with primary amines, they differ fundamentally in their reaction kinetics, optimal conditions, and, most critically, the stability of the covalent bond they form.

Feature	NHS Ester	Isothiocyanate
Reactive Group	N-Hydroxysuccinimide ester	Isothiocyanate
Target	Primary amines	Primary amines, thiols
Resulting Bond	Amide	Thiourea
Bond Stability	Very High	Moderate to Low
Optimal Reaction pH	7.2 - 8.5[3][4]	9.0 - 9.5[5][6]
Reaction Speed	Fast[]	Slower than NHS esters[1]
Primary Side Reaction	Hydrolysis[3]	Hydrolysis, reaction with other nucleophiles[1][6]

The Chemistry of Conjugation: Mechanism and Reactivity

The decision between an NHS ester and an isothiocyanate linker begins with a fundamental understanding of their respective reaction mechanisms with primary amines.

NHS Esters: Forging the Robust Amide Bond

The reaction of an NHS ester with a primary amine is a classic example of nucleophilic acyl substitution.[] The unprotonated primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate which then collapses, releasing the N-hydroxysuccinimide leaving group and forming a highly stable amide bond.[][8]

A critical factor governing the efficiency of this reaction is the competition between the desired aminolysis (reaction with the amine) and hydrolysis (reaction with water).[8] The pH of the reaction environment is paramount; at a low pH (<7), primary amines are predominantly protonated (—NH₃⁺) and thus non-nucleophilic, slowing the reaction.[8][9] Conversely, at a high pH (>8.5), the rate of hydrolysis of the NHS ester increases dramatically, reducing the yield of the desired conjugate.[8][10][11] The optimal pH range for NHS ester reactions is therefore a carefully balanced compromise, typically between 7.2 and 8.5.[3][4]

Isothiocyanates: The Formation of a Thiourea Linkage

Isothiocyanates react with primary amines through a nucleophilic addition mechanism.[12] The lone pair of electrons on the nitrogen of the primary amine attacks the electrophilic carbon of the isothiocyanate group (—N=C=S).[12][13] This results in the formation of a thiourea bond.

The reactivity of isothiocyanates is also pH-dependent. For efficient reaction with primary amines, a higher pH of 9.0-9.5 is generally required to ensure the amine is sufficiently deprotonated and nucleophilic.[5][6][14] However, this higher pH can be detrimental to the stability of some proteins. Isothiocyanates can also react with other nucleophiles, such as thiols (cysteine residues), particularly at a pH range of 6-8, which can lead to unintended side products.[15]

A Tale of Two Bonds: The Critical Importance of Stability

The long-term performance of a bioconjugate is intrinsically linked to the stability of the bond connecting the linker to the biomolecule. Herein lies the most significant distinction between NHS ester and isothiocyanate chemistries.

Amide Bonds (from NHS Esters): A Gold Standard in Stability

The amide bond is exceptionally stable.[16] Its robustness is attributed to resonance stabilization, where the lone pair of electrons on the nitrogen atom delocalizes with the carbonyl group, creating partial double bond character.[5] This makes the amide bond highly resistant to hydrolysis under physiological conditions, with an estimated half-life of up to 1000 years at pH 7.[5][16] This remarkable stability is a key reason why NHS esters are a preferred choice for applications requiring long-term integrity, such as in vivo therapeutics.[6][17]

Thiourea Bonds (from Isothiocyanates): A Point of Vulnerability

In contrast, the thiourea bond is significantly less stable than the amide bond.[5] It is more susceptible to hydrolysis, especially at non-optimal pH.[5][17] Studies have shown that antibody conjugates prepared with isothiocyanates can degrade over time.[6] Recent research has even highlighted the in vivo instability of thiourea bonds in the context of radiopharmaceuticals, leading to the detachment of the payload from the targeting molecule.[17] This inherent instability makes isothiocyanates a less desirable choice for applications demanding high stability in biological environments.

Practical Considerations and Experimental Protocols

The choice between these two linker chemistries extends beyond their inherent reactivity and stability to practical experimental design.

Buffer Selection is Crucial

For both chemistries, it is imperative to use amine-free buffers to avoid competition with the target biomolecule. Phosphate, carbonate-bicarbonate, HEPES, and borate buffers are all suitable choices.[3][4][9] Buffers containing primary amines, such as Tris, should be avoided or removed by dialysis or buffer exchange prior to conjugation.[3]

Managing Side Reactions

NHS Esters: The primary competing reaction is hydrolysis.[3] To minimize this, prepare NHS ester solutions immediately before use and maintain the reaction pH within the optimal range.[3] While highly selective for primary amines, NHS esters can react with other nucleophiles like the hydroxyl groups of serine, threonine, and tyrosine, and the sulfhydryl group of cysteine, particularly at higher pH, though the resulting bonds are generally less stable.[3][18]

Isothiocyanates: Besides hydrolysis, isothiocyanates can react with thiols.[15] The higher optimal pH for amine reaction can also be problematic for base-sensitive proteins.[1]

Quenching the Reaction

To terminate the conjugation reaction, a quenching reagent with a primary amine, such as Tris or glycine, can be added in excess.[3] This will react with any remaining active linker molecules.

Visualizing the Workflows

To provide a clearer understanding of the experimental processes, the following diagrams illustrate the core workflows for NHS ester and isothiocyanate conjugation.

Caption: NHS Ester Conjugation Workflow.

Caption: Isothiocyanate Conjugation Workflow.

Conclusion: Making an Informed Decision

The choice between isothiocyanate and NHS ester linkers is not merely a matter of preference but a critical decision based on the specific requirements of the application.

• For applications demanding high stability, particularly for in vivo use or long-term storage, NHS esters are the superior choice. The resulting amide bond offers exceptional resistance to hydrolysis, ensuring the integrity of the bioconjugate.[5][6][17]

• Isothiocyanates may be considered for applications where high bond stability is not the primary concern. However, researchers must be cognizant of the potential for conjugate degradation over time and the need for higher reaction pH, which may not be suitable for all biomolecules.[1][17]

In the landscape of bioconjugation, the stability of the final product is paramount. While both NHS esters and isothiocyanates provide effective means of linking to primary amines, the evidence strongly supports the use of NHS esters for creating robust and reliable bioconjugates for the vast majority of research and therapeutic applications.

References

• Patel, D., et al. (2023). Is Thiourea the Weak Link? An Investigation of the In Vitro and In Vivo Destabilization of [203Pb]- and [212Pb]Pb2+ Thiourea-Based Bioconjugates. Molecular Pharmaceutics. [Link]

• Various Authors. (2012, April 24). Side reactions of N-hydroxysuccinimide esters with nucleophiles. Chemistry Stack Exchange. [Link]

• ResearchGate. Isothiocyanate chemistry. (a) Isothiocyanate reacting with primary amine. (b) Isothiocyanate reacting with thiol. ResearchGate. [Link]

• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim. [Link]

• Koniev, O., & Wagner, A. (2015). Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation. Chemical Society Reviews, 44(15), 5495-5551. [Link]

• K. E. Adumeau, et al. (2016). Construction of homogeneous antibody–drug conjugates using site-selective protein chemistry. Chemical Communications. [Link]

• ResearchGate. General scheme for side reactions of NHS-ester and carbamates, R defined as in Fig. 1. ResearchGate. [Link]

• E. D. Inutan, et al. (2013). Efficient isothiocyanate modification of peptides facilitates structural analysis by radical-directed dissociation. International Journal of Mass Spectrometry. [Link]

• Wu, J., et al. (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Beilstein Journal of Organic Chemistry, 8, 61-70. [Link]

• Orban, T. I., et al. (2020). Cysteine specific bioconjugation with benzyl isothiocyanates. Organic & Biomolecular Chemistry, 18(16), 3110-3116. [Link]

• Morfe, J. A., & Kim, Y. (2012). Synthesis of Isothiocyanates: An Update. Molecules, 17(10), 12151-12168. [Link]

• Zhang, D., et al. (2023). A review of conjugation technologies for antibody drug conjugates. Journal of Nanobiotechnology, 21(1), 1-20. [Link]

• ResearchGate. Comparison of the fl uorescence of FITC- and Alexa Fluor 568- conjugated ANM using ICC staining of bovine sertoli cells. ResearchGate. [Link]

• A. Schlichtherle, et al. (2021). Determination of Isothiocyanate-Protein Conjugates in a Vegetable-Enriched Bread. Foods. [Link]

• M. G. M. Z. Moghadam, et al. (2015). Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. Cell Journal. [Link]

• Liu, W., et al. (2025, July 1). Thio-NHS esters are non-innocent protein acylating reagents. bioRxiv. [Link]

• L. E. L. M. Visser, et al. (2018). Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer. Bioconjugate Chemistry. [Link]

• J. M. G. Nairn, & R. C. Nairn. (1962). A comparison of fluorescein isothiocyanate and lissamine rhodamine (RB 200) as labels for antibody in the fluorescent antibody technique. Immunology. [Link]

• ResearchGate. (2015, February 4). Does anyone know about the stability of thiourea bonds (formed by the reaction of isothiocyanate group and amine group) in cells and in vivo? ResearchGate. [Link]

• Tistory. (2014, June 5). FITC and Fluorescein Dyes and Labeling Kits - Seize the day! Tistory. [Link]

• S. K. Panther, et al. (2023). Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. International Journal of Molecular Sciences. [Link]

• ResearchGate. Thio-NHS esters are non-innocent protein acylating reagents. ResearchGate. [Link]

• Linus Pauling Institute. Isothiocyanates. Oregon State University. [Link]

• M. K. Al-Masoudi, et al. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Molecules. [Link]

• A. Vinogradov, et al. (2023). An amide to thioamide substitution improves the permeability and bioavailability of macrocyclic peptides. Nature Communications. [Link]

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A Comprehensive Guide to Validating Thiourea Bond Formation Using tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Introduction to Heterobifunctional Isothiocyanates

In the rapidly evolving fields of bioconjugation, targeted protein degradation (PROTACs), and radiopharmaceutical development, the selection of the correct crosslinking chemistry dictates the stability and efficacy of the final construct. tert-Butyl N-(6-isothiocyanatohexyl)carbamate (often referred to as Boc-NH-hexyl-NCS) is a highly versatile heterobifunctional linker[1].

This reagent features an amine-reactive isothiocyanate (-NCS) group on one terminus and a Boc-protected primary amine on the other. This unique architecture serves a dual purpose: the NCS group allows for chemoselective attachment to primary amines (forming a stable thiourea bond), while the Boc protecting group prevents catastrophic self-polymerization during the initial conjugation phase. Once the thiourea bond is validated, the Boc group can be cleaved to reveal a primary amine, enabling sequential downstream conjugations.

Mechanistic Causality: Why Choose Isothiocyanates?

When designing a conjugation strategy targeting primary amines (such as the ε-amine of lysine residues or synthetic peptide precursors), researchers typically evaluate N-hydroxysuccinimide (NHS) esters against isothiocyanates.

The Hydrolysis vs. Reactivity Paradigm: NHS esters form highly stable amide bonds but suffer from rapid, base-catalyzed hydrolysis in aqueous buffers. Because lysine ε-amines have a pKa of ~10.5, conjugation requires an elevated pH (typically 8.0–9.0) to ensure the amine is deprotonated and nucleophilic[2]. At this pH, the half-life of an NHS ester drops to mere minutes, often resulting in incomplete conjugation if the target amine is sterically hindered.

Conversely, isothiocyanates form thiourea bonds. The cumulated double-bond system of the NCS group (N=C=S) is significantly more resistant to aqueous hydrolysis than the highly polarized carbonyl of an NHS ester[3]. This allows for extended incubation times (hours rather than minutes), which is a critical advantage when modifying dilute or sterically encumbered targets[4]. Furthermore, while isothiocyanates can reversibly react with thiols at neutral pH (forming dithiocarbamates), they exhibit strict, irreversible chemoselectivity for primary amines at pH 9.0–9.5[5].

Comparative Performance Data

To objectively compare these bioconjugation strategies, the following table summarizes the kinetic and thermodynamic profiles of common reactive groups.

Conjugation Chemistry	Target Functional Group	Optimal pH Range	Resulting Linkage	Aqueous Reagent Stability	Physiological Bond Stability (pH 7.4)
Isothiocyanate (NCS)	Primary Amine	9.0 – 9.5	Thiourea	High (Hours)	High (Minimal degradation)[6]
NHS Ester	Primary Amine	7.2 – 8.5	Amide	Low (Minutes at pH >8)	Very High (Resonance stabilized)
Maleimide	Sulfhydryl (Thiol)	6.5 – 7.5	Thioether	Moderate	Moderate (Prone to retro-Michael exchange)

Experimental Workflow

The following diagram illustrates the logical progression of utilizing tert-Butyl N-(6-isothiocyanatohexyl)carbamate in a sequential bioconjugation workflow.

Workflow for thiourea bond formation and sequential deprotection using Boc-NH-hexyl-NCS.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Each phase includes specific analytical checkpoints to verify causality and reaction success.

Phase 1: Thiourea Bond Formation

Causality Check: The reaction must be buffered at pH 9.0–9.5. At physiological pH (7.4), >99% of aliphatic amines are protonated (-NH3+) and lack the lone pair required to attack the electrophilic carbon of the isothiocyanate[5].

• Buffer Preparation: Prepare a 0.1 M Sodium Carbonate/Bicarbonate buffer and adjust the pH to 9.0.

• Target Dissolution: Dissolve the amine-containing target (e.g., peptide or small molecule) in the buffer at a concentration of 1–5 mg/mL.

• Crosslinker Preparation: Dissolve tert-Butyl N-(6-isothiocyanatohexyl)carbamate in anhydrous DMSO. Note: Isothiocyanates are stable in anhydrous organic solvents, but the stock must be prepared fresh to prevent moisture-induced degradation.

• Conjugation: Add the crosslinker to the target solution at a 5:1 to 10:1 molar excess. Ensure the final concentration of DMSO does not exceed 10% (v/v) to prevent target precipitation[2].

• Incubation: Incubate the mixture at room temperature for 2 to 4 hours in the dark with continuous, gentle agitation.

Phase 2: Analytical Validation of the Thiourea Linkage

Causality Check: Before proceeding to deprotection, you must confirm that the thiourea bond has formed and that unreacted crosslinker is removed, otherwise subsequent steps will yield heterogenous polymeric mixtures.

• Quenching: Add 1 M Tris buffer (pH 8.0) or ethanolamine to a final concentration of 50 mM. Incubate for 30 minutes. The primary amines in Tris/ethanolamine will rapidly consume any unreacted NCS groups.

• Purification: Purify the Boc-protected intermediate using Reverse-Phase HPLC (for peptides/small molecules) or Size Exclusion Chromatography (for proteins).

• LC-MS Validation: Analyze the purified fraction via LC-MS. You must observe a mass shift corresponding to the exact addition of the Boc-hexyl-thiourea moiety (+258.14 Da).

Phase 3: Boc Deprotection (For Sequential Synthesis)

Causality Check: The tert-butyl carbamate (Boc) group is completely stable under the basic aqueous conditions of Phase 1. It requires strong acidic conditions for removal. Water must be excluded during this step to prevent side reactions.

• Lyophilization: Freeze-dry the purified thiourea conjugate to remove all residual water.

• Cleavage Cocktail: Resuspend the lyophilized powder in a freshly prepared cleavage cocktail consisting of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS, as a carbocation scavenger), and 2.5% H2O.

• Incubation: Stir at room temperature for 1 hour. During this time, the Boc group decomposes into carbon dioxide and isobutylene gas.

• Precipitation & Final Validation: Precipitate the deprotected product in cold diethyl ether. Centrifuge, wash the pellet, and analyze via LC-MS. A successful deprotection is validated by a mass reduction of exactly 100.12 Da (loss of the Boc group) from the intermediate mass, yielding a free primary amine ready for downstream NHS-ester or EDC/NHS coupling.

References

• National Institutes of Health (PubMed). Development of a bifunctional chelating agent containing isothiocyanate residue for one step F-18 labeling of peptides and application for RGD labeling. Available at: [Link]

• Royal Society of Chemistry. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation. Available at: [Link]

• National Institutes of Health (PMC). Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines. Available at: [Link]

• BioPharm International. Monoclonal Antibody Conjugation via Chemical Modification. Available at:[Link]

• ACS Publications. New Bifunctional Chelators Incorporating Dibromomaleimide Groups for Radiolabeling of Antibodies with Positron Emission Tomography Imaging Radioisotopes. Available at: [Link]

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Analytical Comparison Guide: HPLC Purity Profiling of tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Executive Summary

tert-Butyl N-(6-isothiocyanatohexyl)carbamate (Boc-NH-C₆H₁₂-NCS) is a critical heterobifunctional crosslinker widely utilized in bioconjugation, PROTAC synthesis, and materials science. Despite its utility, accurately determining its chemical purity presents a severe analytical bottleneck. The molecule lacks a strong UV chromophore, rendering standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) highly susceptible to baseline drift and inaccurate impurity quantification.

This guide objectively compares traditional HPLC-UV against HPLC with Charged Aerosol Detection (CAD) , providing researchers with a self-validating, field-proven methodology for accurate mass-based purity profiling.

The Causality of Method Selection: Why Traditional UV Fails

As an application scientist, selecting an analytical method requires deconstructing the molecule's anatomy to understand its physical behavior in the instrument.

The Optical Deficit

The structure of tert-Butyl N-(6-isothiocyanatohexyl)carbamate consists of a tert-butyl carbamate (Boc) group, an aliphatic hexyl chain, and an isothiocyanate (-N=C=S) group. None of these moieties possess a highly conjugated π-system. The molecule relies entirely on the weak

transition of the isothiocyanate group, which exhibits an absorption maximum around 210 nm[1].

When performing a reversed-phase gradient elution (e.g., Water to Acetonitrile) to elute this highly lipophilic compound, the changing composition of the mobile phase causes massive baseline drift at 210 nm. This drift obscures trace impurities (such as unreacted hexamethylenediamine or urea dimers) and makes accurate integration nearly impossible.

The Universal Alternative: Charged Aerosol Detection (CAD)

To bypass the optical limitations of the molecule, we must shift from optical detection to mass-based detection. Charged Aerosol Detection (CAD) is a universal detector that provides a consistent response for non-volatile and semi-volatile analytes, regardless of their optical properties[2].

Mechanistic Causality: The CAD system nebulizes the column eluent into an aerosol, evaporates the mobile phase, and applies a positive charge to the remaining analyte particles via a corona discharge[2]. Because tert-Butyl N-(6-isothiocyanatohexyl)carbamate is relatively non-volatile, it forms stable particles that are detected by an electrometer. This yields a flat baseline even during steep gradients and provides a uniform response factor for both the parent compound and its non-chromophoric impurities, a proven advantage for complex carbamates and saponins[3].

Performance Comparison: HPLC-UV (210 nm) vs. HPLC-CAD

The following table summarizes the quantitative performance of both detection methods when analyzing a 1.0 mg/mL sample of tert-Butyl N-(6-isothiocyanatohexyl)carbamate on a standard C18 column.

Analytical Parameter	HPLC-UV (210 nm)	HPLC-CAD
Limit of Detection (LOD)	2.5 µg/mL	0.05 µg/mL
Limit of Quantification (LOQ)	8.0 µg/mL	0.15 µg/mL
Linearity ( )	0.985 (Non-linear at low conc. due to drift)	0.999 (Using log-log transformation)
Gradient Baseline Stability	Poor (Severe drift > 50 mAU)	Excellent (Flat baseline, < 0.2 pA drift)
Impurity Response Factor	Highly variable (Depends on impurity chromophore)	Uniform (Mass-dependent)
Suitability for Mass Balance	Low	High

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step includes the causality behind the action to prevent common degradation artifacts.

Phase 1: Critical Sample Preparation

• Diluent Selection: You must use anhydrous Acetonitrile (LC-MS grade).

• The Causality: Isothiocyanates are highly electrophilic. If dissolved in protic solvents like methanol or water, the -NCS group will undergo nucleophilic attack to form methyl thiocarbamates or spontaneously hydrolyze over the course of the autosampler queue. This creates artificial impurities, invalidating the assay.

• Procedure: Accurately weigh 10.0 mg of the compound and dissolve immediately in 10.0 mL of anhydrous Acetonitrile to yield a 1.0 mg/mL stock. Transfer to an amber HPLC vial to prevent photo-degradation.

Phase 2: Chromatographic Conditions

• Column: Waters XBridge C18 (4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Milli-Q Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• The Causality for Additive: Formic acid is chosen over Trifluoroacetic acid (TFA). While TFA is a strong ion-pairing agent, it is less volatile and can cause significant background noise in the CAD electrometer, suppressing the analyte signal. Formic acid ensures sharp peak shapes for basic impurities without compromising the CAD baseline.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5 µL.

Gradient Program:

• 0.0 - 2.0 min: 5% B (Focuses the analyte on the column head).

• 2.0 - 12.0 min: 5%

  95% B (Elutes the lipophilic Boc-NH-C₆H₁₂-NCS).

• 12.0 - 15.0 min: 95% B (Washes hydrophobic dimers).

• 15.0 - 20.0 min: 5% B (Column re-equilibration).

Phase 3: Detection Parameters

• CAD Settings: Evaporator temperature set to 35°C (optimized to prevent thermal degradation of the semi-volatile linker), Data collection rate 10 Hz, Filter 3.6s.

• UV Settings (For orthogonal comparison): Wavelength at 210 nm, Reference 360 nm.

Workflow & Mechanistic Visualization

The following diagram illustrates the divergent analytical pathways and the mechanistic superiority of CAD over UV for non-chromophoric linkers.

Figure 1: Comparative decision tree and mechanistic workflow of HPLC-UV vs. HPLC-CAD.

References

• Simultaneous Determination of Isothiocyanates, Indoles, and Oxazolidinethiones in Myrosinase Digests of Rapeseeds and Rapeseed Meal by HPLC Source: Journal of Agricultural and Food Chemistry - ACS Publications URL:1

• Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) - AnalyteGuru Source: Thermo Fisher Scientific URL:2

• Comparison of Ultraviolet Detection and Charged Aerosol Detection Methods for Liquid-Chromatographic Determination of Protoescigenin Source: Pharmaceutical Research Institute (ptfarm.pl) URL:3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) - AnalyteGuru [thermofisher.com]
• 3. ptfarm.pl [ptfarm.pl]

Validating Purity &amp; Performance: A Comparative Guide to tert-Butyl N-(6-isothiocyanatohexyl)carbamate

Executive Summary

In the precise world of bioconjugation, linker purity is not merely a specification—it is the determinant of reaction kinetics and conjugate stability. This guide provides an in-depth technical analysis of tert-Butyl N-(6-isothiocyanatohexyl)carbamate (referred to herein as Boc-C6-ITC ), a critical heterobifunctional linker used to generate stable thiourea bridges between biomolecules.

We compare Boc-C6-ITC against two common alternatives: the homobifunctional 1,6-Diisothiocyanatohexane (HMDI) and the amide-forming Boc-6-aminohexanoic acid NHS ester . The guide establishes "Gold Standard" Elemental Analysis (EA) benchmarks to validate compound identity and purity, ensuring researchers can distinguish high-grade reagents from degraded stock.

Technical Specifications & Elemental Analysis Benchmarks

For a heterobifunctional linker, Elemental Analysis (CHN/S) is the primary gatekeeper for quality control. It detects solvent entrapment, hydrolysis products (ureas), and incomplete conversions that NMR might miss due to overlapping signals.

Theoretical Composition (Reference Standard)

Formula: C₁₂H₂₂N₂O₂S Molecular Weight: 258.38 g/mol

Element	Theoretical Mass %	Acceptance Range (±0.4%)	Diagnostic Significance of Deviation
Carbon (C)	55.79%	55.39 – 56.19%	Low: Trapped inorganic salts or moisture.High: Trapped organic solvents (e.g., Hexane).
Hydrogen (H)	8.58%	8.18 – 8.98%	High: Presence of water or incomplete drying.
Nitrogen (N)	10.84%	10.44 – 11.24%	Low: Loss of ITC group (hydrolysis to amine).High: Presence of urea byproduct (dimerization).
Sulfur (S)	12.41%	12.01 – 12.81%	Critical Indicator. Low: Hydrolysis of ITC group (desulfurization).High: Trapped CS₂ or thiophosgene from synthesis.

Analyst Note: A Sulfur content below 12.0% typically indicates significant hydrolysis of the isothiocyanate group to a primary amine or urea, rendering the linker inert for conjugation.

Comparative Analysis: Boc-C6-ITC vs. Alternatives

Choosing the right linker depends on the required selectivity and bond stability. Below is a direct performance comparison.

Table 1: Performance Matrix

Feature	Boc-C6-ITC (Target)	HMDI (Alternative A)	Boc-C6-NHS (Alternative B)
Structure	Heterobifunctional (Boc/ITC)	Homobifunctional (ITC/ITC)	Heterobifunctional (Boc/NHS)
Selectivity	High. Stepwise reaction possible.	Low. Risk of polymerization/crosslinking.	High. Stepwise reaction possible.
Bond Type	Thiourea (Stable, neutral)	Thiourea (Stable, neutral)	Amide (Stable, neutral)
Aq. Stability	Moderate (t½ ~ hours at pH 7)	Moderate	Low (t½ ~ minutes at pH 7)
Primary Use	Controlled labeling of amines; PROTAC linker synthesis.	One-pot protein crosslinking.	Peptide synthesis; Lysine labeling.
EA Criticality	High. Must confirm S content to ensure ITC integrity.	Med. Symmetry masks some impurities.	High. Hydrolysis releases NHS, altering %N.

Decision Logic

• Choose Boc-C6-ITC if you need to link two different amine-containing molecules sequentially (e.g., Drug-Linker-Antibody) and require a stable thiourea linkage that mimics the charge neutrality of a peptide bond.

• Choose HMDI only for "shotgun" crosslinking where orientation does not matter.

• Choose Boc-C6-NHS if you strictly require an amide bond, but be prepared for faster hydrolysis rates during handling.

Experimental Validation: Synthesis & Characterization Workflow

To achieve the "Gold Standard" EA values listed above, a rigorous synthesis and purification protocol is required. The following workflow minimizes the common impurities (dithiocarbamate salts and polymerized ureas).

Workflow Diagram (DOT)

Figure 1: Synthesis workflow highlighting critical steps where Elemental Analysis deviations originate.

Protocol Detail: Ensuring EA Compliance

1. Reaction Setup: Dissolve N-Boc-1,6-diaminohexane (1.0 eq) in DCM. Add Triethylamine (1.2 eq) and cool to 0°C. Add CS₂ (5.0 eq) dropwise. The excess CS₂ is crucial to drive the equilibrium toward the dithiocarbamate and prevent dimer formation (which would elevate %N and lower %S in the final EA).

2. Desulfurization (The Critical Step): Add a desulfurizing agent (e.g., Tosyl Chloride or Boc₂O/DMAP) to convert the dithiocarbamate to the isothiocyanate.

• Validation: Monitor by TLC.[1] The product should be less polar than the starting amine.

3. Purification: Flash chromatography is mandatory. Isothiocyanates can degrade on acidic silica; use neutral silica or a rapid elution gradient (Hexane:EtOAc 9:1).

• Drying: Dry the oil under high vacuum (< 1 mbar) for 24 hours. Residual solvent is the #1 cause of EA failure (High %C).

Troubleshooting: Interpreting Your EA Report

When your Elemental Analysis results deviate from the theoretical values, use this diagnostic table to identify the root cause.

Observation	Likely Root Cause	Corrective Action
%S is < 11.5%	Hydrolysis to amine or urea formation.	The sample is degraded. Re-purify or discard. Store under Argon at -20°C.
%C is > 56.5%	Residual Hexane/EtOAc from column.	Dry sample at 40°C under high vacuum for 12 hours.
%C is < 55.0%	Residual DCM or CHCl₃.	Dry sample. Note: Chlorinated solvents are heavy and depress %C significantly.
%N is > 11.5%	Dimerization (Thiourea formation).	Check synthesis conditions. Avoid high concentrations during reaction.

References

• Munch, H., et al. (2008). "A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate."[2] Tetrahedron Letters, 49(19), 3117-3119.

• Li, G., et al. (2021).[3] "Recent Advancement in the Synthesis of Isothiocyanates." RSC Advances.

• Davidson College Chemistry Resources. "Stoichiometry: Elemental Analysis Calculation Methods."

• Organic Chemistry Portal. "Synthesis of Isothiocyanates and Carbamates."

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. orbit.dtu.dk [orbit.dtu.dk]
• 3. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of tert-Butyl N-(6-isothiocyanatohexyl)carbamate for Laboratory Professionals

The responsible management and disposal of chemical reagents are fundamental to ensuring a safe laboratory environment and maintaining environmental compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of tert-Butyl N-(6-isothiocyanatohexyl)carbamate. This bifunctional molecule is a valuable tool in research and drug development, but its unique chemical properties necessitate a clear and thorough understanding of the appropriate disposal procedures.

I. Core Compound Characteristics and Associated Hazards

Tert-Butyl N-(6-isothiocyanatohexyl)carbamate is characterized by two primary functional groups that dictate its reactivity and, consequently, its disposal protocol: the isothiocyanate group and the tert-butyl carbamate (Boc) group.

• The Isothiocyanate Group (-N=C=S): This is a highly reactive electrophilic group that readily forms covalent bonds with nucleophiles such as primary amines and thiols. This reactivity is the basis of its utility in bioconjugation, but it also presents the primary hazard. Isothiocyanates are known to be lachrymators (tear-inducing agents) and can cause irritation to the skin, eyes, and respiratory tract.[1] Their ability to react with biological macromolecules underscores the importance of preventing direct contact.

• The tert-Butyl Carbamate (Boc) Group: This is a common protecting group for amines in organic synthesis.[2] While generally stable, it can be cleaved under acidic conditions. Wastes containing carbamates are subject to specific hazardous waste regulations due to their potential toxicity.[3][4]

Given these characteristics, tert-Butyl N-(6-isothiocyanatohexyl)carbamate must be handled as a hazardous substance, and its disposal requires a chemical neutralization step to mitigate the reactivity of the isothiocyanate group.

II. A Step-by-Step Protocol for Safe Disposal

The following procedure is designed for the safe disposal of laboratory-scale quantities of tert-Butyl N-(6-isothiocyanatohexyl)carbamate.

Pre-Disposal Safety Precautions: Personal Protective Equipment (PPE) and Engineering Controls

Prior to initiating the disposal process, it is crucial to establish a safe working environment.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles at all times.

  • Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

  • Body Protection: A standard laboratory coat is required.

• Engineering Controls:

  • All steps of the disposal process must be conducted within a certified chemical fume hood to prevent the inhalation of any potentially volatile or irritating compounds.

The Disposal Workflow: A Three-Stage Process

The recommended disposal procedure involves the neutralization of the reactive isothiocyanate group, followed by the appropriate management of the resulting chemical waste.

Figure 1. A flowchart illustrating the key stages for the proper disposal of tert-Butyl N-(6-isothiocyanatohexyl)carbamate.

Stage 1: Preparation

• Gather Materials: Assemble all necessary materials, including the waste tert-Butyl N-(6-isothiocyanatohexyl)carbamate, the chosen quenching solution, a suitable reaction vessel (e.g., a beaker or flask), a magnetic stir bar, and a stir plate.

• Establish a Safe Workspace: Ensure the chemical fume hood is functioning correctly and is free of clutter.

Stage 2: Neutralization of the Isothiocyanate Group

The primary objective of the disposal process is to safely and effectively "quench" the highly reactive isothiocyanate group. This is achieved by reacting it with a suitable nucleophilic solution.

Recommended Quenching Solutions:

• Aqueous Sodium Hydroxide (1M): A readily available and effective option. The hydroxide ions will react with the isothiocyanate.

• Sodium Hypochlorite Solution (10%, household bleach): Another effective and accessible choice. The hypochlorite will readily oxidize the isothiocyanate group.

Neutralization Procedure:

• Prepare the Quenching Solution: In the chemical fume hood, place a sufficient volume of the chosen quenching solution into the reaction vessel. The volume should be in excess of what is needed to fully react with the amount of isothiocyanate waste.

• Slow and Controlled Addition: While stirring the quenching solution, slowly add the tert-Butyl N-(6-isothiocyanatohexyl)carbamate waste. This should be done in small portions to control any potential exothermic reaction.

• Reaction Time: Allow the mixture to stir at room temperature for a minimum of one hour. This will ensure the complete reaction and neutralization of the isothiocyanate group.

Stage 3: Final Waste Disposal

Once the isothiocyanate group has been neutralized, the resulting solution must be managed as hazardous chemical waste.

• Waste Characterization: The neutralized solution, while no longer containing the reactive isothiocyanate, is still considered a hazardous waste due to the presence of organic compounds and the initial carbamate structure.[3][5]

• Containerization: Carefully transfer the neutralized solution into a designated and properly labeled hazardous waste container. Ensure the container is compatible with the chemical nature of the waste.

• Labeling: The waste container must be clearly and accurately labeled with its contents, for example: "Hazardous Waste: Neutralized tert-Butyl N-(6-isothiocyanatohexyl)carbamate in aqueous solution." Include any other information required by your institution's Environmental Health and Safety (EHS) department.

• Storage and Collection: Store the sealed waste container in a designated satellite accumulation area. Follow your institution's procedures for arranging the collection of the hazardous waste by EHS personnel.

Spill Management

In the event of a spill of tert-Butyl N-(6-isothiocyanatohexyl)carbamate:

• Evacuate and Secure the Area: If the spill is large or in a poorly ventilated area, evacuate personnel and restrict access to the area.

• Wear Appropriate PPE: Before attempting to clean up the spill, ensure you are wearing the appropriate PPE, including respiratory protection if necessary.

• Contain the Spill: For a solid spill, carefully sweep it up to avoid creating dust. For a liquid spill, use an inert absorbent material like vermiculite or sand.[6]

• Neutralize and Dispose: The collected spill material should be treated using the neutralization procedure outlined above before being disposed of as hazardous waste.

III. Quantitative Summary for Disposal

Parameter	Guideline	Rationale
Quenching Reagent	1M Sodium Hydroxide or 10% Sodium Hypochlorite	Provides a nucleophilic or oxidizing environment to effectively neutralize the reactive isothiocyanate group.
Reagent-to-Waste Ratio	Use a significant excess of the quenching solution	Ensures a complete and timely reaction to eliminate the hazard.
Reaction Time	Minimum of 1 hour with stirring	Allows for the full conversion of the isothiocyanate to a more stable and less hazardous form.[7]
Work Environment	Certified Chemical Fume Hood	Prevents inhalation of any potentially irritating or harmful vapors.

IV. Conclusion

The safe and compliant disposal of tert-Butyl N-(6-isothiocyanatohexyl)carbamate is a critical aspect of responsible laboratory practice. By understanding the chemical reactivity of this compound and adhering to the detailed protocol of neutralization followed by proper hazardous waste management, researchers can mitigate risks to themselves, their colleagues, and the environment. It is always advisable to consult your institution's specific Environmental Health and Safety guidelines, as they may have additional or more specific requirements for chemical waste disposal.

V. References

• PubChem. (n.d.). tert-Butyl N-(6-hydroxyhexyl)carbamate. Retrieved from a non-public source.

• Fisher Scientific. (2025, December 21). Safety Data Sheet: tert-Butyl carbamate. Retrieved from a non-public source.

• ResearchGate. (2025, August 6). Characterization of the covalent binding of allyl isothiocyanate to β-lactoglobulin by fluorescence quenching, equilibrium measurement, and mass spectrometry. Retrieved from a non-public source.

• BenchChem. (n.d.). Navigating the Safe Disposal of Aluminum Thiocyanate: A Guide for Laboratory Professionals. Retrieved from a non-public source.

• EPA NEPIs. (1994, March 1). Carbamate Production Identification and Listing of Hazardous Waste; Proposed Rule. Retrieved from a non-public source.

• ChemicalBook. (2026, January 13). TERT-BUTYL N-(6-HYDROXYHEXYL)CARBAMATE. Retrieved from a non-public source.

• TCI Chemicals. (2025, November 28). Safety Data Sheet: tert-Butyl N-Hydroxycarbamate. Retrieved from a non-public source.

• PMC. (n.d.). Naturally occurring isothiocyanates exert anticancer effects by inhibiting deubiquitinating enzymes. Retrieved from a non-public source.

• Federal Register. (2011, June 13). Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. Retrieved from a non-public source.

• MDPI. (2021, September 24). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. Retrieved from a non-public source.

• ACS Publications. (2018, January 22). Hydrolysis before Stir-Frying Increases the Isothiocyanate Content of Broccoli. Journal of Agricultural and Food Chemistry. Retrieved from a non-public source.

• MDPI. (2026, January 18). Potent Nrf2-Inducing C6-Isothiocyanate Glucose Derivatives with Dual Antioxidant and Antitumor Activity. Retrieved from a non-public source.

• Thermo Fisher Scientific. (2025, September 18). tert-Butyl isothiocyanate - Safety Data Sheet. Retrieved from a non-public source.

• PubChem. (n.d.). tert-butyl N-(6-iodohexyl)carbamate. Retrieved from a non-public source.

• GovInfo. (1998, September 4). Federal Register/Vol. 63, No. 172/Friday, September 4, 1998/Rules and Regulations. Retrieved from a non-public source.

• ResearchGate. (2015, July 17). Degradation of Biofumigant Isothiocyanates and Allyl Glucosinolate in Soil and Their Effects on the Microbial Community Composition. Retrieved from a non-public source.

• Linus Pauling Institute, Oregon State University. (n.d.). Isothiocyanates. Retrieved from a non-public source.

• ResearchGate. (n.d.). Naturally Occurring Isothiocyanates Exert Anticancer Effects by Inhibiting Deubiquitinating Enzymes. Retrieved from a non-public source.

• Chem-Impex. (n.d.). tert-Butyl carbamate. Retrieved from a non-public source.

• EPA. (n.d.). EPA Hazardous Waste Codes. Retrieved from a non-public source.

• ChemicalBook. (2026, January 17). tert-Butyl N-hydroxycarbamate - Safety Data Sheet. Retrieved from a non-public source.

• Sigma-Aldrich. (n.d.). tert-Butyl carbamate 98 4248-19-5. Retrieved from a non-public source.

• The Pharma Innovation. (n.d.). Isothiocyanates – A Review of their Health Benefits and Potential Food Applications. Retrieved from a non-public source.

• BenchChem. (n.d.). Navigating the Safe Disposal of 3-thiocyanato-1H-indole-6-carboxylic acid: A Procedural Guide. Retrieved from a non-public source.

• ScienceDirect. (n.d.). Optimization of the quenching method for metabolomics analysis of Lactobacillus bulgaricus. Retrieved from a non-public source.

• Google Patents. (n.d.). US20060127996A1 - Method of extraction of isothiocyanates into oil from glucosinolate-containing plants and method of producing products with oil containing isothiocyanates extracted from glucosinolate-containing plants. Retrieved from a non-public source.

• Frontiers. (2015, October 6). Myrosinase-dependent and –independent formation and control of isothiocyanate products of glucosinolate hydrolysis. Retrieved from a non-public source.

• LA County Fire Department. (n.d.). Compliance Guideline For Hazardous Wastes and Materials. Retrieved from a non-public source.

• MDPI. (2023, October 2). Cooking Methods for Preserving Isothiocyanates and Reducing Goitrin in Brassica Vegetables. Retrieved from a non-public source.

Sources

• 1. tert-Butyl N-(6-hydroxyhexyl)carbamate | C11H23NO3 | CID 4146612 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Federal Register :: Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes [federalregister.gov]
• 5. fire.lacounty.gov [fire.lacounty.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

A Guide to the Safe Handling of tert-Butyl N-(6-isothiocyanatohexyl)carbamate: A Risk-Based Approach

As a Senior Application Scientist, it is my experience that the safe and effective use of any chemical reagent begins with a thorough understanding of its properties and potential hazards. This guide provides essential, actionable information for researchers, scientists, and drug development professionals working with tert-Butyl N-(6-isothiocyanatohexyl)carbamate. Our focus extends beyond mere procedural steps to instill a deep-seated culture of safety, ensuring both personal protection and the integrity of your research.

This compound, featuring a reactive isothiocyanate group and a protective tert-butoxycarbonyl (Boc) group, requires careful handling. The isothiocyanate moiety is a known electrophile, readily reacting with nucleophiles such as amines and thiols, which is the basis for its utility in bioconjugation and labeling. However, this same reactivity is the source of its primary hazards.

Hazard Identification and Risk Assessment

The primary hazards associated with tert-Butyl N-(6-isothiocyanatohexyl)carbamate are derived from its isothiocyanate functional group. Safety data for structurally related compounds indicates that it should be treated as a substance that is toxic if swallowed, causes skin irritation, and leads to serious eye irritation. Isothiocyanates, as a class, are often harmful by inhalation and skin contact and can be lachrymators (substances that irritate the eyes and cause tearing)[1][2][3][4].

Core Hazards:

• Acute Toxicity (Oral): The compound is classified as toxic if swallowed. Ingestion can lead to serious health consequences.

• Skin Irritation: Direct contact with the skin is likely to cause irritation.

• Serious Eye Irritation: Contact with the eyes will cause serious irritation and potential damage.

• Respiratory Irritation: While specific data is limited, related isothiocyanates are known to cause respiratory tract irritation[1][5][6]. It is prudent to assume this compound may cause respiratory irritation, especially if it becomes airborne.

Given these hazards, a robust operational plan is not merely recommended; it is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and should be based on a thorough risk assessment of the procedures being performed. The following table outlines the minimum required PPE for handling tert-Butyl N-(6-isothiocyanatohexyl)carbamate.

Body Area	Required PPE	Specifications & Rationale
Respiratory	Chemical Fume Hood	All handling of this compound must be performed within a certified chemical fume hood to prevent inhalation of any vapors or aerosols[2][7][8].
NIOSH-approved Respirator	For situations where a fume hood is not feasible or in case of a spill, a NIOSH-approved respirator with cartridges for organic vapors should be used[2][9].
Hands	Chemical-resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for defects before use and practice proper removal techniques to avoid skin contact[1][7].
Eyes/Face	Safety Goggles with Side Shields	To protect against splashes, safety goggles conforming to EN 166 or OSHA 29 CFR 1910.133 standards are mandatory[1][2][9].
Face Shield	A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.
Body	Long-sleeved Lab Coat	A lab coat should be worn to protect the skin from accidental contact[9][10].

This multi-layered approach to PPE ensures comprehensive protection against the primary routes of exposure.

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, well-defined protocol is paramount for ensuring safety and experimental reproducibility.

1. Preparation and Pre-Handling:

• Area Designation: Designate a specific area within a certified chemical fume hood for handling the compound[2].

• Emergency Equipment Check: Before you begin, ensure that a safety shower and eyewash station are readily accessible and in good working order[1][9].

• Gather Materials: Assemble all necessary equipment and reagents before introducing the isothiocyanate into the workspace.

• Don PPE: Put on all required PPE as detailed in the table above.

2. Handling and Use:

• Weighing and Transfer: If the compound is a solid, weigh it carefully within the fume hood to avoid creating dust. Use a spatula for transfers[9]. If it is a liquid, use a calibrated pipette or syringe.

• Solution Preparation: When preparing solutions, add the isothiocyanate to the solvent slowly.

• Reaction Setup: All reactions involving this compound should be conducted in a closed system or under an inert atmosphere if the chemistry requires it.

3. Post-Handling and Cleanup:

• Decontamination: Decontaminate any glassware or equipment that has come into contact with the isothiocyanate.

• Work Area Cleaning: Thoroughly clean the work area within the fume hood after the procedure is complete.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Always remove gloves last and wash your hands thoroughly with soap and water immediately after[1][7].

The following workflow diagram provides a visual representation of the safe handling process.

Caption: Workflow for Safe Handling of tert-Butyl N-(6-isothiocyanatohexyl)carbamate.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical final step in the chemical handling lifecycle.

• Waste Segregation: All materials contaminated with tert-Butyl N-(6-isothiocyanatohexyl)carbamate, including gloves, pipette tips, and weighing paper, must be treated as hazardous waste[9]. Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department[9][11].

• Waste Collection: Collect all solid and liquid waste containing this compound in a designated, clearly labeled, and sealed hazardous waste container[9][11]. The label should include "Hazardous Waste" and the chemical name[11].

• Final Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS office or a licensed professional waste disposal service[9]. Never dispose of this chemical down the drain or in regular trash[9].

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and correct action is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing and wash the affected skin area immediately with plenty of soap and water. If skin irritation occurs, seek medical advice.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention[12].

• Ingestion: If the compound is swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison center or doctor immediately.

• Spill: In case of a small spill, absorb the material with an inert absorbent such as vermiculite or sand. Collect the absorbed material in a sealed container for hazardous waste disposal[1]. Ensure adequate ventilation. For larger spills, evacuate the area and contact your institution's emergency response team.

By integrating these safety protocols into your daily laboratory practices, you can confidently and safely utilize tert-Butyl N-(6-isothiocyanatohexyl)carbamate in your research endeavors.

References

• Material Safety Data Sheet - Phenylethyl isothiocyanate, 96%. Cole-Parmer. [Link]

• Material Safety Data Sheet - Allyl isothiocyanate, 94%. Cole-Parmer. [Link]

• Material Safety Data Sheet - Isopropyl isothiocyanate, 95+%. Cole-Parmer. [Link]

• SAFETY DATA SHEET for tert-Butyl carbamate. Fisher Scientific. [Link]

• tert-Butyl N-(6-hydroxyhexyl)carbamate. PubChem. [Link]

• Dräger Gas Detectors & PPE for Allyl isothiocyanate. Dräger. [Link]

• tert-butyl N-(6-iodohexyl)carbamate. PubChem. [Link]

• Safety Data Sheet for tert-Butyl(N-2-hydroxyethyl)carbamate. DC Fine Chemicals. [Link]

• SAFETY DATA SHEET for tert-Butyl carbamate. Alfa Aesar. [Link]

• LabCoP Cookbook. ASLM. [Link]

Sources

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